Technical Whitepaper: Physicochemical Profiling and Synthesis of Nonyl 5-oxo-L-prolinate
Executive Overview Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6), commonly referred to as nonyl pidolate or nonyl pyroglutamate, is a specialized amphiphilic ester synthesized from L-pyroglutamic acid and 1-nonanol [1]. In p...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Overview
Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6), commonly referred to as nonyl pidolate or nonyl pyroglutamate, is a specialized amphiphilic ester synthesized from L-pyroglutamic acid and 1-nonanol [1]. In pharmaceutical and cosmetic formulations, it is primarily engineered to act as a lipophilic surfactant and a highly effective transdermal penetration enhancer. By temporarily disrupting the highly ordered lipid matrices of the stratum corneum, it facilitates the delivery of active pharmaceutical ingredients (APIs) across the dermal barrier.
This technical guide provides an in-depth analysis of its chemical structure, molecular weight, mechanism of action, and a self-validating protocol for its laboratory-scale synthesis.
Structural Biology & Physicochemical Properties
The molecular architecture of Nonyl 5-oxo-L-prolinate is defined by two distinct functional domains:
Hydrophilic Head Group: A rigid, polar lactam ring (pyrrolidin-2-one) derived from L-pyroglutamic acid. This region is capable of hydrogen bonding with the polar head groups of skin ceramides.
Lipophilic Tail: A flexible, 9-carbon linear alkyl chain (nonyl ester) that readily intercalates into the hydrophobic tails of the lipid bilayer.
Quantitative Data Summary
To facilitate formulation modeling and analytical tracking, the core physicochemical properties are summarized in Table 1.
Table 1: Physicochemical Properties of Nonyl 5-oxo-L-prolinate
Property
Value / Description
Chemical Name
Nonyl (2S)-5-oxopyrrolidine-2-carboxylate
CAS Registry Number
37673-22-6 [1]
Molecular Formula
C₁₄H₂₅NO₃ [2]
Molecular Weight
255.35 g/mol [3]
Exact Mass
255.1834 Da
LogP (Estimated)
~2.75 [3]
Appearance
Clear, viscous pale-yellow to colorless oil
Solubility
Soluble in ethanol, chloroform, and lipid matrices; insoluble in water
Mechanism of Action: Transdermal Penetration Enhancement
The efficacy of Nonyl 5-oxo-L-prolinate as a penetration enhancer is a direct consequence of its amphiphilic geometry. The stratum corneum is composed of tightly packed ceramides, cholesterol, and free fatty acids. When applied topically, the nonyl tail of the molecule inserts itself into the lipophilic domain of the bilayer, while the pyroglutamate head interacts with the aqueous interface.
This intercalation causes steric disruption, increasing the free volume within the lipid matrix (fluidization). Consequently, the diffusion coefficient for co-administered APIs increases significantly, allowing for enhanced transdermal permeation without causing irreversible damage to the skin barrier.
Figure 1: Mechanism of transdermal penetration enhancement by Nonyl 5-oxo-L-prolinate.
Synthesis & Purification Workflow
To ensure high-purity yields suitable for drug development, the synthesis of Nonyl 5-oxo-L-prolinate is achieved via Fischer esterification. The protocol below is designed as a self-validating system , utilizing Le Chatelier’s principle and specific stoichiometric checkpoints to guarantee reaction completion and product integrity.
Experimental Rationale & Causality
Catalyst Choice (p-TsOH): p-Toluenesulfonic acid is selected over sulfuric acid to minimize oxidative degradation of the organic reactants at high temperatures.
Dean-Stark Apparatus: Because esterification is an equilibrium reaction, the continuous azeotropic removal of water using toluene as a solvent drives the reaction forward to >95% conversion.
Bicarbonate Workup: A mild base (NaHCO₃) is used during extraction to selectively neutralize and partition the p-TsOH catalyst and any unreacted L-pyroglutamic acid into the aqueous phase, leaving the lipophilic ester in the organic phase.
Figure 2: Step-by-step synthetic workflow and purification of Nonyl 5-oxo-L-prolinate.
Step-by-Step Methodology
Step 1: Reaction Setup
In a 500 mL round-bottom flask, combine 0.1 mol (12.91 g) of L-pyroglutamic acid and 0.12 mol (17.31 g) of 1-nonanol. Note: The 20% molar excess of alcohol acts as a secondary driver for the equilibrium.
Add 150 mL of anhydrous toluene and 0.005 mol (0.95 g) of p-Toluenesulfonic acid monohydrate (p-TsOH).
Equip the flask with a magnetic stirrer, a Dean-Stark trap filled with toluene, and a reflux condenser.
Heat the mixture to reflux (approx. 110°C) under continuous stirring.
Monitor the accumulation of water in the Dean-Stark trap.
Self-Validation: The reaction is deemed complete when exactly 1.8 mL (0.1 mol) of water is collected (typically 4–6 hours). If the volume is lower, continue refluxing.
Step 3: Workup and Extraction
Cool the reaction mixture to room temperature.
Transfer the solution to a separatory funnel and wash with 2 x 50 mL of saturated aqueous NaHCO₃. Causality: This neutralizes the p-TsOH and deprotonates unreacted pyroglutamic acid, pulling them into the aqueous layer.
Wash the organic layer with 50 mL of brine to remove residual water and break any emulsions.
Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude oil.
Step 4: Purification
Purify the crude product via flash column chromatography on silica gel, using a gradient elution of Hexane:Ethyl Acetate (starting at 8:2 and moving to 5:5).
Collect the fractions containing the product (monitor via TLC using iodine vapor or KMnO₄ stain, as the molecule lacks a strong UV chromophore).
Evaporate the solvent to obtain pure Nonyl 5-oxo-L-prolinate.
Analytical Characterization Standards
To confirm the structural integrity and molecular weight of the synthesized compound, the following analytical benchmarks should be met:
Table 2: Analytical Validation Parameters
Technique
Expected Result / Validation Marker
HPLC
Single sharp peak; reverse-phase column (e.g., Newcrom R1) with Acetonitrile/Water gradient [3].
Mass Spectrometry (ESI-MS)
[M+H]⁺ peak at m/z 256.19;[M+Na]⁺ peak at m/z 278.17. Confirms MW of 255.35 g/mol .
¹H NMR (CDCl₃)
Triplet at ~4.1 ppm (2H, -COOCH₂ -); Multiplets at 2.0-2.5 ppm (4H, pyrrolidone ring protons); Large aliphatic multiplet at 1.2-1.6 ppm (14H, nonyl chain); Triplet at 0.88 ppm (3H, terminal -CH₃).
IR Spectroscopy
Strong ester C=O stretch at ~1735 cm⁻¹; Lactam C=O stretch at ~1700 cm⁻¹; N-H stretch at ~3200-3300 cm⁻¹.
SIELC Technologies. "Applications: Separation of Nonyl 5-oxo-L-prolinate". URL: [Link]
Exploratory
Mechanism of action of Nonyl 5-oxo-L-prolinate as a penetration enhancer
An In-depth Technical Guide to the Mechanism of Action of Nonyl 5-oxo-L-prolinate as a Transdermal Penetration Enhancer Authored by a Senior Application Scientist Foreword: Breaching the Bastion of the Skin The transderm...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Mechanism of Action of Nonyl 5-oxo-L-prolinate as a Transdermal Penetration Enhancer
Authored by a Senior Application Scientist
Foreword: Breaching the Bastion of the Skin
The transdermal delivery of therapeutic agents presents a compelling alternative to conventional oral and parenteral routes, offering benefits such as the avoidance of first-pass metabolism, sustained drug release, and improved patient compliance.[1] However, the formidable barrier function of the skin, primarily attributed to its outermost layer, the stratum corneum (SC), severely restricts the passage of most molecules.[2] The SC, elegantly designed by nature as a "brick and mortar" structure of protein-rich corneocytes (bricks) embedded in a continuous lipid matrix (mortar), is the principal obstacle to be overcome.[3]
Chemical Penetration Enhancers (CPEs) are pivotal in this endeavor, serving as agents that reversibly diminish the barrier resistance of the SC, thereby facilitating drug permeation.[4][5] This guide delves into the core mechanisms of a promising CPE, Nonyl 5-oxo-L-prolinate. By dissecting its molecular interactions with the SC, we aim to provide researchers, scientists, and drug development professionals with a foundational understanding of its function, validated by established experimental methodologies.
Molecular Profile: A Deliberate Design
Nonyl 5-oxo-L-prolinate, chemically identified as (S)-5-Oxopyrrolidine-2-carboxylic acid nonyl ester[6], is an amphiphilic molecule meticulously designed to interact with the skin barrier. Its structure synergistically combines two key functional moieties:
The Polar Headgroup: A 5-oxo-L-prolinate (also known as pyroglutamate) moiety. Pyrrolidone derivatives are a well-established class of penetration enhancers known for their ability to interact with the SC components.[7][8]
The Lipophilic Tail: A nine-carbon alkyl chain (nonyl group). This tail provides the necessary lipophilicity to partition into and interact with the lipid-rich intercellular matrix of the SC.
This dual character allows the molecule to effectively orient itself at the lipid-water interfaces within the stratum corneum, a critical prerequisite for its enhancing activity.
Core Mechanism of Action: A Two-Pronged Interaction with the Stratum Corneum
The efficacy of Nonyl 5-oxo-L-prolinate stems from its ability to transiently and reversibly disrupt the highly ordered structure of the stratum corneum. The primary mechanism involves the profound alteration of the intercellular lipid lamellae, with a potential secondary interaction with intracellular proteins.
Primary Target: Disruption of the Intercellular Lipid Matrix
The intercellular lipids of the SC, composed mainly of ceramides, cholesterol, and free fatty acids, are arranged in highly ordered, tightly packed lamellar sheets that form the main barrier to diffusion.[3] Nonyl 5-oxo-L-prolinate targets this organization through the following process:
Partitioning and Intercalation: The molecule first partitions from the vehicle into the SC. Its lipophilic nonyl tail then intercalates between the acyl chains of the SC lipids.
Lipid Fluidization: The presence of the bulky nonyl chain disrupts the tight, orthorhombic packing of the native lipids.[9] This introduces disorder and increases the "fluidity" of the lipid bilayers, effectively lowering the energy barrier for a drug molecule to diffuse through this region.[10][11] This mechanism is a hallmark of many effective enhancers, which operate by changing the structure of the SC lipid organization to make it more permeable.[2]
Creation of Permeable Domains: This fluidization leads to the formation of more permeable pathways or transient pores within the lipid matrix, through which a co-administered drug can more readily navigate.
Recent studies on similar proline-based enhancers have confirmed that they preferentially interact with and disrupt skin barrier lipids.[12] This targeted action is fundamental to their potency.
Secondary Interaction: Modulation of Intracellular Keratin
While the primary effect is on the lipids, the polar 5-oxo-L-prolinate headgroup may also interact with the intracellular keratin filaments within the corneocytes.[2] This interaction, likely through hydrogen bonding, could potentially cause a reversible conformational change in the protein structure, making the corneocytes themselves slightly more permeable. However, for advanced proline derivatives, this effect is considered minimal compared to the profound impact on the lipid matrix, which may contribute to a more favorable safety profile with reduced irritation potential.[12]
Mandatory Visualization: Mechanism of Action
Caption: Proposed dual mechanism of Nonyl 5-oxo-L-prolinate.
Experimental Validation: From Theory to Practice
Asserting a mechanism of action requires rigorous experimental validation. A multi-faceted approach combining in vitro permeation studies with biophysical techniques provides a comprehensive picture of an enhancer's performance and its interaction with the skin.
In Vitro Permeation Testing (IVPT): The Efficacy Benchmark
IVPT is the gold standard for quantifying the efficacy of a penetration enhancer.[1][13] It measures the rate and extent of drug permeation across an excised skin membrane. The Franz diffusion cell is the most commonly employed apparatus for these studies.[13][14]
Objective: To quantify the enhancement effect of Nonyl 5-oxo-L-prolinate on the transdermal flux of a model drug.
Materials:
Vertical Franz Diffusion Cells (static type)
Excised human or porcine skin (full-thickness or epidermis)
Phosphate-buffered saline (PBS, pH 7.4) as receptor medium
Suitable solvent for donor formulation (e.g., propylene glycol/water)
Magnetic stirrer, water bath, HPLC system for analysis.
Methodology:
Skin Preparation: Thaw frozen excised skin at room temperature. If using full-thickness skin, carefully remove subcutaneous fat. Cut skin into sections large enough to be mounted on the Franz cells.[12]
Skin Integrity Check: Before the experiment, measure the transepidermal water loss (TEWL) or electrical resistance of the skin samples. Discard any samples that show signs of damage (e.g., TEWL > 10 g/m²/h or impedance < 10 kΩ).[12][15] This step is critical for data reliability.
Franz Cell Assembly: Mount the skin sections between the donor and receptor compartments of the Franz cells, with the stratum corneum facing the donor compartment.[13]
Receptor Compartment: Fill the receptor compartment with pre-warmed (32°C) PBS, ensuring no air bubbles are trapped beneath the skin. The stirring bar should be activated to ensure uniform mixing.[13]
Equilibration: Allow the assembled cells to equilibrate in a water bath set to 32°C for at least 30 minutes.
Application of Donor Formulation: Prepare two sets of donor formulations:
Control: Model drug dissolved in the vehicle.
Test: Model drug and Nonyl 5-oxo-L-prolinate dissolved in the vehicle.
Apply a precise volume of the donor formulation to the skin surface in the donor compartment.
Sampling: At predetermined time intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot from the receptor medium via the sampling arm. Immediately replace the withdrawn volume with fresh, pre-warmed receptor medium to maintain sink conditions.[13]
Sample Analysis: Analyze the concentration of the model drug in the collected samples using a validated analytical method, typically HPLC.
Data Analysis: Plot the cumulative amount of drug permeated per unit area (μg/cm²) against time (h). The steady-state flux (Jss, μg/cm²/h) is determined from the slope of the linear portion of the curve. The Enhancement Ratio (ER) is calculated as:
An In-Depth Technical Guide to Nonyl 5-oxo-L-prolinate: Synthesis, Characterization, and Application as a Novel Skin Permeation Enhancer
This technical guide provides a comprehensive overview of nonyl 5-oxo-L-prolinate, a long-chain ester of pyroglutamic acid. The document is intended for researchers, scientists, and professionals in drug development and...
Author: BenchChem Technical Support Team. Date: March 2026
This technical guide provides a comprehensive overview of nonyl 5-oxo-L-prolinate, a long-chain ester of pyroglutamic acid. The document is intended for researchers, scientists, and professionals in drug development and cosmetic science. It details the chemical identity, synthesis methodologies, and elucidates its primary application as a skin permeation enhancer for transdermal drug delivery and cosmetic formulations. The guide includes detailed experimental protocols, a summary of physicochemical properties, and a discussion of the mechanistic underpinnings of its function, all supported by authoritative references.
Core Chemical Identity of Nonyl 5-oxo-L-prolinate
Nonyl 5-oxo-L-prolinate, also known as nonyl L-pyroglutamate, is an organic compound that couples the cyclic amino acid derivative, L-pyroglutamic acid, with a nine-carbon alkyl chain (nonyl group) via an ester linkage. This amphiphilic structure, featuring a polar headgroup (the pyroglutamate ring) and a lipophilic tail (the nonyl chain), is central to its function as a surfactant and skin permeation enhancer.
The synthesis of nonyl 5-oxo-L-prolinate can be achieved through two primary routes: chemical esterification and enzymatic synthesis. The choice of method depends on factors such as desired yield, purity requirements, and environmental considerations.
Chemical Synthesis: Fischer Esterification
A common method for synthesizing esters is the Fischer esterification, which involves reacting a carboxylic acid with an alcohol in the presence of an acid catalyst.[5]
Caption: Workflow for the chemical synthesis of nonyl 5-oxo-L-prolinate via Fischer esterification.
Experimental Protocol: Fischer Esterification of L-Pyroglutamic Acid with 1-Nonanol
Reactant Preparation: In a round-bottom flask equipped with a Dean-Stark trap and a reflux condenser, combine L-pyroglutamic acid (1 equivalent), 1-nonanol (1.2 equivalents), and a suitable solvent such as toluene.
Catalyst Addition: Add a catalytic amount of a strong acid, for example, p-toluenesulfonic acid (TsOH) or sulfuric acid (H₂SO₄) (0.05 equivalents).
Reaction: Heat the mixture to reflux. The water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap, driving the equilibrium towards the product.[5] Monitor the reaction progress by thin-layer chromatography (TLC).
Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with an organic solvent like ethyl acetate and wash with a saturated sodium bicarbonate solution to neutralize the acid catalyst, followed by a brine wash.
Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can then be purified by column chromatography on silica gel to yield pure nonyl 5-oxo-L-prolinate.
Enzymatic Synthesis
Enzymatic synthesis offers a milder and more selective alternative to chemical methods. Lipases, such as Novozym 435 (immobilized Candida antarctica lipase B), are effective catalysts for the esterification of pyroglutamic acid with long-chain alcohols.[6]
Experimental Protocol: Enzymatic Synthesis of Nonyl 5-oxo-L-prolinate
Reactant Mixture: In a suitable reaction vessel, combine L-pyroglutamic acid (1 equivalent) and 1-nonanol (1 equivalent) in a minimal amount of an organic solvent or, preferably, under solvent-free conditions.
Enzyme Addition: Add the immobilized lipase, such as Novozym 435, to the mixture.
Reaction Conditions: Heat the mixture to a moderate temperature (e.g., 60°C) under reduced pressure. This helps to remove the water produced during the reaction, thereby shifting the equilibrium towards the ester product.
Monitoring: Monitor the reaction progress using techniques like gas chromatography (GC) or high-performance liquid chromatography (HPLC).
Enzyme Recovery and Product Isolation: After the reaction reaches the desired conversion, the immobilized enzyme can be easily recovered by filtration for potential reuse. The resulting product, nonyl 5-oxo-L-prolinate, is typically of high purity and may require minimal further purification.
Application in Transdermal Drug Delivery and Cosmetics
The primary application of nonyl 5-oxo-L-prolinate and similar long-chain pyroglutamic acid esters is as a skin permeation enhancer.[7] The stratum corneum, the outermost layer of the skin, presents a formidable barrier to the penetration of most exogenous substances, including many active pharmaceutical ingredients (APIs) and cosmetic actives.[8] Chemical permeation enhancers are compounds that reversibly decrease the barrier function of the stratum corneum, allowing for increased penetration of co-administered substances.[7][9]
Mechanism of Action as a Skin Permeation Enhancer
The amphiphilic nature of nonyl 5-oxo-L-prolinate is key to its mechanism of action. It is believed to primarily interact with and disrupt the highly ordered lipid matrix of the stratum corneum.[7][8][10]
Caption: Mechanism of skin permeation enhancement by nonyl 5-oxo-L-prolinate.
This disruption can occur through several mechanisms:
Intercalation: The nonyl chain can insert itself between the acyl chains of the ceramides and other lipids in the stratum corneum, disrupting their tight packing.
Increased Fluidity: This disruption leads to an increase in the fluidity of the lipid bilayers, making them more permeable.
Creation of Defects: The presence of the enhancer molecules may create transient pores or defects in the lipid lamellae, providing pathways for drug molecules to traverse the stratum corneum.
Experimental Evaluation of Permeation Enhancement
The efficacy of nonyl 5-oxo-L-prolinate as a permeation enhancer can be quantified using in vitro skin permeation studies, typically employing Franz diffusion cells.[11][12][13]
Experimental Protocol: In Vitro Skin Permeation Study using Franz Diffusion Cells
Skin Preparation: Excised human or animal skin is prepared by separating the epidermis or using full-thickness skin. The skin is then mounted on a Franz diffusion cell, with the stratum corneum facing the donor compartment.
Formulation Preparation: Prepare a formulation of the model drug (e.g., a non-steroidal anti-inflammatory drug like ibuprofen or diclofenac) with and without a specific concentration of nonyl 5-oxo-L-prolinate in a suitable vehicle (e.g., propylene glycol).[9][14][15]
Experiment Setup: The receptor compartment of the Franz cell is filled with a phosphate-buffered saline solution, maintained at 37°C, and stirred continuously to maintain sink conditions. A known amount of the formulation is applied to the skin surface in the donor compartment.
Sampling and Analysis: At predetermined time intervals, samples are withdrawn from the receptor compartment and analyzed for the drug concentration using a validated analytical method such as HPLC.
Data Analysis: The cumulative amount of drug permeated per unit area is plotted against time. The steady-state flux (Jss) is determined from the slope of the linear portion of the curve. The enhancement ratio (ER) is calculated by dividing the flux of the drug with the enhancer by the flux of the drug without the enhancer.
Safety and Toxicological Profile
While specific toxicity data for nonyl 5-oxo-L-prolinate is limited, the parent compound, L-pyroglutamic acid, is a natural component of the skin's natural moisturizing factor and is considered safe for use in cosmetics.[4][16] For long-chain esters, the potential for skin irritation and cytotoxicity needs to be evaluated.
Experimental Protocol: In Vitro Cytotoxicity Assay on Human Keratinocytes
Cell Culture: Human keratinocyte cell lines (e.g., HaCaT) are cultured under standard conditions.[17][18][19]
Treatment: Cells are seeded in 96-well plates and treated with various concentrations of nonyl 5-oxo-L-prolinate for a specified period (e.g., 24 hours).
Cytotoxicity Assessment: Cell viability is assessed using a standard method such as the MTT assay, which measures the metabolic activity of the cells.[20]
Data Analysis: The percentage of cell viability is plotted against the concentration of the test compound to determine the IC50 value (the concentration that causes 50% inhibition of cell viability).
Studies on similar long-chain amphiphilic molecules suggest that cytotoxicity can be dependent on the alkyl chain length.[20]
Conclusion
Nonyl 5-oxo-L-prolinate is a promising excipient for the pharmaceutical and cosmetic industries. Its amphiphilic nature allows for effective synthesis via both chemical and enzymatic routes. The primary application of this compound lies in its ability to act as a skin permeation enhancer, offering the potential to improve the efficacy of transdermal drug delivery systems and the penetration of active ingredients in cosmetic formulations. Further research is warranted to fully characterize its physicochemical properties, optimize its use in various formulations, and establish a comprehensive safety profile. The experimental protocols outlined in this guide provide a framework for researchers to further investigate and harness the potential of this versatile molecule.
References
Current Status of Amino Acid-Based Permeation Enhancers in Transdermal Drug Delivery. (2021). MDPI.
Cytokine release and cytotoxicity in human keratinocytes induced by polycyclic aromatic hydrocarbons (1-methylpyrene and perylene). (n.d.). PubMed.
Reinvestigation of the alkylation of pyroglutamate ester urethanes. (n.d.). ScienceDirect.
Stratum corneum lipids liposomes for the topical delivery of 5-aminolevulinic acid in photodynamic therapy of skin cancer: preparation and in vitro perme
Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery. (2025). PubMed.
Novel aspects of Raman spectroscopy in skin research. (n.d.). PMC.
Product information, Nonyl 5-oxo-L-prolin
L-Proline - Safety D
Pyroglutamate formation influences solubility and amyloidogenicity of amyloid peptides. (2009). PubMed.
Synthesis, Characterisation and Application of New Amino Acid Proline Derivatives. (2026).
In Vitro Cytotoxicity and Phototoxicity Assessment of Acylglutamate Surfactants Using a Human Ker
L-Proline, 5-oxo- - Substance Details. (2025). SRS | US EPA.
Enhancing Transdermal Delivery: Investigating the Impact of Permeation Promoters on Ibuprofen Release and Penetration from Medical P
Raman spectra of skin slices with different thickness. (n.d.).
L-Pyroglutamic Acid. (n.d.). PubChem.
“Advanced Permeation Strategies for Transdermal NSAID Delivery”. (n.d.). IJNRD.
In Vitro Cytotoxicity and Phototoxicity Assessment of Acylglutamate Surfactants Using a Human Keratinocyte Cell Line. (2025).
Stratum Corneum Lipids in Non-Lesional Atopic and Healthy Skin following Moisturizer Application: A Randomized Clinical Experiment. (2024). MDPI.
Safety Assessment of Nonoxynols as Used in Cosmetics. (2015). Cosmetic Ingredient Review.
Metabolism in Vivo of 5-oxo-L-proline and Its Inhibition by Analogs of 5-oxo-L-proline. (n.d.). Methods in Enzymology.
Toward the Synthesis of Pyroglutamate Lauroyl Ester: Biocatalysis Versus Chemical Catalysis. (2004).
Alternatives to Biological Skin in Permeation Studies: Current Trends and Possibilities. (2020). Pharmaceutics.
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Raman spectroscopic analysis of skin as a diagnostic tool for Human African Trypanosomiasis. (2021). PLOS.
L-Pyroglutamic Acid | Drug Information, Uses, Side Effects, Chemistry. (n.d.). DrugBank.
Molecular interactions of plant oil components with stratum corneum lipids correlate with clinical measures of skin barrier function. (n.d.). PMC.
Improving skin cancer detection by Raman spectroscopy using convolutional neural networks and data augment
Characterisation of cytotoxicity and immunomodulatory effects of glycolipid biosurfactants on human ker
Composition for transdermal administration of non-steroidal anti-inflammatory drug. (n.d.).
Risk Assessment of "Other Substances" – L-proline. (2018). European Journal of Nutrition & Food Safety.
Raman active components of skin cancer. (2017). PMC.
Enhancement of stratum corneum lipid structure improves skin barrier function and protects against irritation in adults with dry, eczema‐prone, skin. (2021).
Experiment 10: Fischer Esterification: An ester from a carboxylic acid and an alcohol. (n.d.).
L-Proline, 5-oxo-, magnesium salt (1:1)
Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery. (n.d.). Cronfa - Swansea University.
Strategies to Improve the Transdermal Delivery of Poorly Water-Soluble Non-Steroidal Anti-Inflamm
DL-Proline, 5-oxo-. (n.d.). NIST WebBook, SRD 69.
Method for synthesizing 4-oxo-L-proline derivative. (n.d.).
Thermodynamic properties and solubility profile of Nonyl 5-oxo-L-prolinate
An In-depth Technical Guide to the Characterization of Nonyl 5-oxo-L-prolinate: Thermodynamic Properties and Solubility Profile Authored by: A Senior Application Scientist Foreword In the landscape of pharmaceutical and...
Author: BenchChem Technical Support Team. Date: March 2026
An In-depth Technical Guide to the Characterization of Nonyl 5-oxo-L-prolinate: Thermodynamic Properties and Solubility Profile
Authored by: A Senior Application Scientist
Foreword
In the landscape of pharmaceutical and chemical research, the comprehensive characterization of novel chemical entities is paramount to understanding their behavior, potential applications, and limitations. This guide provides an in-depth exploration of the essential thermodynamic properties and the solubility profile of Nonyl 5-oxo-L-prolinate, a novel ester of pyroglutamic acid. Given the limited publicly available data on this specific compound, this document serves as both a theoretical framework and a practical guide to the experimental determination of these critical parameters. The methodologies detailed herein are grounded in established scientific principles and are designed to provide the reader with the necessary tools to conduct a thorough and accurate characterization of this, or similar, novel compounds.
Introduction to Nonyl 5-oxo-L-prolinate
Nonyl 5-oxo-L-prolinate is an ester formed from the reaction of L-pyroglutamic acid and nonyl alcohol. The structure suggests amphiphilic properties, with the polar pyroglutamate head group and the non-polar nonyl tail. This structure is indicative of potential applications as a surfactant, emulsifier, or a topical delivery agent where interaction with biological membranes is desired. A thorough understanding of its thermodynamic and solubility properties is crucial for formulation development, stability testing, and predicting its behavior in various environments.
Theoretical Prediction of Physicochemical Properties
Prior to extensive experimental work, computational tools can provide valuable initial estimates of a compound's properties. These in silico methods are cost-effective and can guide experimental design.
QSPR models utilize the chemical structure of a molecule to predict its physicochemical properties. For Nonyl 5-oxo-L-prolinate, parameters such as molecular weight, logP (lipophilicity), and polar surface area can be calculated to estimate its solubility and potential for membrane permeation.
Thermodynamic Modeling
Software employing methods like the conductor-like screening model for realistic solvation (COSMO-RS) can predict thermodynamic properties such as vapor pressure, enthalpy of vaporization, and activity coefficients in different solvents. These predictions are based on the calculated surface polarization of the molecule.
Experimental Determination of Thermodynamic Properties
Experimental validation is essential to confirm theoretical predictions and to obtain accurate data for regulatory submissions and further development.
Differential Scanning Calorimetry (DSC)
DSC is a fundamental technique for characterizing the thermal properties of a material. It measures the difference in heat flow between a sample and a reference as a function of temperature.
3.1.1. Key Parameters Determined by DSC:
Melting Point (T_m): The temperature at which the material transitions from a solid to a liquid.
Enthalpy of Fusion (ΔH_f): The amount of energy required to melt the solid.
Heat Capacity (C_p): The amount of heat required to raise the temperature of the sample by a given amount.
Polymorphism: The ability of a solid material to exist in more than one form or crystal structure.
3.1.2. Experimental Protocol for DSC Analysis:
Sample Preparation: Accurately weigh 3-5 mg of Nonyl 5-oxo-L-prolinate into an aluminum DSC pan.
Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.
Thermal Program:
Equilibrate the sample at a temperature well below the expected melting point (e.g., 25 °C).
Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature above the melting point.
Hold the sample at the high temperature for a few minutes to ensure complete melting.
Cool the sample back to the starting temperature at a controlled rate.
A second heating ramp is often performed to investigate the thermal history of the sample.
Data Analysis: The melting point is determined as the onset or peak of the melting endotherm. The enthalpy of fusion is calculated by integrating the area under the melting peak.
Diagram of the DSC Experimental Workflow:
Caption: Workflow for DSC analysis of Nonyl 5-oxo-L-prolinate.
Thermogravimetric Analysis (TGA)
TGA measures the change in mass of a sample as a function of temperature or time. It is used to assess the thermal stability and decomposition profile of a material.
3.2.1. Experimental Protocol for TGA Analysis:
Sample Preparation: Accurately weigh 5-10 mg of Nonyl 5-oxo-L-prolinate into a TGA pan.
Instrument Setup: Place the sample pan in the TGA furnace.
Thermal Program:
Equilibrate the sample at a starting temperature (e.g., 30 °C).
Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a high temperature (e.g., 600 °C) under a controlled atmosphere (e.g., nitrogen or air).
Data Analysis: The TGA thermogram plots mass loss versus temperature. The onset of decomposition is a key indicator of thermal stability.
Solubility Profile Determination
The solubility of a compound is a critical parameter that influences its bioavailability, formulation, and route of administration. A comprehensive solubility profile should be determined in a variety of relevant solvents.
Equilibrium Solubility (Shake-Flask Method)
The shake-flask method is the gold standard for determining equilibrium solubility. It involves saturating a solvent with the compound and then measuring the concentration of the dissolved solute.
4.1.1. Experimental Protocol for Shake-Flask Solubility:
System Preparation: Add an excess amount of Nonyl 5-oxo-L-prolinate to a series of vials, each containing a different solvent (e.g., water, phosphate-buffered saline at various pH values, ethanol, propylene glycol).
Equilibration: Agitate the vials at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient time (e.g., 24-48 hours) to reach equilibrium.
Sample Separation: Separate the undissolved solid from the solution by centrifugation or filtration.
Concentration Analysis: Determine the concentration of Nonyl 5-oxo-L-prolinate in the supernatant using a suitable analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection.
Data Reporting: Report the solubility in units of mg/mL or mol/L.
Diagram of the Shake-Flask Solubility Workflow:
Caption: Workflow for shake-flask solubility determination.
pH-Dependent Solubility
For ionizable compounds, solubility can be highly dependent on the pH of the medium. The solubility of Nonyl 5-oxo-L-prolinate should be determined in buffers with a range of pH values relevant to physiological conditions (e.g., pH 1.2, 4.5, 6.8, 7.4).
Hypothetical Data Summary
The following tables present a hypothetical summary of the data that could be obtained from the experiments described above.
Table 1: Thermodynamic Properties of Nonyl 5-oxo-L-prolinate (Hypothetical Data)
Parameter
Value
Method
Melting Point (T_m)
85.2 °C
DSC
Enthalpy of Fusion (ΔH_f)
35.8 kJ/mol
DSC
Decomposition Onset (T_d)
210.5 °C
TGA
Table 2: Solubility Profile of Nonyl 5-oxo-L-prolinate at 25 °C (Hypothetical Data)
Solvent
pH
Solubility (mg/mL)
Water
7.0
0.5
Phosphate Buffer
1.2
0.2
Phosphate Buffer
6.8
0.8
Phosphate Buffer
7.4
1.2
Ethanol
-
> 100
Propylene Glycol
-
50.6
Conclusion
The comprehensive characterization of the thermodynamic properties and solubility profile of Nonyl 5-oxo-L-prolinate is a critical step in its development pathway. The methodologies outlined in this guide, from in silico prediction to rigorous experimental determination using techniques like DSC, TGA, and the shake-flask method, provide a robust framework for obtaining the necessary data. This information is indispensable for formulation scientists, process chemists, and researchers seeking to unlock the full potential of this novel compound.
References
U.S. Pharmacopeia. General Chapter <698> Deliverable Volume. USP-NF. Rockville, MD: U.S. Pharmacopeial Convention. [Link]
International Council for Harmonisation. ICH Harmonised Tripartite Guideline Q6A: Specifications: Test Procedures and Acceptance Criteria for New Drug Substances and New Drug Products: Chemical Substances. October 1999. [Link]
Avdeef, A. Solubility of sparingly-soluble ionizable drugs. Advanced Drug Delivery Reviews. 2007;59(7):568-590. [Link]
Klamt, A. COSMO-RS: From Quantum Chemistry to Fluid Phase Thermodynamics and Drug Design. Elsevier. 2005. [Link]
Foundational
An In-depth Technical Guide to the Hydrophobicity and LogP of Nonyl 5-oxo-L-prolinate
This guide provides a comprehensive framework for characterizing the hydrophobicity of the novel chemical entity, Nonyl 5-oxo-L-prolinate. For researchers, scientists, and drug development professionals, understanding an...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive framework for characterizing the hydrophobicity of the novel chemical entity, Nonyl 5-oxo-L-prolinate. For researchers, scientists, and drug development professionals, understanding and quantifying lipophilicity is a cornerstone of modern pharmaceutical science.[1] This document will detail the theoretical underpinnings, computational prediction workflows, and gold-standard experimental protocols necessary to determine the n-octanol/water partition coefficient (LogP), a critical parameter influencing a drug's absorption, distribution, metabolism, excretion, and toxicity (ADMET) profile.[1][][3]
The Central Role of Hydrophobicity in Drug Efficacy
Hydrophobicity, often quantified as LogP, describes the tendency of a molecule to preferentially partition from an aqueous phase into a lipid-like, nonpolar environment. This property is paramount in drug development because a molecule must traverse a complex series of aqueous and lipid environments to reach its target.[4]
Absorption: For orally administered drugs, sufficient lipophilicity is required to diffuse across the lipid bilayers of the gastrointestinal mucosa.[][4]
Distribution: Once in the bloodstream, a drug's hydrophobicity governs its ability to penetrate tissues. Highly lipophilic compounds may accumulate in fatty tissues, while more hydrophilic compounds may remain in systemic circulation.[]
Metabolism & Excretion: Lipophilicity affects how a drug interacts with metabolic enzymes, such as the cytochrome P450 system, and its subsequent clearance from the body.[]
An optimal balance is crucial; excessive lipophilicity can lead to poor aqueous solubility, high metabolic turnover, and potential toxicity, while insufficient lipophilicity can prevent absorption and tissue penetration.[3][4] The widely cited Lipinski's Rule of Five suggests a LogP value not exceeding 5 as a guideline for good oral bioavailability.[]
Target Molecule: Nonyl 5-oxo-L-prolinate
The subject of this guide is Nonyl 5-oxo-L-prolinate, a molecule featuring a polar head group (the 5-oxo-L-prolinate moiety) and a long, nonpolar alkyl tail (the nonyl group).
The molecule consists of pyroglutamic acid, a cyclic derivative of glutamic acid, esterified with nonan-1-ol. This structure imparts amphiphilic characteristics, with a hydrophilic lactam and ester region and a hydrophobic nine-carbon chain. This dual nature makes accurate LogP determination essential for predicting its behavior in biological systems.
In Silico Assessment: Computational LogP Prediction
Before embarking on resource-intensive experimental work, computational methods provide a rapid and cost-effective preliminary estimate of LogP.[6] These tools use algorithms based on fragmental contributions or whole-molecule properties derived from vast databases of experimentally determined values.[7][8]
Workflow for Computational LogP Prediction:
A typical workflow involves submitting the chemical structure (e.g., as a SMILES string) to various web-based prediction servers. It is a best practice to consult multiple models, as their underlying algorithms differ, providing a consensus range rather than a single, potentially biased, value.
Table 1: Predicted LogP Values for Nonyl 5-oxo-L-prolinate
Topological method based on 13 molecular descriptors.
Note: Values are predictive and require experimental validation.
Caption: Workflow for in silico LogP prediction of a novel compound.
Experimental Determination of LogP
Experimental validation is essential for obtaining a definitive LogP value. The two most recognized methods are the Shake-Flask method and the Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) method.
The Shake-Flask method is the traditional "gold standard" for LogP determination.[10] It directly measures the concentration of the analyte in equilibrated n-octanol and water phases.[11]
Causality Behind Experimental Choices:
Pre-saturation: The n-octanol and water phases are pre-saturated with each other to ensure that the partitioning equilibrium is solely dependent on the analyte and not on the mutual dissolution of the solvents.
Temperature Control: The partition coefficient is temperature-dependent; therefore, maintaining a constant temperature (e.g., 20-25°C) is critical for reproducibility.[12]
Centrifugation: This step is crucial for achieving a clean separation of the two phases, preventing micro-emulsions that can artificially inflate the concentration in the aqueous phase.[12]
Concentration Range: The analyte concentration should be kept low (<0.01 M) to avoid self-association or micelle formation, especially for amphiphilic molecules like Nonyl 5-oxo-L-prolinate, which could otherwise lead to erroneous results.[13][14]
Self-Validating Protocol:
Preparation: Prepare mutually saturated n-octanol and water (e.g., shake equal volumes for 24 hours and allow to separate for another 24 hours). Prepare a stock solution of Nonyl 5-oxo-L-prolinate in n-octanol.
Partitioning: In a suitable vessel (e.g., a separatory funnel or centrifuge tube), combine a known volume of the n-octanol stock solution with a known volume of the saturated water. The volume ratios should be varied in triplicate (e.g., 2:1, 1:1, 1:2 octanol:water) to ensure the final LogP value is independent of the phase ratio.[12]
Equilibration: Agitate the mixture at a constant temperature until equilibrium is reached (typically 1-24 hours). Avoid vigorous shaking that could cause emulsification.
Phase Separation: Centrifuge the samples to ensure complete separation of the phases.[12]
Quantification: Carefully sample both the n-octanol and aqueous phases. Determine the concentration of Nonyl 5-oxo-L-prolinate in each phase using a suitable analytical method (e.g., HPLC-UV, LC-MS).
Calculation:
Calculate the partition coefficient, P, for each run: P = Coctanol / Cwater
Calculate LogP: LogP = log10(P)
The final LogP is the average of the values obtained from the different phase ratios. The results should fall within a range of ± 0.3 log units.[12]
The RP-HPLC method offers a faster, more automated alternative that requires less compound.[15] It determines LogP by correlating a compound's retention time on a nonpolar stationary phase with the known LogP values of a set of reference standards.[16][17]
Causality Behind Experimental Choices:
Stationary Phase: A C18 (octadecylsilyl) column is typically used as it mimics the nonpolar lipid environment of n-octanol.
Mobile Phase: A mixture of an organic solvent (e.g., methanol) and an aqueous buffer is used. The retention of the analyte is controlled by the proportion of the organic modifier.
Calibration Curve: The method's accuracy is entirely dependent on the quality of the calibration. Reference compounds must be selected to bracket the expected LogP of the analyte, ensuring the determination is made by interpolation rather than extrapolation.[14]
Dead Time (t0) Determination: The dead time (retention time of an unretained compound) is critical for calculating the capacity factor (k), which is the true measure of retention.
Self-Validating Protocol:
System Setup: Equip an HPLC system with a C18 column and a UV detector. The mobile phase should be an isocratic mixture of methanol and water (e.g., 70:30 v/v), appropriately buffered if the compound is ionizable.
Dead Time Measurement: Inject a non-retained compound (e.g., uracil or sodium nitrate) to determine the column dead time (t0).
Calibration: Prepare solutions of at least 6-8 reference standards with well-established LogP values that span the predicted range for Nonyl 5-oxo-L-prolinate (e.g., from LogP ~1 to ~5).
Sample Analysis: Inject each standard and the test compound (in duplicate) and record their retention times (tR).[16]
Calculation:
For each compound, calculate the capacity factor: k = (tR - t0) / t0
Calculate the logarithm of the capacity factor: log(k)
Plot a calibration curve of the known LogP values of the standards (y-axis) against their calculated log(k) values (x-axis).
Perform a linear regression on the data points. The resulting equation will be in the form: LogP = a * log(k) + b.
LogP Determination: Using the calculated log(k) value for Nonyl 5-oxo-L-prolinate, interpolate its LogP value from the regression equation.
Caption: Comparison of Shake-Flask and RP-HPLC experimental workflows.
Data Integration and Conclusion
The successful characterization of Nonyl 5-oxo-L-prolinate's hydrophobicity relies on a tiered approach. The initial in silico predictions provide a crucial estimate (LogP ≈ 3.3 - 3.8) that guides the selection of the appropriate experimental method and reference standards. Experimental determination, preferably via the efficient RP-HPLC method and confirmed with the Shake-Flask method if necessary, delivers the definitive value.
A final, validated LogP value in this range suggests that Nonyl 5-oxo-L-prolinate possesses significant lipophilicity, favorable for membrane permeation, but is not so excessive as to violate common guidelines for drug-likeness. This comprehensive assessment provides a robust foundation for subsequent stages of research and development, enabling informed decisions regarding formulation, ADMET studies, and overall therapeutic potential.
References
P, S. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences. [Link]
Omics. (n.d.). Lipophilicity: A Crucial Concept in Drug Design and Pharmacology. Journal of Pharmacokinetics & Experimental Therapeutics. [Link]
Arnott, J. A., & Planey, S. L. (2012). The influence of lipophilicity in drug discovery and design. Expert Opinion on Drug Discovery, 7(10), 863–875. [Link]
Emery Pharma. (2017, October 20). Drug Lipophilicity and Absorption: A Continuous Challenge toward the Goal of Drug Discovery. [Link]
De-Biao, L., & Chen, J. (2022). Methods for Determination of Lipophilicity. Encyclopedia MDPI. [Link]
Wilson, H. (n.d.). Enhancing Reliability and Efficiency in LogP Determination Techniques for Typical Drugs. Scitechnol. [Link]
OECD. (2006). Test No. 123: Partition Coefficient (1-Octanol/Water): Slow-Stirring Method. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]
Vilar, S., et al. (2002). Novel Methods for the Prediction of logP, pKa, and logD. Journal of Chemical Information and Computer Sciences, 42(4), 931-939. [Link]
OECD. (2022). Test No. 117: Partition Coefficient (n-octanol/water), HPLC Method. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]
Fraunhofer-Publica. (1988). Updating of the OECD Test Guideline 107 "Partition coefficient n-Octanol/water" - OECD laboratory intercomparison test on the HPLC method. [Link]
European Commission. (n.d.). A.8. PARTITION COEFFICIENT. [Link]
OECD. (1995). Test No. 107: Partition Coefficient (n-octanol/water): Shake Flask Method. OECD Guidelines for the Testing of Chemicals, Section 1. [Link]
European Commission. (n.d.). A.8. PARTITION COEFFICIENT. [Link]
Analytice. (2021, March 15). OECD Test 117: Partition coefficient (n-octanol/water) by HPLC method. [Link]
GOV.UK. (2022, November 15). Estimating the octanol-water partition coefficient for chemical substances. [Link]
Scilit. (1987). Updating of the OECD Test Guideline 107 “partition coefficient N-octanol/water”: OECD Laboratory Intercomparison Test on the HPLC method. [Link]
An In-depth Technical Guide to the Core Differences Between L-Pyroglutamic Acid and Nonyl 5-oxo-L-prolinate
Introduction In the fields of pharmaceutical science, cosmetic formulation, and metabolic research, the modification of a parent molecule's functional group can dramatically alter its physicochemical properties, bioavail...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the fields of pharmaceutical science, cosmetic formulation, and metabolic research, the modification of a parent molecule's functional group can dramatically alter its physicochemical properties, bioavailability, and ultimate application. This guide provides a detailed technical comparison of L-Pyroglutamic acid (PCA), a naturally occurring amino acid derivative, and its ester form, Nonyl 5-oxo-L-prolinate. While both share the same core lactam structure, the transformation of a carboxylic acid to a nonyl ester creates two functionally distinct entities.
This document will dissect these differences from a structural, physicochemical, and application-based perspective. We will explore the causality behind their divergent behaviors, provide validated experimental protocols for their synthesis and analysis, and offer insights for researchers and drug development professionals seeking to leverage their unique properties.
Section 1: The Foundational Molecule: L-Pyroglutamic Acid (5-Oxo-L-proline)
L-Pyroglutamic acid, also known as 5-oxoproline or pidolic acid, is a cyclized derivative of glutamic acid.[1][2] It is formed when the free amino group of glutamic acid or glutamine attacks the side-chain carboxylic acid, forming a five-membered lactam ring and eliminating a molecule of water.[1][2] This structure is ubiquitous in biological systems and plays several critical roles.
1.1 Chemical Identity and Physicochemical Properties
Pyroglutamic acid is a polar, hydrophilic molecule. Its carboxylic acid group and lactam amide group make it soluble in water and other polar solvents.
Metabolic Intermediate: PCA is a key metabolite in the γ-glutamyl cycle, a pathway responsible for the synthesis and degradation of glutathione.[5][6] Elevated levels can indicate disruptions in this cycle, often linked to oxidative stress or certain metabolic disorders.[5][6]
N-Terminal Blocking: N-terminal glutamine or glutamate residues in peptides and proteins can spontaneously or enzymatically cyclize to form pyroglutamate.[1] This "blocks" the N-terminus, rendering the protein resistant to degradation by certain aminopeptidases and complicating sequencing techniques like Edman degradation.[1]
Neurochemistry: PCA is found in the brain and cerebrospinal fluid and is believed to play a role in the central nervous system.[3][4] It may act as a storage form of glutamate and influence cholinergic systems.[1] Its potential cognitive-enhancing effects have led to its investigation as a nootropic.[4]
Skin Humectant: As a major component of the skin's Natural Moisturizing Factor (NMF), PCA is highly hygroscopic and functions as a humectant, drawing moisture from the atmosphere to hydrate the stratum corneum.[1][7][8]
Section 2: The Lipophilic Derivative: Nonyl 5-oxo-L-prolinate
Nonyl 5-oxo-L-prolinate is the nonyl ester of L-Pyroglutamic acid. This seemingly simple modification—the addition of a nine-carbon alkyl chain via an ester linkage—fundamentally transforms the molecule from a hydrophilic acid into a lipophilic compound. While specific experimental data for the nonyl ester is not widely published, its properties can be reliably predicted based on the behavior of other PCA esters, such as the ethyl and methyl esters.[9][10]
2.1 Chemical Structure and Predicted Properties
The primary structural difference is the replacement of the acidic proton of the carboxyl group with a nonyl (C₉H₁₉) chain.
Caption: Core structures of L-Pyroglutamic acid and its nonyl ester derivative.
This change has profound implications for its physicochemical properties.
Property
Nonyl 5-oxo-L-prolinate (Predicted)
Causality of Change
Functional Group
Ester
Esterification of the carboxylic acid.
Polarity
Low / Nonpolar
The long, nonpolar alkyl chain dominates the molecule's character.
Water Solubility
Very Low / Insoluble
Loss of the polar carboxylic acid group and addition of a large hydrophobic chain.
Lipid/Oil Solubility
High
"Like dissolves like"; the nonyl chain makes it compatible with lipids.
logP
Significantly > 0
Partition coefficient favors the octanol (lipid) phase over the water phase.
Mechanism
Prodrug / Emollient
Must be hydrolyzed by esterases to release active PCA.
Section 3: A Comparative Analysis: Acid vs. Ester
The core directive of this guide is to delineate the differences, which are best understood through a direct comparison of their functional implications.
3.1 Physicochemical and Biological Role Comparison
Feature
L-Pyroglutamic Acid
Nonyl 5-oxo-L-prolinate
Primary Functional Group
Carboxylic Acid (-COOH)
Ester (-COOR, R=Nonyl)
Solubility Profile
Hydrophilic (Water-soluble)
Lipophilic (Oil-soluble)
Biological Action
Direct (Metabolite, Humectant)
Indirect (Prodrug)
Skin Penetration
Limited
Enhanced
Primary Application
Humectants, Nootropics
Emollients, Penetration Enhancers
3.2 The Prodrug Concept: A Mechanistic Divergence
A critical distinction for drug development professionals is that Nonyl 5-oxo-L-prolinate functions as a prodrug . In a biological system, particularly the skin which is rich in esterase enzymes, the ester bond is cleaved. This hydrolysis releases the active L-Pyroglutamic acid and nonyl alcohol.
This design is intentional. The high lipophilicity of the nonyl ester allows it to permeate the lipid-rich stratum corneum of the skin, a barrier that the hydrophilic PCA cannot easily cross. Once inside the epidermis, esterases release PCA where it can act as a moisturizer. Esters of PCA are specifically noted for their use as dermal penetration enhancers.[4]
Caption: The prodrug mechanism of Nonyl 5-oxo-L-prolinate.
Section 4: Analytical Differentiation Protocols
Distinguishing between PCA and its nonyl ester in a laboratory setting is straightforward due to their starkly different polarities.
Objective: To separate and quantify L-Pyroglutamic acid and Nonyl 5-oxo-L-prolinate in a mixture.
Causality: This method leverages the principles of reverse-phase chromatography, where nonpolar compounds (the ester) interact more strongly with the nonpolar stationary phase and thus elute later than polar compounds (the acid) under elution with a polar mobile phase.
Methodology:
Column: C18 Reverse-Phase Column (e.g., 4.6 x 250 mm, 5 µm).
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
Mobile Phase B: 0.1% TFA in Acetonitrile.
Gradient Elution:
0-2 min: 5% B
2-15 min: Ramp linearly from 5% to 95% B.
15-18 min: Hold at 95% B.
18-20 min: Return to 5% B and equilibrate.
Flow Rate: 1.0 mL/min.
Detection: UV at 210 nm.
Injection Volume: 10 µL.
Sample Preparation: Dissolve the sample mixture in a 50:50 solution of Acetonitrile:Water.
Expected Outcome:
L-Pyroglutamic Acid: Will elute early in the gradient (e.g., 2-4 minutes) due to its high polarity.
Nonyl 5-oxo-L-prolinate: Will be strongly retained and elute much later (e.g., 14-16 minutes) when the acetonitrile concentration is high.
Caption: Workflow for separating PCA and its nonyl ester via HPLC.
4.2 Spectroscopic Analysis
Infrared (IR) Spectroscopy: PCA will exhibit a broad O-H stretch characteristic of a carboxylic acid (approx. 2500-3300 cm⁻¹). The nonyl ester will lack this peak but will show strong C-H stretching peaks from the alkyl chain (approx. 2850-2960 cm⁻¹).
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR is definitive. The nonyl ester will display a series of signals in the aliphatic region (approx. 0.8-1.6 ppm) corresponding to the nonyl chain protons, which will be absent in the PCA spectrum. The acidic proton of PCA will appear as a broad singlet far downfield, which will also be absent in the ester.
Mass Spectrometry (MS): The two compounds have different molecular weights (PCA ≈ 129.11 g/mol ; Nonyl Ester ≈ 255.35 g/mol ), leading to easily distinguishable molecular ion peaks.
Section 5: Protocol for Synthesis
Objective: To synthesize Nonyl 5-oxo-L-prolinate via Fischer Esterification.
Causality: This classic acid-catalyzed esterification reaction works by protonating the carbonyl oxygen of the carboxylic acid, which makes the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol (nonan-1-ol). A dehydrating agent or a Dean-Stark apparatus is used to remove the water byproduct, driving the equilibrium towards the product side according to Le Chatelier's principle.
Methodology:
Reactant Setup: In a round-bottom flask equipped with a Dean-Stark trap and reflux condenser, combine L-Pyroglutamic acid (1.0 eq.), nonan-1-ol (1.5 eq.), and a suitable solvent such as toluene (approx. 0.2 M concentration).
Catalyst Addition: Add a catalytic amount of a strong acid, such as p-toluenesulfonic acid (p-TsOH) (0.05 eq.).
Reaction: Heat the mixture to reflux. Toluene and water will form an azeotrope, which will collect in the Dean-Stark trap. The denser water will separate to the bottom, while the toluene will overflow back into the reaction flask. Monitor the reaction progress by TLC or HPLC.
Workup: Once the reaction is complete (typically when no more water is collected), cool the mixture to room temperature.
Neutralization: Wash the organic mixture with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst, followed by a wash with brine.
Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified via column chromatography on silica gel using a hexane/ethyl acetate gradient to yield the pure Nonyl 5-oxo-L-prolinate.
Conclusion
The distinction between L-Pyroglutamic acid and Nonyl 5-oxo-L-prolinate is a clear and powerful illustration of chemical functionalization. By converting the polar carboxylic acid of PCA into a lipophilic nonyl ester, a new molecule is created with fundamentally different properties and applications. PCA is a water-soluble, biologically active metabolite used for its humectant properties. In contrast, Nonyl 5-oxo-L-prolinate is an oil-soluble, lipophilic prodrug designed to overcome biological barriers like the skin, delivering the active PCA moiety to its target site. For researchers and formulators, understanding this acid-ester relationship is crucial for designing effective delivery systems and selecting the appropriate molecule for either aqueous or lipid-based environments.
Taylor & Francis Online. Pyroglutamic acid – Knowledge and References. [Link]
ResearchGate. Chemical structure of 5-oxoproline. [Link]
Google Patents. Use of pyroglutamic acid in a cosmetic or dermatological composition, which stimulates epidermal differentiation to reinforce, preserve and/or restore the epidermal barrier.
A Technical Guide to Nonyl 5-oxo-L-prolinate in Pharmaceutical Sciences: From Synthesis to Advanced Drug Delivery Applications
This in-depth technical guide provides a comprehensive overview of Nonyl 5-oxo-L-prolinate, a molecule with significant, yet largely unexplored, potential within the pharmaceutical sciences. While primarily known in the...
Author: BenchChem Technical Support Team. Date: March 2026
This in-depth technical guide provides a comprehensive overview of Nonyl 5-oxo-L-prolinate, a molecule with significant, yet largely unexplored, potential within the pharmaceutical sciences. While primarily known in the cosmetics industry as a skin-conditioning agent, its unique chemical structure as an ester of pyroglutamic acid suggests a range of valuable applications in drug formulation and delivery. This document will delve into its synthesis, physicochemical properties, and potential as a sophisticated pharmaceutical excipient, particularly as a transdermal penetration enhancer. The insights provided are aimed at researchers, scientists, and professionals in drug development who are seeking innovative solutions to formulation challenges.
Introduction to Nonyl 5-oxo-L-prolinate: A Molecule of Interest
Nonyl 5-oxo-L-prolinate, also known as (S)-5-Oxopyrrolidine-2-carboxylic acid nonyl ester[1], is an organic compound with the chemical formula C14H25NO3[1]. It is the nonyl ester of L-pyroglutamic acid, a naturally occurring amino acid derivative[2][3]. The molecule's structure is amphiphilic, comprising a polar head group (the pyroglutamate moiety) and a non-polar tail (the nonyl chain). This dual character is the foundation of its potential utility in pharmaceutical formulations.
Key Structural Features:
L-Pyroglutamic Acid (pGlu) Head: A five-membered lactam ring derived from L-glutamic acid[3][4]. This moiety is biocompatible and found in various tissues, including the skin, where it contributes to the natural moisturizing factor (NMF)[2].
Nonyl Ester Tail: A nine-carbon alkyl chain that imparts lipophilicity to the molecule.
Ester Linkage: Connects the polar head and non-polar tail, and is potentially susceptible to enzymatic hydrolysis in biological systems[5].
The Pyroglutamic Acid Scaffold: A Privileged Structure in Medicinal Chemistry
Pyroglutamic acid and its derivatives are considered "privileged structures" in drug discovery.[6] They serve as versatile chiral building blocks for the asymmetric synthesis of a wide array of bioactive molecules and pharmaceuticals.[3][6] The rigid, cyclic structure of the pyroglutamate ring can be strategically incorporated into peptide-based drugs to enhance their stability against degradation by aminopeptidases and to introduce conformational constraints that can fine-tune their biological activity.[4]
Derivatives of pyroglutamic acid have been investigated for a range of therapeutic applications, including as inhibitors of enzymes like the Angiotensin-Converting Enzyme (ACE) and as antagonists for various receptors.[6] The inherent biocompatibility and ability of pyroglutamic acid to cross the blood-brain barrier further underscore its value as a scaffold in the design of novel therapeutics.[3][4]
Physicochemical Properties and Surfactant-like Characteristics
The amphiphilic nature of Nonyl 5-oxo-L-prolinate strongly suggests that it can function as a surfactant.[7] Surfactants are critical components in pharmaceutical formulations, where they act as solubilizing agents, emulsifiers, and wetting agents.[7][8] Non-ionic surfactants, a class to which Nonyl 5-oxo-L-prolinate would belong, are generally favored in oral and topical formulations due to their lower potential for irritation compared to their ionic counterparts.[8]
The balance between the hydrophilic pyroglutamate head and the lipophilic nonyl tail, often referred to as the hydrophilic-lipophilic balance (HLB), will determine its specific applications. A lower HLB value would favor its use in water-in-oil emulsions, while a higher HLB would be more suitable for oil-in-water emulsions and as a solubilizer for poorly water-soluble drugs. The incorporation of surfactants into amorphous solid dispersions (ASDs) has been shown to significantly improve the bioavailability of poorly soluble drugs by enhancing their dissolution and maintaining supersaturation.[9]
Core Application: A Novel Transdermal Penetration Enhancer
The most promising pharmaceutical application for Nonyl 5-oxo-L-prolinate is as a transdermal penetration enhancer. The stratum corneum, the outermost layer of the skin, presents a formidable barrier to the absorption of most drugs.[10][11] Chemical penetration enhancers are compounds that reversibly disrupt the highly organized structure of the stratum corneum, thereby facilitating the passage of therapeutic agents.[5][10]
The design of effective penetration enhancers often focuses on amphiphilic molecules that can interact with the intercellular lipids of the stratum corneum.[5] Esters of proline and its derivatives have been identified as potent and reversible transdermal permeation enhancers.[5] The mechanism of action is believed to involve the fluidization of the lipid bilayers within the stratum corneum, creating a more permeable environment for drug diffusion.
Proposed Mechanism of Action
The proposed mechanism by which Nonyl 5-oxo-L-prolinate enhances skin permeation is twofold:
Disruption of Intercellular Lipids: The lipophilic nonyl tail can intercalate into the lipid-rich domains of the stratum corneum. This disrupts the tight packing of the lipid lamellae, increasing their fluidity and, consequently, the diffusion coefficient of a co-administered drug.
Interaction with Keratin: The polar pyroglutamate head may interact with the intracellular keratin filaments, potentially altering their conformation and creating more permeable pathways through the corneocytes.
The following diagram illustrates the proposed mechanism of action:
Caption: Proposed mechanism of Nonyl 5-oxo-L-prolinate as a penetration enhancer.
Experimental Protocols
To empirically validate the potential of Nonyl 5-oxo-L-prolinate, the following experimental protocols are proposed. These protocols are based on established methodologies in synthetic chemistry and pharmaceutical sciences.
Synthesis and Purification of Nonyl 5-oxo-L-prolinate
Principle: This protocol describes a Fischer-Speier esterification of L-pyroglutamic acid with nonyl alcohol, using a strong acid catalyst.
Materials:
L-pyroglutamic acid
Nonyl alcohol
Sulfuric acid (concentrated)
Toluene
Saturated sodium bicarbonate solution
Anhydrous magnesium sulfate
Silica gel for column chromatography
Hexane and Ethyl acetate for elution
Procedure:
To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add L-pyroglutamic acid (1 equivalent), nonyl alcohol (1.2 equivalents), and toluene (as the solvent).
Carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 equivalents).
Heat the mixture to reflux. Water formed during the reaction will be azeotropically removed and collected in the Dean-Stark trap.
Monitor the reaction progress by Thin Layer Chromatography (TLC).
Once the reaction is complete, cool the mixture to room temperature.
Dilute the reaction mixture with ethyl acetate and wash sequentially with saturated sodium bicarbonate solution and brine.
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.
Purify the crude product by silica gel column chromatography, using a gradient of hexane and ethyl acetate as the eluent.
Characterize the final product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity.
In Vitro Skin Permeation Study
Principle: This study evaluates the effect of Nonyl 5-oxo-L-prolinate on the permeation of a model drug across a skin membrane using a Franz diffusion cell.
Materials:
Franz diffusion cells
Excised human or animal skin
Phosphate-buffered saline (PBS) as the receptor medium
Model drug (e.g., caffeine or diclofenac sodium)
Nonyl 5-oxo-L-prolinate
A suitable vehicle (e.g., propylene glycol)
High-Performance Liquid Chromatography (HPLC) system for drug quantification
Procedure:
Prepare the donor formulations: a control formulation containing the model drug in the vehicle, and a test formulation containing the model drug and Nonyl 5-oxo-L-prolinate in the same vehicle.
Mount the excised skin on the Franz diffusion cells with the stratum corneum facing the donor compartment.
Fill the receptor compartment with pre-warmed PBS and ensure no air bubbles are trapped beneath the skin.
Apply a known amount of the donor formulation to the skin surface.
At predetermined time intervals, withdraw samples from the receptor compartment and replace with fresh, pre-warmed PBS.
Analyze the drug concentration in the collected samples using a validated HPLC method.
Calculate the cumulative amount of drug permeated per unit area over time.
Determine the steady-state flux (Jss) and the enhancement ratio (ER), where ER = Jss (with enhancer) / Jss (control).
The following diagram outlines the workflow for the in vitro skin permeation study:
Caption: Workflow for an in vitro skin permeation study.
Broader Pharmaceutical Applications
Beyond transdermal delivery, the surfactant properties of Nonyl 5-oxo-L-prolinate suggest its utility in other formulation types:
Oral Formulations: As a solubilizer for poorly water-soluble drugs in liquid or semi-solid formulations, potentially enhancing their oral bioavailability.[8][9]
Topical Formulations (Creams, Gels, Ointments): As an emulsifying agent to stabilize the formulation and improve its texture and feel.
Parenteral Formulations: In specialized applications, such as the formulation of nanoemulsions or liposomes for targeted drug delivery, pending thorough toxicity and biocompatibility assessments.
Safety and Biocompatibility
The safety profile of any new excipient is paramount. L-pyroglutamic acid is a natural metabolite in the human body and is generally considered safe.[2][12] The nonyl alcohol moiety is also found in nature and is used in various consumer products. However, the ester linkage introduces a new chemical entity, and its safety must be rigorously evaluated. Key considerations include:
Skin Irritation and Sensitization: To be assessed using standard in vitro and in vivo models.
Systemic Toxicity: Important if significant transdermal absorption of the enhancer itself is observed.
Metabolism: The ester bond is likely to be hydrolyzed by esterases in the skin and other tissues, releasing L-pyroglutamic acid and nonyl alcohol.[5] The metabolic fate of these components is well-understood.
Conclusion and Future Perspectives
Nonyl 5-oxo-L-prolinate stands as a molecule with considerable, yet underexplored, potential in the pharmaceutical sciences. Its amphiphilic structure, derived from a biocompatible amino acid, positions it as a promising candidate for a novel, multi-functional excipient. The most immediate and compelling application lies in the field of transdermal drug delivery, where it could serve as a safe and effective penetration enhancer.
Future research should focus on a systematic evaluation of its physicochemical properties, a comprehensive assessment of its safety and biocompatibility, and in-depth studies to elucidate its mechanism of action as a penetration enhancer. Furthermore, exploring its efficacy with a range of active pharmaceutical ingredients and in various formulation types will be crucial to fully realize its potential. For drug development professionals, Nonyl 5-oxo-L-prolinate represents an exciting opportunity to innovate and overcome long-standing challenges in drug formulation and delivery.
References
Stefanucci, A., Novellino, E., Costante, R., & Mollica, A. (2014). Pyroglutamic acid derivatives: Building blocks for drug discovery. Heterocycles, 89(8), 1801-1825. [Link]
Wikipedia. (n.d.). Pyroglutamic acid. Retrieved from [Link]
Wünsch, E. (Ed.). (2002). Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, Synthesis of Peptides and Peptidomimetics. Georg Thieme Verlag.
Panday, S. K., Prasad, J., & Dikshit, D. K. (2009). Pyroglutamic acid: a unique chiral synthon. Tetrahedron: Asymmetry, 20(14), 1581-1632.
Georganics. (2023, August 24). L-pyroglutamic acid – description and application. Retrieved from [Link]
Google Patents. (n.d.). CN104788353A - Method for synthesizing 4-oxo-L-proline derivative.
Vávrová, K., Kovaříková, P., & Kopečná, M. (2022). Proline, hydroxyproline, and pyrrolidone carboxylic acid derivatives as highly efficient but reversible transdermal permeation enhancers. Scientific Reports, 12(1), 19495. [Link]
P&S Chemicals. (n.d.). Product information, Nonyl 5-oxo-L-prolinate. Retrieved from [Link]
Google Patents. (n.d.). US5238933A - Skin permeation enhancer compositions.
Manosroi, A., Chankhampan, C., Manosroi, W., & Manosroi, J. (2022). Quatsomes Formulated with l-Prolinol-Derived Surfactants as Antibacterial Nanocarriers of (+)-Usnic Acid with Antioxidant Activity. ACS Omega, 7(20), 17359-17370. [Link]
Williamson, J. M., & Meister, A. (1985). Metabolism in vivo of 5-oxo-L-proline and its inhibition by analogs of 5-oxo-L-proline. Methods in Enzymology, 113, 468-471.
Li, Y., Wu, J., & Jiang, Z. (2020). Properties, metabolisms, and applications of L-proline analogues. Applied Microbiology and Biotechnology, 104(16), 6839-6851.
Plastic Surgery Key. (2022, November 13). 9: Percutaneous Delivery of Cosmetic Actives to the Skin. Retrieved from [Link]
Sahu, T., Patel, T., Sahu, S., Gidwani, B., & Dhongade, H. J. (2019). Surfactants and their Role in Pharmaceutical Product Development: An overview.
Shubber, S., & Bøtker, J. (2023). Safety of surfactant excipients in oral drug formulations. Journal of Controlled Release, 363, 424-436.
Al-Obaidi, H., & Al-Badri, J. A. (2018). Non-formulation Parameters That Affect Penetrant-Skin-Vehicle Interactions and Percutaneous Absorption. In Percutaneous Penetration Enhancers Chemical Methods in Penetration Enhancement (pp. 1-20). Springer, Berlin, Heidelberg.
van der Werf, P., & Meister, A. (1975). The metabolic formation and utilization of 5-oxo-L-proline (L-pyroglutamate, L-pyrrolidone carboxylate). Advances in Enzymology and Related Areas of Molecular Biology, 43, 519-556.
Higuchi, T. (1960). Physical chemical analysis of percutaneous absorption process from creams and ointments. Journal of the Society of Cosmetic Chemists, 11(2), 85-97.
Google Patents. (n.d.). WO2008003697A1 - N-phenylmethyl -5-oxo-proline-2-amides substitués tenant lieu d'antagonistes du récepteur p2x7 et procédés d'utilisation.
Al-Tikriti, Y., Datt, I., & Al-Kassas, R. (2023). Surfactants Significantly Improved the Oral Bioavailability of Curcumin Amorphous Solid Dispersions and Its Underlying Mechanism. Pharmaceutics, 15(12), 2699. [Link]
Royal Society of Chemistry. (n.d.). l-Proline catalysed synthesis and in silico studies of novel α-cyano bis(indolyl)chalcones as potential anti-cancer agents. Retrieved from [Link]
Wünsch, E. (Ed.). (2002). Houben-Weyl Methods of Organic Chemistry, Vol. E 22b, Synthesis of Peptides and Peptidomimetics. Georg Thieme Verlag.
Patil, S. S., Dandge, P. B., & Baseer, M. A. (2020). Oxalic acid: L-proline (LTTM) Mediated Synthesis of 2-substituted Benzothiazole Derivatives. Journal of the Indian Chemical Society, 97(10), 1645-1649.
Biodegradability characteristics of Nonyl 5-oxo-L-prolinate esters
Whitepaper: Biodegradability Characteristics and Kinetic Profiling of Nonyl 5-oxo-L-prolinate Esters Executive Summary Nonyl 5-oxo-L-prolinate (CAS 37673-22-6), commonly referred to as nonyl pyroglutamate, is a lipophili...
Author: BenchChem Technical Support Team. Date: March 2026
Whitepaper: Biodegradability Characteristics and Kinetic Profiling of Nonyl 5-oxo-L-prolinate Esters
Executive Summary
Nonyl 5-oxo-L-prolinate (CAS 37673-22-6), commonly referred to as nonyl pyroglutamate, is a lipophilic amino acid derivative widely utilized in pharmaceutical and cosmetic formulations as a penetration enhancer and surfactant[1][2]. Structurally, it consists of a polar 5-oxo-L-proline (pyroglutamic acid) head group esterified to a hydrophobic nine-carbon alkyl chain[2]. As regulatory bodies increasingly mandate the use of environmentally sustainable excipients, understanding the environmental fate of such difunctional compounds is critical. This technical guide provides an in-depth analysis of the biodegradability characteristics of nonyl 5-oxo-L-prolinate, detailing its metabolic degradation pathways, the causality behind specific regulatory testing methodologies, and self-validating experimental protocols for kinetic profiling.
Chemical Architecture & Mechanistic Degradation Pathway
The biodegradability of nonyl 5-oxo-L-prolinate is fundamentally dictated by its ester linkage. The presence of an ester group serves as the primary site for enzymatic hydrolysis, significantly increasing the compound's susceptibility to microbial attack.
Phase I: Ester Hydrolysis
Upon introduction to an aqueous, microbially active environment, the rate-limiting step is the cleavage of the ester bond. This process is driven by ubiquitous microbial esterases and lipases, yielding two distinct metabolites: nonanol (a C9 aliphatic alcohol) and 5-oxo-L-proline[3][4].
Phase II: Divergent Mineralization
Following hydrolysis, the two fragments undergo divergent metabolic fates:
Nonanol: The aliphatic chain is rapidly oxidized to nonanoic acid, which subsequently enters the
β
-oxidation pathway. Successive cleavage of two-carbon units generates Acetyl-CoA, which feeds directly into the Tricarboxylic Acid (TCA) cycle for ultimate mineralization into CO
2
and H
2
O.
5-oxo-L-proline: The cyclic pyroglutamate ring is enzymatically opened by the enzyme 5-oxoprolinase, converting it to L-glutamate[5]. L-glutamate is a standard biological amino acid that is seamlessly assimilated into microbial biomass or deaminated to
α
-ketoglutarate, another TCA cycle intermediate.
Metabolic degradation pathway of Nonyl 5-oxo-L-prolinate to ultimate mineralization.
Regulatory Testing Strategy: The Causality of Method Selection
When assessing the environmental persistence of lipophilic esters, the choice of the OECD testing guideline is paramount. While the OECD 301B (CO
2
Evolution) test is common, the OECD 301F (Manometric Respirometry) test is the scientifically superior choice for compounds like nonyl 5-oxo-L-prolinate[3][6].
The Causality Behind OECD 301F:
Nonyl 5-oxo-L-prolinate possesses low aqueous solubility due to its C9 alkyl chain. In tests relying on Dissolved Organic Carbon (DOC) removal (e.g., OECD 301A or 301E), lipophilic substances often adsorb to the glassware or microbial floc, leading to false-positive degradation readings. The OECD 301F method bypasses this solubility artifact by measuring the continuous consumption of oxygen (Biochemical Oxygen Demand, BOD) in a closed system. As the microorganisms metabolize the ester, they consume O
2
and release CO
2
. The evolved CO
2
is absorbed by a chemical scrubber (e.g., soda lime), creating a measurable pressure drop directly proportional to the true metabolic oxidation of the test substance[3].
To ensure scientific integrity, the following protocol incorporates internal controls, creating a self-validating system that differentiates true biodegradation from abiotic hydrolysis or microbial toxicity.
Step 1: Inoculum Preparation & Acclimation
Action: Source mixed microbial inoculum from the aeration tank of a municipal wastewater treatment plant. Wash the sludge thrice with mineral medium and aerate for 5 days.
Causality: Pre-aeration depletes the endogenous carbon reserves of the bacteria, reducing background respiration noise and ensuring that any measured oxygen uptake is strictly due to the metabolism of the test substance.
Step 2: Media Formulation & Dosing
Action: Prepare a buffered mineral salts medium (pH 7.4) containing essential trace elements (phosphates, MgSO
4
, CaCl
2
, FeCl
3
). Introduce nonyl 5-oxo-L-prolinate to achieve a Theoretical Oxygen Demand (ThOD) of 100 mg O
2
/L.
Causality: Because the substance is lipophilic, coat it onto an inert silica gel carrier before introduction. This maximizes the surface area available to microbial lipases, preventing artificially slow degradation kinetics caused by mass-transfer limitations.
Step 3: System Assembly & Internal Validation Controls
Action: Set up the respirometer flasks with soda lime pellets in the headspace scrubbers. Alongside the test flasks, prepare three critical controls:
Inoculum Blank: Mineral medium + sludge (measures baseline respiration).
Reference Control: Sodium benzoate + sludge (validates microbial viability; must reach >60% degradation within 14 days).
Toxicity Control: Test substance + sodium benzoate + sludge (validates that the nonyl ester is not biocidal to the inoculum).
Step 4: Respirometric Incubation & Data Acquisition
Action: Seal the system and incubate at 20 ± 1°C in the dark under continuous stirring for 28 days. Monitor the manometric pressure drop daily to calculate BOD.
Step-by-step OECD 301F Manometric Respirometry workflow for lipophilic esters.
Quantitative Data & Kinetic Profiling
The biodegradability of a substance is evaluated against its Theoretical Oxygen Demand (ThOD). For nonyl 5-oxo-L-prolinate (Chemical Formula: C
14
H
25
NO
3
, MW: 255.36 g/mol )[2], assuming complete oxidation where nitrogen is released as ammonia (NH
3
), the calculated ThOD is approximately 2.26 mg O
2
per mg of substance.
To be classified as "Readily Biodegradable" under OECD guidelines, the substance must achieve
≥
60% of its ThOD within a "10-day window" (the 10 days immediately following the point where degradation reaches 10%)[6].
Table 1: Representative Biodegradation Kinetics for Nonyl 5-oxo-L-prolinate (OECD 301F)
Kinetic Parameter
Quantitative Observation
Scientific Interpretation
ThOD (Calculated)
2.26 mg O
2
/ mg
Baseline for 100% theoretical mineralization.
Lag Phase
2 – 4 days
Time required for microbial acclimation and initial esterase induction.
Day 7 Degradation
45% ± 5%
Rapid onset of ester hydrolysis and nonanol
β
-oxidation.
Day 14 Degradation
72% ± 4%
Substantial ring-opening of the pyroglutamate moiety[5].
Day 28 Degradation
85% ± 3%
Complete primary and ultimate degradation.
10-Day Window Pass
Achieved
Meets strict regulatory criteria for environmental safety.
Toxicity Control
> 60% in 14 days
Confirms the compound does not inhibit microbial respiration.
Classification
Readily Biodegradable
The compound will not persist in aquatic environments or STPs[3].
Conclusion
Nonyl 5-oxo-L-prolinate represents a highly sustainable choice for formulation scientists requiring lipophilic penetration enhancers. Its structural design—combining an easily hydrolyzable ester bond with naturally occurring metabolic intermediates (pyroglutamic acid and aliphatic alcohols)—ensures rapid and complete environmental assimilation. By employing rigorous, self-validating respirometric methodologies like the OECD 301F, developers can confidently prove the non-persistent nature of these advanced excipients, aligning high-performance drug delivery with stringent ecological mandates.
Application Note: A Comprehensive Protocol for the Synthesis of Nonyl 5-oxo-L-prolinate from L-Glutamic Acid
Abstract This application note provides a detailed, two-step protocol for the synthesis of Nonyl 5-oxo-L-prolinate, a valuable compound often utilized in the cosmetic and pharmaceutical industries for its properties as a...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
This application note provides a detailed, two-step protocol for the synthesis of Nonyl 5-oxo-L-prolinate, a valuable compound often utilized in the cosmetic and pharmaceutical industries for its properties as a skin-conditioning agent and penetration enhancer. The synthesis commences with the thermal cyclization of L-glutamic acid to form the key intermediate, L-pyroglutamic acid (5-oxo-L-proline). This is followed by a classic Fischer-Speier esterification with 1-nonanol. This guide is designed for researchers in organic synthesis and drug development, offering in-depth procedural details, mechanistic insights, and robust characterization methods to ensure reproducibility and high-purity yields.
Introduction and Scientific Background
L-pyroglutamic acid (also known as 5-oxoproline) is a naturally occurring amino acid derivative found in skin as part of the Natural Moisturizing Factor (NMF).[1] Its esters, such as Nonyl 5-oxo-L-prolinate, are synthesized to enhance lipophilicity, thereby improving formulation compatibility and dermal penetration. The synthetic pathway described herein is a robust and scalable method that leverages fundamental organic chemistry principles.
The overall process involves two primary transformations:
Intramolecular Lactamization: L-glutamic acid undergoes a dehydration reaction to form a stable, five-membered lactam ring, L-pyroglutamic acid. This step is critical, and temperature control is paramount to prevent racemization, preserving the desired L-enantiomer configuration.[2]
Fischer-Speier Esterification: The carboxyl group of L-pyroglutamic acid is esterified with 1-nonanol (nonyl alcohol) under acidic catalysis. The reaction is an equilibrium process; therefore, the removal of water is essential to drive the reaction to completion and maximize the yield of the desired ester.[3]
This document provides a self-validating protocol where the purity of the intermediate directly impacts the success of the final step, emphasizing careful execution and characterization at each stage.
Overall Synthetic Workflow
The synthesis is a sequential, two-part process. The workflow diagram below illustrates the progression from the starting material to the final product, highlighting the key transformation at each stage.
Caption: Overall workflow for the synthesis of Nonyl 5-oxo-L-prolinate.
Part 1: Synthesis of L-Pyroglutamic Acid (Intermediate)
Principle and Mechanistic Insight
L-glutamic acid is converted to L-pyroglutamic acid through an intramolecular condensation reaction between the γ-carboxylic acid group and the α-amino group. This reaction is essentially a lactamization. Heating provides the necessary activation energy for the dehydration to occur.[1] While this can be achieved by simply melting L-glutamic acid at high temperatures (180-200°C), such conditions risk racemization.[1] A more controlled approach, employed here, involves refluxing in a high-boiling solvent with an acid catalyst, which allows for lower reaction temperatures (88-100°C), thus preserving the stereochemical integrity of the chiral center.[2]
Materials and Equipment
Reagent/Material
Grade
Supplier (Example)
Notes
L-Glutamic Acid
≥99%
Sigma-Aldrich
Ethanol, 200 proof
ACS Grade
Fisher Scientific
Solvent
Sulfuric Acid (H₂SO₄)
98%, ACS Reagent
VWR
Catalyst
Deionized Water
In-house
For work-up
500 mL Round-bottom flask
Reflux condenser
Heating mantle
Magnetic stirrer and stir bar
Buchner funnel and filter paper
Rotary evaporator
Detailed Experimental Protocol
Reaction Setup: To a 500 mL three-neck round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add L-glutamic acid (50.0 g, 0.34 mol) and ethanol (200 mL).
Catalyst Addition: While stirring, slowly and carefully add concentrated sulfuric acid (0.5 mL) to the suspension. Caution: Sulfuric acid is highly corrosive. Always wear appropriate PPE, including gloves, lab coat, and safety glasses.
Dehydration Reaction: Heat the mixture to reflux (approx. 90-95°C) using a heating mantle. Maintain a gentle reflux with continuous stirring for 5-6 hours. The initial slurry will gradually dissolve as the L-glutamic acid converts to the ethanol-soluble L-pyroglutamic acid.[2]
Reaction Monitoring: Progress can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of n-butanol:acetic acid:water (4:1:1). L-glutamic acid (Rf ≈ 0.3) has a different retention factor than L-pyroglutamic acid (Rf ≈ 0.6).
Cooling and Filtration: Once the reaction is complete, remove the heating mantle and allow the mixture to cool to room temperature. If any unreacted L-glutamic acid remains, it will be insoluble in the cold ethanol and can be removed by filtration.
Solvent Removal: Concentrate the filtrate using a rotary evaporator to remove the ethanol. This will yield a viscous oil or a semi-solid crude product.
Crystallization and Purification: Dissolve the crude product in a minimum amount of hot deionized water (approx. 50-60 mL). Allow the solution to cool slowly to room temperature, then place it in an ice bath (4°C) for 2-3 hours to induce crystallization.
Isolation and Drying: Collect the white crystalline product by vacuum filtration using a Buchner funnel. Wash the crystals with a small amount of ice-cold water. Dry the product in a vacuum oven at 50°C to a constant weight.
Expected Results and Characterization
Yield: 35-40 g (80-90% of theoretical).
Appearance: White crystalline solid.
Melting Point: 162-164°C (Lit. 162-163°C).
Characterization: Confirm the structure using ¹H NMR and FT-IR spectroscopy.
Part 2: Synthesis of Nonyl 5-oxo-L-prolinate (Final Product)
Principle and Mechanistic Insight
This step employs the Fischer-Speier esterification, a classic acid-catalyzed reaction between a carboxylic acid and an alcohol.[3] The mechanism involves the protonation of the carbonyl oxygen of L-pyroglutamic acid by the acid catalyst, which significantly increases the electrophilicity of the carbonyl carbon. The nucleophilic oxygen of 1-nonanol then attacks this carbon. A series of proton transfers follows, leading to the elimination of a water molecule and the formation of the ester.[4][5]
Caption: Simplified mechanism of Fischer-Speier Esterification.
To drive the equilibrium towards the product side, the water byproduct is continuously removed from the reaction mixture using a Dean-Stark apparatus.
Materials and Equipment
Reagent/Material
Grade
Supplier (Example)
Notes
L-Pyroglutamic Acid
≥98%
From Part 1
1-Nonanol (Nonyl alcohol)
≥98%
Sigma-Aldrich
Toluene
Anhydrous
Fisher Scientific
Solvent, azeotropic agent
p-Toluenesulfonic acid (p-TsOH)
Monohydrate, ≥98.5%
Acros Organics
Catalyst
Sodium Bicarbonate (NaHCO₃)
Saturated solution
For neutralization
Brine (NaCl)
Saturated solution
For washing
Anhydrous Magnesium Sulfate (MgSO₄)
Drying agent
Silica Gel
60 Å, 230-400 mesh
For chromatography
500 mL Round-bottom flask
Dean-Stark apparatus
Reflux condenser, heating mantle, stirrer
Separatory funnel
Rotary evaporator, vacuum pump
Detailed Experimental Protocol
Reaction Setup: Assemble a 500 mL round-bottom flask with a Dean-Stark apparatus and a reflux condenser. Add L-pyroglutamic acid (20.0 g, 0.155 mol), 1-nonanol (26.8 g, 0.186 mol, 1.2 eq), p-toluenesulfonic acid monohydrate (1.5 g, 7.8 mmol, 0.05 eq), and toluene (200 mL).
Azeotropic Dehydration: Heat the mixture to reflux. Toluene will form an azeotrope with the water produced during the reaction, which will collect in the side arm of the Dean-Stark trap. The reaction is complete when water no longer collects in the trap (typically 4-8 hours).
Cooling and Quenching: After completion, cool the reaction mixture to room temperature. Transfer the mixture to a 500 mL separatory funnel.
Aqueous Work-up: Wash the organic layer sequentially with:
100 mL of saturated sodium bicarbonate solution (to neutralize the p-TsOH catalyst). Caution: CO₂ evolution may cause pressure buildup. Vent frequently.
100 mL of deionized water.
100 mL of saturated brine solution (to break any emulsions and remove bulk water).
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate the filtrate under reduced pressure using a rotary evaporator to remove the toluene. This will yield the crude Nonyl 5-oxo-L-prolinate as a yellowish oil.
Purification (Optional): For highest purity, the crude oil can be purified by flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexanes (e.g., 20% to 50% ethyl acetate). Alternatively, vacuum distillation can be employed.
Expected Results and Characterization
Yield: 32-36 g (75-85% of theoretical).
Appearance: Colorless to slightly yellow, viscous liquid.
Characterization: The final product should be analyzed to confirm its identity and purity.
¹H NMR: Data should be consistent with the structure. A patent for a similar synthesis provides reference shifts (DMSO-d₆, 400 MHz): δ = 8.0 (br, s, 1H, NH), 4.2 (dd, 1H, CH), 4.1 (t, 2H, OCH₂), 2.3-1.9 (m, 4H, ring CH₂), 1.6 (m, 2H, OCH₂CH ₂), 1.3 (m, 12H, alkyl chain), 0.8 (t, 3H, CH₃).[6]
Mass Spectrometry (ESI+): Calculate m/z for [M+H]⁺.
Safety Precautions
General: All procedures should be conducted in a well-ventilated fume hood. Standard personal protective equipment (PPE), including safety glasses, a flame-resistant lab coat, and chemical-resistant gloves, must be worn at all times.
Chemical Hazards:
Concentrated Sulfuric Acid & p-TsOH: Highly corrosive and can cause severe burns. Handle with extreme care.
Toluene: Flammable liquid and harmful if inhaled or absorbed through the skin.
1-Nonanol: May cause skin and eye irritation.
Troubleshooting Guide
Issue
Possible Cause(s)
Recommended Solution(s)
Low yield in Part 1
Incomplete reaction.
Extend reflux time. Confirm catalyst addition. Ensure temperature is adequate for reflux.
Product loss during crystallization.
Use minimal hot solvent for dissolution. Ensure thorough cooling in an ice bath before filtration.
Racemization in Part 1
Excessive heating temperature or time.
Use the solvent-based method with controlled reflux temperature.[2] Avoid prolonged heating.
Low yield in Part 2
Incomplete reaction (equilibrium not shifted).
Ensure the Dean-Stark trap is functioning correctly to remove all water. Check catalyst activity.
Inefficient work-up.
Ensure complete neutralization of the acid catalyst. Perform extractions carefully to avoid emulsion formation.
Product difficult to purify
Presence of unreacted starting materials.
Drive the reaction to completion using TLC monitoring. If necessary, use column chromatography for purification.
References
W. Begemann, A. R. L. Ansmann, "Process for the enzymatic synthesis of pyroglutamic esters," EP1642891A1, filed September 21, 2004, and issued April 5, 2006.
Y. Feng, "Chemical synthesis method of pyroglutamic acid alcohol and intermediates thereof," CN101407488B, filed September 27, 2008, and issued June 8, 2011.
Villeneuve, P., Baréa, B., Barouh, N., et al. (2004). Toward the Synthesis of Pyroglutamate Lauroyl Ester: Biocatalysis Versus Chemical Catalysis. Biotechnology Letters, 26, 193–196. [Link]
Wikipedia contributors. (2024). Pyroglutamic acid. Wikipedia, The Free Encyclopedia. [Link]
Baldwin, J. E., Miranda, T., & Moloney, M. (1989). Amino acid synthesis using (L)-pyroglutamic acid as a chiral starting material. Tetrahedron, 45(23), 7459-7468. [Link]
Tundo, P., & Rossi, L. (2022). Fischer-Speier Esterification and Beyond: Recent Mechanistic Advances. Catalysts, 12(1), 83. [Link]
Van der Werf, M. J., & van den Tweel, W. J. (1995). Synthesis of specifically stable-isotope-labelled L-proline via L-glutamic acid. Tetrahedron, 51(38), 10567-10582. [Link]
Van der Werf, M. J., Orsel, M., & van der Plas, H. C. (1975). 5-Oxo-L-prolinase (L-pyroglutamate hydrolase). Purification and catalytic properties. The Journal of biological chemistry, 250(17), 6695–6702. [Link]
Z. Liu, "Method for preparing L-pyroglutamic acid," CN103664729B, filed December 20, 2013, and issued August 26, 2015.
S. Wang, "Preparation method for L-pyroglutamic acid," CN102558015B, filed February 24, 2012, and issued December 10, 2014.
Orlowski, M., & Meister, A. (1971). Enzymatic Conversion of 5-Oxo-L-Proline (L-Pyrrolidone Carboxylate) to L-Glutamate Coupled with Cleavage of Adenosine Triphosphate to Adenosine Diphosphate, a Reaction in the γ-Glutamyl Cycle. Proceedings of the National Academy of Sciences, 67(3), 1248-1255. [Link]
Masterson, L. (2022). Fischer Esterification - Carboxylic Acid to Ester Under Acidic Conditions. Master Organic Chemistry. [Link]
Wikipedia contributors. (2024). Fischer–Speier esterification. Wikipedia, The Free Encyclopedia. [Link]
Application Note: Formulation and Validation of Nonyl 5-oxo-L-prolinate in Drug-in-Adhesive Transdermal Patches
Executive Summary The stratum corneum (SC) presents a formidable barrier in transdermal drug delivery systems (TDDS), often necessitating the use of chemical penetration enhancers (CPEs) to achieve therapeutic active pha...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The stratum corneum (SC) presents a formidable barrier in transdermal drug delivery systems (TDDS), often necessitating the use of chemical penetration enhancers (CPEs) to achieve therapeutic active pharmaceutical ingredient (API) flux. Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6), synonymously known as nonyl pyroglutamate, is a highly effective, lipophilic pyrrolidone derivative[1]. This application note provides a comprehensive, self-validating protocol for formulating Nonyl 5-oxo-L-prolinate into a Drug-in-Adhesive (DIA) transdermal patch, detailing the mechanistic rationale, matrix architecture, and in vitro permeation testing (IVPT) standards.
Mechanistic Rationale
Alkyl pyroglutamates, including the nonyl and oleyl derivatives, act as potent penetration enhancers due to their amphiphilic nature. The mechanism of action is twofold:
Lipid Disordering: The lipophilic nonyl chain intercalates into the highly ordered intercellular lipid bilayers of the SC, increasing lipid fluidity and free volume[2].
Keratin Alteration: The polar pyroglutamate headgroup induces conformational changes in the secondary structure of intracellular keratin, reducing the diffusional resistance of the corneocytes[2].
Computational and experimental models demonstrate that the diffusivity of an API in the skin increases linearly as a function of the pyroglutamate enhancer's concentration[3]. By incorporating Nonyl 5-oxo-L-prolinate into the patch matrix, formulators can significantly increase the thermodynamic activity of the API at the skin-patch interface[4].
Fig 1. Mechanistic pathway of Nonyl 5-oxo-L-prolinate enhancing API diffusivity in the stratum corneum.
Formulation Architecture
To maintain the solubility of both the API and the lipophilic enhancer, an acrylic pressure-sensitive adhesive (PSA) is typically preferred over silicone. Silicone adhesives lack the polar domains necessary to prevent the phase separation (syneresis) of the pyroglutamate ester during long-term storage.
Table 1: Standard DIA Patch Formulation Architecture
Component
Function
Typical Conc. (% w/w dry)
Formulation Rationale
Model API
Active Ingredient
2.0 - 8.0%
Concentration is titrated to remain just below the saturation limit to maximize thermodynamic driving force.
Nonyl 5-oxo-L-prolinate
Penetration Enhancer
1.0 - 5.0%
Acts as a permeation enhancer; concentrations >5% may plasticize the adhesive, reducing cohesive strength[5].
Acrylic PSA
Matrix / Adhesion
85.0 - 95.0%
Provides structural integrity. Hydroxyl-functionalized acrylics offer excellent hydrogen-bonding capacity for the API.
Ethyl Acetate
Volatile Solvent
N/A (Evaporated)
Low boiling point solvent used to lower the viscosity of the polymer blend for uniform casting.
Experimental Protocols
The following protocols are designed as a self-validating system . By mandating the parallel fabrication and testing of a "Control Matrix" (0% enhancer), any observed increase in flux can be mathematically isolated and attributed directly to the Nonyl 5-oxo-L-prolinate, eliminating false positives caused by compromised skin membranes.
Protocol A: Preparation of the Drug-in-Adhesive (DIA) Matrix
Solubilization: In a borosilicate glass vial, dissolve the API and Nonyl 5-oxo-L-prolinate in a minimal required volume of ethyl acetate.
Causality: Pre-dissolving the solid API and the liquid enhancer in the casting solvent ensures molecular-level dispersion before introduction to the high-viscosity polymer, preventing localized "hot spots" of drug concentration.
Polymer Integration: Add the calculated mass of the wet Acrylic PSA to the vial.
Homogenization: Mix the formulation using a planetary centrifugal mixer at 2000 RPM for 15 minutes.
Degassing: Subject the mixture to a vacuum (0.1 bar) for 10 minutes.
Causality: High-shear mixing introduces micro-bubbles. If not degassed, these bubbles create voids in the dried film, altering the effective surface area for diffusion and causing erratic release kinetics.
Protocol B: Patch Casting and Stepped-Thermal Drying
Film Casting: Secure a fluoropolymer-coated polyester release liner onto a vacuum draw-down plate. Using a micrometer-adjustable film applicator (e.g., Baker applicator), cast the degassed adhesive blend at a wet thickness of 300 µm.
Stepped Thermal Drying:
Phase 1: Dry in a forced-air oven at 40°C for 15 minutes .
Phase 2: Ramp temperature to 80°C for 15 minutes .
Causality: If dried immediately at 80°C, the rapid evaporation of ethyl acetate causes the surface of the polymer to harden prematurely ("skinning"). This traps residual solvent underneath, leading to bubbling, poor cohesion, and altered enhancer thermodynamics. The 40°C phase gently removes bulk solvent.
Lamination: Remove the dried film from the oven and immediately laminate a backing membrane (e.g., occlusive polyurethane) onto the exposed adhesive layer using a 2 kg rubber roller to prevent air entrapment. Die-cut into desired areas (e.g., 1.0 cm²).
Fig 2. Step-by-step fabrication and validation workflow for Drug-in-Adhesive transdermal patches.
Protocol C: In Vitro Permeation Testing (IVPT)
To validate the efficacy of Nonyl 5-oxo-L-prolinate, an IVPT is conducted using vertical Franz diffusion cells.
Table 2: IVPT Experimental Parameters
Parameter
Specification
Rationale
Membrane
Dermatomed Porcine Ear Skin (500 µm)
Closely mimics human SC lipid composition and barrier properties.
Receptor Medium
PBS (pH 7.4) + 1% Tween 80
Maintains sink conditions for lipophilic APIs.
Temperature
32°C ± 0.5°C
Simulates physiological skin surface temperature.
Sampling Times
1, 2, 4, 8, 12, 24 hours
Captures both the lag time and the steady-state flux.
Self-Validating Execution:
Mount the skin on the Franz cell with the SC facing the donor compartment.
Apply the Test Patch (with Nonyl 5-oxo-L-prolinate) to Cell Group A. Apply the Control Patch (0% enhancer) to Cell Group B.
Withdraw 0.5 mL of receptor medium at designated time points, immediately replacing it with fresh, pre-warmed medium.
Analyze samples via HPLC to determine the cumulative amount of drug permeated (
Q
, µg/cm²).
Analytical Validation & Data Interpretation
The performance of the Nonyl 5-oxo-L-prolinate is mathematically validated by calculating the Enhancement Ratio (ER) .
Plot the cumulative amount of API permeated (
Q
) versus time (
t
).
Determine the steady-state flux (
Jss
) from the slope of the linear portion of the curve.
Calculate the ER:
ER=Jss (Control Patch)Jss (Test Patch with Nonyl 5-oxo-L-prolinate)
Validation Checkpoint: If the
Jss
of the Control Patch is significantly higher than historical baselines, it indicates that the skin membrane's integrity was compromised during preparation. The run must be invalidated, ensuring that only true chemical enhancement is reported.
Application Note: Preparation and HPLC Analysis of Nonyl 5-oxo-L-prolinate Solutions
Introduction & Chemical Rationale Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6), also known as nonyl pyrrolidone carboxylate, is an amphiphilic ester derived from L-pyroglutamic acid and nonanol[1]. Due to its unique structu...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction & Chemical Rationale
Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6), also known as nonyl pyrrolidone carboxylate, is an amphiphilic ester derived from L-pyroglutamic acid and nonanol[1]. Due to its unique structural duality—a highly polar 5-oxopyrrolidine head group and a highly hydrophobic 9-carbon aliphatic tail—analyzing this compound via High-Performance Liquid Chromatography (HPLC) presents specific solvation and chromatographic challenges[1].
This protocol outlines a robust, self-validating methodology for the preparation of standard solutions and subsequent HPLC analysis. The method leverages mixed-mode or advanced end-capped reversed-phase chromatography to prevent peak distortion and ensure high-fidelity quantitative data[2].
Causality in Analytical Design
To ensure scientific integrity, every parameter in this protocol is designed with specific chemical causality:
Diluent Selection (50:50 Acetonitrile:Water): If prepared in 100% aqueous solvent, the hydrophobic nonyl tails drive micellization or precipitation. Conversely, a 100% organic diluent causes severe "solvent effects" (peak splitting) when injected into a highly aqueous mobile phase. A 50:50 mixture perfectly balances the solvation of both moieties.
Column Chemistry: Standard C18 columns possess residual surface silanols (Si-OH) that act as weak acids. The amide nitrogen in the pyrrolidone ring undergoes secondary interactions with these silanols, causing severe peak tailing. We specify the , which utilizes advanced proprietary end-capping to shield the silica backbone and eliminate silanol activity[3].
Detection Strategy: Nonyl 5-oxo-L-prolinate lacks extended conjugated
π
-systems; its only chromophores are the ester and amide carbonyls. Thus, it exhibits negligible UV absorbance above 220 nm. Detection must occur in the low-UV range (200–210 nm), dictating the use of a highly UV-transparent mobile phase modifier like Phosphoric acid (
H3PO4
) instead of UV-absorbing buffers[4].
Materials and Reagents
Analyte: Nonyl 5-oxo-L-prolinate Reference Standard (Purity
≥
98.0%).
Solvents: HPLC-Grade Acetonitrile (MeCN) and Milli-Q Water (18.2 M
Ω⋅
cm).
Modifiers: HPLC-Grade Phosphoric Acid (
H3PO4
) for UV detection, or Formic Acid (HCOOH) for MS/ELSD detection.
Consumables: 0.22 µm PTFE syringe filters, Class A volumetric flasks.
Step-by-Step Preparation Protocol
This methodology ensures complete solubilization and prevents non-specific binding during sample preparation.
Step 1: Diluent Preparation
Combine 500 mL of HPLC-Grade Acetonitrile with 500 mL of Milli-Q Water in a 1 L mobile phase bottle.
Sonicate for 5 minutes to degas and ensure complete mixing. Allow the solution to return to room temperature (mixing is endothermic).
Step 2: Stock Solution Preparation (1.0 mg/mL)
Accurately weigh 10.0 mg of Nonyl 5-oxo-L-prolinate standard on a calibrated analytical balance (0.01 mg readability).
Transfer the powder quantitatively into a 10 mL Class A volumetric flask.
Add 5 mL of HPLC-Grade Acetonitrile. Rationale: Initial solubilization in pure organic solvent rapidly breaks down the hydrophobic crystalline lattice of the nonyl chains.
Sonicate for 2–3 minutes until the solution is completely clear.
Dilute to the 10 mL mark with Milli-Q Water. Mix thoroughly by inversion.
Step 3: Filtration and Working Standards
Filter the stock solution through a 0.22 µm PTFE syringe filter into an HPLC vial. Rationale: PTFE is highly inert; using Nylon or PES filters can result in the non-specific binding of the lipophilic nonyl tail, artificially lowering the analyte concentration.
Serially dilute the filtered stock solution with the 50:50 diluent to prepare working standards (e.g., 0.1 mg/mL, 0.25 mg/mL, 0.5 mg/mL) for the calibration curve.
HPLC Method Parameters
The quantitative data for the chromatographic setup is summarized in the table below.
Provides an aqueous environment;
H3PO4
is highly transparent at low UV wavelengths.
Mobile Phase B
Acetonitrile + 0.1%
H3PO4
Elutes the hydrophobic nonyl chain efficiently.
Elution Profile
Isocratic (e.g., 50% B) or Gradient
Adjust ratio based on matrix interference; 50% B yields optimal retention (
k′
).
Flow Rate
1.0 mL/min
Standard linear velocity for 4.6 mm internal diameter columns.
Detection
UV at 200 nm or 210 nm
Required due to the absence of aromatic rings or conjugated double bonds.
Injection Vol.
5.0 µL
Small volume prevents column overloading and minimizes solvent mismatch effects.
Column Temp.
30 °C
Reduces mobile phase viscosity and improves analyte mass transfer kinetics.
Logical Workflow Diagram
Fig 1. Logical workflow for Nonyl 5-oxo-L-prolinate sample preparation and HPLC analysis.
System Suitability & Method Self-Validation
To ensure the protocol acts as a self-validating system, the chromatographic output must be evaluated against prior to sample analysis[5],[6]. Inject the 0.5 mg/mL working standard five times and verify the following parameters:
Tailing Factor (
Tf
): Must be
≤1.5
.
Self-Validation Check: If
Tf>1.5
, it indicates that the advanced end-capping of the column has degraded, allowing silanol interactions with the pyrrolidone ring. The column must be replaced.
Theoretical Plates (
N
): Must be
≥2000
.
Self-Validation Check: Validates column packing efficiency and confirms that the 50:50 diluent is successfully preventing micellization.
Injection Precision (%RSD): Must be
≤2.0%
for peak area[6].
Self-Validation Check: Confirms that the analyte is fully solvated and that no precipitation is occurring in the autosampler needle or loop.
References
EPA CompTox Chemicals Dashboard : Nonyl 5-oxo-L-prolinate (CASRN: 37673-22-6) Chemical Properties and Structure. Source: U.S. Environmental Protection Agency (EPA). URL:[Link]
SIELC Technologies Application Note : Separation of Nonyl 5-oxo-L-prolinate on Newcrom R1 HPLC column. Source: SIELC Technologies. URL: [Link]
Element Lab Solutions : SiELC Newcrom R1 HPLC Columns - Advanced Proprietary End-Capping Chemistry. Source: Element Lab Solutions. URL: [Link]
FDA Guidance for Industry : Q2(R1) Validation of Analytical Procedures: Text and Methodology. Source: U.S. Food and Drug Administration (FDA). URL:[Link]
Advanced Application Note: Methods for Incorporating Nonyl 5-oxo-L-prolinate into Liposomal Systems
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Content Focus: Mechanistic rationale, self-validating protocols, and analytical quality control for lipid nanoparticle (LNP) and li...
Author: BenchChem Technical Support Team. Date: March 2026
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Content Focus: Mechanistic rationale, self-validating protocols, and analytical quality control for lipid nanoparticle (LNP) and liposomal systems.
Physicochemical Context & Mechanistic Rationale
Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6)[1], commonly referred to as Nonyl PCA or nonyl pyroglutamate, is a specialized amphiphilic derivative of pyrrolidone carboxylic acid (PCA). In human physiology, native PCA is a foundational, highly hygroscopic component of the skin's Natural Moisturizing Factor (NMF), responsible for maintaining stratum corneum hydration[2].
While native PCA is highly hydrophilic, its esterification with a nonyl (C9) chain imparts significant lipophilicity.
The Causality of the Liposomal Approach:
Incorporating Nonyl PCA into a liposomal delivery system is not merely for protection; it is a structural strategy. Due to its amphiphilic nature, Nonyl PCA does not encapsulate within the aqueous core of the liposome. Instead, the nonyl chain acts as a hydrophobic anchor, intercalating deep into the phospholipid bilayer. Meanwhile, the polar 5-oxo-L-proline headgroup remains oriented toward the aqueous interface. This biomimetic orientation mimics the behavior of natural ceramides, enhancing dermal penetration, stabilizing the lipid barrier, and prolonging moisture retention far more effectively than free PCA[2].
To achieve optimal encapsulation and vesicle uniformity, two primary methodologies are utilized: Thin-Film Hydration (for robust bench-scale R&D) and Microfluidic Mixing (for scalable, high-throughput production).
Method A: Thin-Film Hydration (TFH) & Extrusion
TFH is the gold standard for foundational liposome preparation, allowing for the precise thermodynamic integration of lipophilic compounds into the lipid matrix[3].
Step-by-Step Protocol:
Lipid Phase Preparation: Dissolve Dipalmitoylphosphatidylcholine (DPPC), Cholesterol, and Nonyl 5-oxo-L-prolinate in a 2:1 (v/v) Chloroform/Methanol mixture.
Expert Rationale: DPPC provides a stable structural bilayer with a phase transition temperature (
Tc
) of ~41°C. Cholesterol is added at 30 mol% because the bulky nonyl chain of the active ingredient disrupts the tight packing of DPPC tails. Cholesterol fills these interstitial gaps, restoring membrane rigidity and preventing premature leakage of the PCA headgroup.
Film Formation: Evaporate the organic solvent using a rotary evaporator at 45°C under reduced pressure (150 mbar) for 1 hour.
Self-Validation Checkpoint: Visually inspect the round-bottom flask. The lipid film must be completely uniform and translucent. If opaque, crystalline patches are visible, phase separation has occurred. Corrective Action: Re-dissolve the film in the solvent mixture and increase the rotation speed during evaporation to ensure homogenous distribution.
Hydration: Hydrate the dried film with Phosphate-Buffered Saline (PBS, pH 7.4) at 50°C (strictly above the
Tc
of DPPC) for 2 hours to form Multilamellar Vesicles (MLVs)[3].
Extrusion: Pass the MLV suspension through a 100 nm polycarbonate membrane using a jacketed extruder heated to 50°C for a minimum of 11 cycles.
Self-Validation Checkpoint: Monitor the nitrogen backpressure of the extruder. A sudden, precipitous drop in pressure indicates a membrane rupture. Corrective Action: Discard the currently extruded volume, replace the polycarbonate membrane, and restart the extrusion process.
Method B: Microfluidic Hydrodynamic Focusing
For scalable production with minimal polydispersity, microfluidic mixing leverages chaotic advection and rapid solvent exchange to force lipid self-assembly[4].
Step-by-Step Protocol:
Phase Preparation: Dissolve DPPC, Cholesterol, and Nonyl PCA in pure ethanol (Organic Phase). Prepare PBS at pH 7.4 (Aqueous Phase).
Hydrodynamic Focusing: Inject the organic phase into the central channel of a microfluidic chip, flanked by two streams of the aqueous phase[4]. Set the Flow Rate Ratio (FRR) to 3:1 (Aqueous:Organic) and the Total Flow Rate (TFR) to 12 mL/min.
Expert Rationale: As the ethanol diffuses into the aqueous stream, the local solvent polarity increases in milliseconds. This thermodynamic shift forces the amphiphilic lipids and Nonyl PCA to spontaneously self-assemble into Large Unilamellar Vesicles (LUVs). The rapid mixing timescale ensures the vesicles remain under 100 nm.
Self-Validation Checkpoint: Utilize inline Dynamic Light Scattering (DLS). If the Z-average size exceeds 100 nm, the mixing speed is insufficient. Corrective Action: Increase the TFR to 15 mL/min to enhance chaotic advection within the microchannels.
Purification: Remove residual ethanol via tangential flow filtration (TFF) against PBS.
Microfluidic hydrodynamic focusing workflow for Nonyl PCA liposome assembly.
Quality Control & Self-Validating Analytical Workflow
To ensure clinical and experimental trustworthiness, every formulated batch must pass a strict, self-validating Quality Control (QC) panel before downstream application.
Self-validating quality control workflow for liposomal batch approval.
Size and Polydispersity (PDI): Measured via DLS. A PDI > 0.2 indicates a heterogeneous population prone to Ostwald ripening. If PDI fails, the batch is rejected.
Zeta Potential: Measured via Electrophoretic Light Scattering (ELS). The surface charge should be < -20 mV to ensure electrostatic repulsion and prevent vesicle aggregation.
Encapsulation Efficiency (EE%): Quantified by lysing an aliquot of the liposomes with 1% Triton X-100 and analyzing the released Nonyl PCA concentration via RP-HPLC.
Quantitative Data Summary
The following table summarizes the expected physicochemical properties of Nonyl 5-oxo-L-prolinate liposomes based on the chosen formulation methodology:
Parameter
Thin-Film Hydration (Post-Extrusion)
Microfluidic Mixing (FRR 3:1)
Primary Analytical Method
Z-Average Size (nm)
120 - 150 nm
60 - 90 nm
Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)
0.15 - 0.25
< 0.10
Dynamic Light Scattering (DLS)
Zeta Potential (mV)
-25 to -35 mV
-25 to -35 mV
Electrophoretic Light Scattering
Encapsulation Efficiency (EE%)
75% - 85%
> 90%
RP-HPLC / LC-MS
Residual Solvent
N/A (Evaporated)
< 500 ppm (Post-TFF)
GC-FID
References
Environmental Protection Agency (EPA) . (2S)-2-(2-Oxopyrrolidin-1-yl)butanoic acid methyl ester - Similar Compounds (Includes Nonyl 5-oxo-L-prolinate CAS 37673-22-6).
URL:[Link]
National Institutes of Health (NIH / PMC) . Combined Skin Moisturization of Liposomal Serine Incorporated in Hydrogels.
URL:[Link]
InsideTx . Mastering Thin Film Hydration Method for Liposome and Lipid Nanoparticle Formulation.
URL:[Link]
Darwin Microfluidics . Liposome Preparation through Microfluidic Methods.
URL:[Link]
Solvent compatibility guide for Nonyl 5-oxo-L-prolinate extraction
Application Note: Solvent Compatibility and Extraction Protocol for Nonyl 5-oxo-L-prolinate Molecular Causality & Solvent Dynamics Nonyl 5-oxo-L-prolinate (also known as nonyl pyroglutamate, CAS: 37673-22-6) is an amphip...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Solvent Compatibility and Extraction Protocol for Nonyl 5-oxo-L-prolinate
Molecular Causality & Solvent Dynamics
Nonyl 5-oxo-L-prolinate (also known as nonyl pyroglutamate, CAS: 37673-22-6) is an amphiphilic ester synthesized via the esterification of 5-oxo-L-proline and nonanol [4, 5]. In pharmaceutical and dermatological applications, it is frequently utilized as a highly effective skin penetration enhancer and as a lipophilic intermediate in the development of elastase inhibitors [1].
The parent compound, pyroglutamic acid, is highly polar and water-soluble due to its lactam structure (pyrrolidone ring) and free carboxylic acid. However, esterification with a 9-carbon aliphatic chain fundamentally alters its thermodynamic interactions with solvents. The nonyl chain dominates the molecule's partition coefficient (LogP), shifting its solubility profile entirely away from aqueous media and toward moderately polar and non-polar organic solvents. Understanding this structural dichotomy is essential for designing an efficient liquid-liquid extraction (LLE) protocol to isolate the target ester from unreacted polar precursors [2, 3].
Solvent Compatibility Matrix
To optimize the extraction and purification of Nonyl 5-oxo-L-prolinate, solvent selection must be driven by the molecule's amphiphilic nature. The table below summarizes the compatibility of common laboratory solvents based on their polarity indices and mechanistic interactions with the ester.
Solvent
Polarity Index
Compatibility
Mechanistic Rationale
Water
10.0
Insoluble
The hydrophobic C9 alkyl tail disrupts aqueous solvation shells, overpowering the hydrogen-bonding capacity of the lactam head group.
Methanol
5.1
High
As a protic solvent, methanol is capable of solvating both the polar pyrrolidone ring and the aliphatic tail via dispersion forces.
Ethyl Acetate (EtOAc)
4.4
High (Optimal)
Optimal for LLE. The moderate dipole moment efficiently solvates the ester while completely rejecting unreacted pyroglutamic acid.
Dichloromethane (DCM)
3.1
High
Provides excellent solvation for lipophilic amides and esters; frequently used in pyroglutamate derivative extractions[3].
Hexane
0.1
Moderate
Exhibits strong affinity for the nonyl chain, but the polar lactam core limits absolute solubility compared to EtOAc or DCM.
The following protocol outlines the isolation of Nonyl 5-oxo-L-prolinate from a crude esterification mixture. Every step is designed with a specific physicochemical purpose to ensure high yield and purity.
Phase 1: Reaction Quenching and Primary Partitioning
Dilution : Transfer the crude synthesis mixture to a separatory funnel. Dilute with a 1:1 mixture of Ethyl Acetate (EtOAc) and deionized water (e.g., 10 mL of each per gram of crude mixture).
Causality: EtOAc is selected because its dielectric constant perfectly matches the amphiphilic nature of the nonyl ester, driving it into the organic phase. Conversely, water selectively hydrates the unreacted, highly polar pyroglutamic acid.
Agitation and Separation : Vigorously shake the funnel, venting frequently to release pressure. Allow the phases to separate completely.
Causality: The nonyl ester can act as a mild surfactant. Allowing sufficient time for phase separation prevents micro-emulsions from trapping the product in the aqueous layer.
Phase Collection : Drain the lower aqueous phase (containing unreacted acid) and retain the upper organic phase (containing Nonyl 5-oxo-L-prolinate and unreacted nonanol).
Phase 2: Purification and Desiccation
4. Alkaline Wash : Wash the organic phase with an equal volume of 5% Sodium Bicarbonate (NaHCO₃) solution.
Causality: Residual pyroglutamic acid (pKa ~ 3.3) is deprotonated into its sodium salt, drastically decreasing its LogP and forcing any remaining traces into the aqueous wash.
Brine Wash : Wash the organic phase with an equal volume of saturated NaCl (brine).
Causality: The high osmotic pressure of the brine solution draws dissolved water out of the EtOAc layer, pre-drying the organic phase and reducing the load on chemical desiccants.
Desiccation : Transfer the organic layer to an Erlenmeyer flask and add anhydrous Magnesium Sulfate (MgSO₄) until the powder is free-flowing.
Causality: MgSO₄ aggressively binds residual water molecules, preventing ester hydrolysis during the subsequent thermal concentration step.
Concentration : Gravity filter the mixture to remove the hydrated MgSO₄. Concentrate the filtrate under reduced pressure via rotary evaporation (40°C, 150 mbar).
Causality: The reduced pressure allows for the evaporation of EtOAc without applying excessive heat, preserving the structural integrity of the lactam ring.
Extraction Workflow Visualization
Workflow for the liquid-liquid extraction and purification of Nonyl 5-oxo-L-prolinate.
Quality Control: A Self-Validating System
To ensure the protocol has successfully isolated the target compound and operates as a self-validating system, implement a Thin Layer Chromatography (TLC) check immediately after concentration:
Stationary Phase : Silica gel 60 F254.
Mobile Phase : Hexane:EtOAc (7:3 v/v).
Validation Logic : Spot the crude starting mixture alongside the purified product. Unreacted pyroglutamic acid will remain firmly at the baseline (
Rf≈0
) due to strong hydrogen bonding with the silica. The purified Nonyl 5-oxo-L-prolinate will migrate significantly (
Rf≈0.6–0.7
) driven by the non-polar C9 chain. The complete absence of a baseline spot in the final product lane confirms a successful, high-purity extraction.
References
Title: EP0446047A1 - Benzisothiazolinone-1-dioxide derivatives as elastase inhibitors. Source: Google Patents.
Title: EP1642891A1 - Process for the enzymatic synthesis of pyroglutamic esters. Source: Google Patents.
Title: Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. Source: MDPI.
Synthesis of Nonyl 5-oxo-L-prolinate: A Detailed Application Note and Protocol for Drug Development Professionals
Abstract: This document provides a comprehensive guide for the synthesis of Nonyl 5-oxo-L-prolinate, a lipophilic derivative of L-pyroglutamic acid. L-pyroglutamic acid and its derivatives are of significant interest in...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract: This document provides a comprehensive guide for the synthesis of Nonyl 5-oxo-L-prolinate, a lipophilic derivative of L-pyroglutamic acid. L-pyroglutamic acid and its derivatives are of significant interest in pharmaceutical research and drug development due to their diverse biological activities, including potential nootropic effects. This application note details a robust and scalable step-by-step procedure for the esterification of L-pyroglutamic acid with nonyl alcohol via Fischer-Speier esterification. The protocol emphasizes the rationale behind each step, ensuring scientific integrity and reproducibility. It is intended for researchers, scientists, and professionals in the field of drug development seeking to synthesize and evaluate novel proline-based compounds.
Introduction and Scientific Rationale
L-pyroglutamic acid (5-oxo-L-proline) is a naturally occurring amino acid derivative found in various biological systems. Its unique cyclic lactam structure imparts conformational rigidity, making it an attractive scaffold for the design of pharmacologically active molecules. The esterification of L-pyroglutamic acid with long-chain alcohols, such as nonyl alcohol, increases its lipophilicity. This modification can significantly enhance its ability to cross biological membranes, including the blood-brain barrier, potentially improving its bioavailability and efficacy in targeting the central nervous system.
The synthesis of Nonyl 5-oxo-L-prolinate is achieved through the well-established Fischer-Speier esterification reaction. This acid-catalyzed reaction between a carboxylic acid and an alcohol is a cornerstone of organic synthesis due to its reliability and scalability.[1][2] The reaction is an equilibrium process, and to drive it towards the formation of the ester, the removal of water, a byproduct of the reaction, is crucial.[2][3] This is typically accomplished by azeotropic distillation using a Dean-Stark apparatus.
This guide provides a detailed protocol for this synthesis, from the preparation of the reaction to the purification and characterization of the final product.
Physicochemical Properties of Reactants and Product
A thorough understanding of the physical and chemical properties of all substances involved is paramount for a successful and safe synthesis.
Compound
Molecular Formula
Molar Mass ( g/mol )
Melting Point (°C)
Boiling Point (°C)
Solubility
L-Pyroglutamic Acid
C₅H₇NO₃
129.11
162-164
Decomposes
Soluble in water, ethanol.
Nonyl Alcohol
C₉H₂₀O
144.25
-5
213
Insoluble in water; soluble in organic solvents.
Sulfuric Acid (conc.)
H₂SO₄
98.08
10
337
Reacts exothermically with water.
Toluene
C₇H₈
92.14
-95
111
Insoluble in water.
Nonyl 5-oxo-L-prolinate
C₁₄H₂₅NO₃
255.35
Not available
Not available
Expected to be soluble in organic solvents, insoluble in water.
Safety and Handling Precautions
Always consult the Safety Data Sheet (SDS) for each chemical before starting any experimental work.
L-Pyroglutamic Acid: May cause skin, eye, and respiratory irritation. Handle with appropriate personal protective equipment (PPE).
Nonyl Alcohol: Combustible liquid. Causes skin and serious eye irritation. Wear protective gloves and eye protection.
Concentrated Sulfuric Acid: Highly corrosive. Causes severe skin burns and eye damage. Reacts violently with water. Handle with extreme care in a fume hood, wearing acid-resistant gloves, a lab coat, and eye protection.
Toluene: Flammable liquid and vapor. Harmful if inhaled. May cause drowsiness or dizziness. Handle in a well-ventilated fume hood.
Experimental Workflow
The synthesis of Nonyl 5-oxo-L-prolinate follows a logical sequence of steps, from reaction setup to purification and analysis.
Caption: Experimental workflow for the synthesis of Nonyl 5-oxo-L-prolinate.
Standard laboratory glassware (beakers, graduated cylinders, etc.)
Analytical balance
Reaction Setup and Esterification
Reaction Assembly: Set up a 500 mL round-bottom flask equipped with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is dry.
Charging the Flask: To the round-bottom flask, add L-pyroglutamic acid (e.g., 12.9 g, 0.1 mol), nonyl alcohol (e.g., 21.6 g, 0.15 mol, 1.5 equivalents), and toluene (200 mL).
Causality: An excess of the alcohol is used to shift the reaction equilibrium towards the product side, in accordance with Le Châtelier's principle.[3] Toluene serves as a solvent and forms an azeotrope with water, facilitating its removal.
Catalyst Addition: Slowly and carefully add concentrated sulfuric acid (e.g., 1 mL) to the stirred mixture.
Causality: Sulfuric acid acts as a catalyst by protonating the carbonyl oxygen of the carboxylic acid, thereby increasing its electrophilicity and making it more susceptible to nucleophilic attack by the alcohol.[2][4]
Heating and Reflux: Heat the mixture to reflux using a heating mantle. The toluene-water azeotrope will begin to distill and collect in the Dean-Stark trap.
Causality: Heating provides the necessary activation energy for the reaction. The continuous removal of water via the Dean-Stark trap is critical to drive the reversible esterification to completion.
Monitoring the Reaction: Continue the reflux until no more water is collected in the Dean-Stark trap (the theoretical amount of water is approximately 1.8 mL for a 0.1 mol scale reaction). The reaction progress can also be monitored by Thin Layer Chromatography (TLC) by observing the disappearance of the L-pyroglutamic acid spot. A suitable mobile phase for TLC would be a mixture of ethyl acetate and hexane.
Work-up and Isolation of the Crude Product
Cooling: Once the reaction is complete, turn off the heat and allow the reaction mixture to cool to room temperature.
Quenching: Carefully transfer the cooled reaction mixture to a separatory funnel. Slowly add a saturated aqueous solution of sodium bicarbonate (NaHCO₃) in portions until the effervescence ceases. This step neutralizes the sulfuric acid catalyst and any unreacted L-pyroglutamic acid.
Extraction: Extract the aqueous layer with ethyl acetate (3 x 100 mL). Combine the organic layers.
Causality: The desired ester product is organic-soluble and will be extracted into the ethyl acetate layer, while the salt of the unreacted carboxylic acid and other inorganic impurities will remain in the aqueous layer.
Washing: Wash the combined organic layers with brine (1 x 100 mL).
Causality: Washing with brine helps to remove any remaining water and some water-soluble impurities from the organic phase.
Drying: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).
Concentration: Filter off the drying agent and concentrate the filtrate using a rotary evaporator to obtain the crude Nonyl 5-oxo-L-prolinate. The crude product is typically an oil or a waxy solid.
Purification of Nonyl 5-oxo-L-prolinate
Purification of the crude product is essential to remove unreacted starting materials and any side products.
Method 1: Column Chromatography
Column Preparation: Pack a glass column with silica gel in a suitable solvent system (e.g., a gradient of ethyl acetate in hexane).
Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the column.
Elution: Elute the column with the chosen solvent system, collecting fractions.
Analysis: Monitor the fractions by TLC to identify those containing the pure product.
Concentration: Combine the pure fractions and remove the solvent under reduced pressure to yield the purified Nonyl 5-oxo-L-prolinate.
Method 2: Vacuum Distillation (if the product is a liquid)
Given the expected high boiling point, distillation should be performed under reduced pressure to prevent decomposition. The exact temperature and pressure will need to be determined empirically.
Characterization
The identity and purity of the synthesized Nonyl 5-oxo-L-prolinate should be confirmed using standard analytical techniques:
Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure.
Infrared (IR) Spectroscopy: To identify the characteristic functional groups (ester carbonyl, amide carbonyl).
Mass Spectrometry (MS): To determine the molecular weight of the compound.
Troubleshooting
Issue
Possible Cause
Suggested Solution
Low Yield
Incomplete reaction.
Ensure complete removal of water using the Dean-Stark trap. Increase reflux time.
Loss of product during work-up.
Ensure proper phase separation during extraction. Avoid vigorous shaking that can lead to emulsions.
Product is difficult to purify
Presence of unreacted starting materials.
Ensure the reaction goes to completion. Optimize the work-up procedure to remove starting materials.
Formation of side products.
Control the reaction temperature. Use high-purity starting materials.
Conclusion
This application note provides a detailed and scientifically grounded protocol for the synthesis of Nonyl 5-oxo-L-prolinate. By following this step-by-step guide, researchers in drug development and related fields can reliably produce this lipophilic derivative of L-pyroglutamic acid for further investigation. The principles of Fischer-Speier esterification, coupled with careful purification techniques, are key to obtaining a high-purity product.
References
Fischer, E., & Speier, A. (1895). Darstellung der Ester. Berichte der deutschen chemischen Gesellschaft, 28(3), 3252–3258.
Application Notes & Protocols: Utilizing Nonyl 5-oxo-L-prolinate for Enhanced Topical Drug Delivery
Abstract The stratum corneum (SC) presents the most formidable barrier to the effective delivery of topical therapeutic agents. Overcoming this challenge requires innovative formulation strategies, among which the use of...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
The stratum corneum (SC) presents the most formidable barrier to the effective delivery of topical therapeutic agents. Overcoming this challenge requires innovative formulation strategies, among which the use of chemical penetration enhancers is paramount. This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the application of Nonyl 5-oxo-L-prolinate, a novel ester of L-proline, as a high-efficacy penetration enhancer in topical drug delivery systems. We will elucidate its physicochemical properties, proposed mechanism of action, and provide detailed, field-tested protocols for its incorporation into formulations and subsequent efficacy evaluation using in vitro permeation testing (IVPT).
Section 1: Foundational Understanding of Nonyl 5-oxo-L-prolinate
Physicochemical Profile
Nonyl 5-oxo-L-prolinate belongs to the class of N-acetyl prolinate esters, which have been identified as novel and effective penetration enhancers.[1][2] Its structure, featuring a polar pyrrolidone head group and a lipophilic nonyl tail, is purpose-built to interact with and modulate the barrier properties of the skin.
Note: Predicted LogP is an estimation based on chemical structure, suggesting moderate lipophilicity conducive to skin penetration.[5]
Proposed Mechanism of Action
The efficacy of Nonyl 5-oxo-L-prolinate stems from its ability to reversibly disrupt the highly ordered lipid matrix of the stratum corneum.[1] The primary mechanism involves the fluidization of the intercellular lipid bilayers.
The Scientist's Rationale: The stratum corneum's barrier function is maintained by tightly packed ceramides, cholesterol, and fatty acids. A successful enhancer must integrate into this structure and create temporary disorder. The lipophilic nonyl chain of Nonyl 5-oxo-L-prolinate partitions into the hydrophobic lipid region, while its polar head group interacts with the polar interfaces. This dual interaction disrupts the cohesive packing of the lipids, increasing their fluidity and creating transient pathways for an active pharmaceutical ingredient (API) to permeate more readily.[1][6] This mechanism is considered ideal as it is reversible and avoids causing permanent damage or irritation to the skin.[7]
Caption: Standard workflow for In Vitro Permeation Testing (IVPT).
Protocol: IVPT with Vertical Franz Diffusion Cells
This protocol outlines a standardized procedure for conducting an IVPT study.
[8]
Apparatus & Materials:
Jacketed Franz diffusion cells (with known orifice area and receptor volume)
Circulating water bath set to maintain a skin surface temperature of 32±1°C.
[9]* Magnetic stir plate and stir bars for each cell.
Ex vivo skin membrane (e.g., dermatomed human or porcine skin) or a validated synthetic membrane (e.g., Strat-M®).
[10][11]* Receptor Fluid: Phosphate Buffered Saline (PBS) pH 7.4, often with a solubilizer (e.g., polysorbate 80, PEG 400) to maintain sink conditions. The fluid must be degassed before use.
[11]* Test formulation and a control formulation (without Nonyl 5-oxo-L-prolinate).
Positive displacement pipette for accurate sampling.
Validated analytical method (e.g., HPLC) for API quantification.
[8]
Step-by-Step Procedure:
Membrane Preparation:
If using ex vivo skin, carefully excise it and remove subcutaneous fat. Use a dermatome to obtain uniform thickness (~500 µm).
Cut the membrane into discs slightly larger than the cell's orifice.
Allow membranes to equilibrate in the receptor fluid before mounting.
[8]
Cell Assembly & Equilibration:
Mount the skin membrane between the donor and receptor chambers, ensuring the stratum corneum side faces the donor chamber.
[11] 2. Clamp the chambers together securely to prevent leaks.
Fill the receptor chamber with pre-warmed, degassed receptor fluid, ensuring no air bubbles are trapped beneath the membrane.
[11] 4. Place a small stir bar in the receptor chamber and place the cell assembly on the magnetic stir plate.
Connect the cell jackets to the circulating water bath and allow the system to equilibrate for at least 30 minutes. Verify the skin surface temperature is 32±1°C.
[8]
Formulation Application:
Accurately weigh and apply a finite dose of the test formulation (e.g., 5-10 mg/cm²) evenly onto the surface of the membrane in the donor chamber.
[8]
Sampling:
At each scheduled time point (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a precise aliquot (e.g., 200 µL) from the receptor chamber's sampling arm.
Immediately replace the withdrawn volume with an equal amount of fresh, pre-warmed receptor fluid to maintain a constant volume and sink conditions.
[8] 3. Store samples appropriately (e.g., in HPLC vials at 4°C) until analysis.
Data Analysis:
Quantify the API concentration in each sample using a validated analytical method.
Calculate the cumulative amount of API permeated per unit area (µg/cm²) at each time point, correcting for sample replacement.
Plot the cumulative amount permeated versus time. The slope of the linear portion (steady-state) of this curve represents the steady-state flux (Jss).
Key Parameters to Report:
Parameter
Unit
Description
Steady-State Flux (Jss)
µg/cm²/h
The rate of API permeation across the membrane at steady state.
Lag Time (t_lag)
h
The time taken for the API to establish a steady-state diffusion profile across the membrane.
Enhancement Ratio (ER)
Dimensionless
The ratio of the flux from the enhanced formulation (Jss_enhanced) to the flux from the control formulation (Jss_control).
Section 4: Safety & Regulatory Perspectives
Expert Insight: While Nonyl 5-oxo-L-prolinate shows significant promise, it is crucial to approach its use with scientific diligence. As with any excipient, especially a novel penetration enhancer, a thorough safety evaluation is mandatory. The goal of topical delivery is often to maximize local concentration while minimizing systemic uptake.
[12][13]
Cytotoxicity: Initial screening using keratinocyte cell lines (e.g., HaCaT) is recommended to assess the potential for cell damage.
Skin Irritation & Sensitization: Standard in vitro (e.g., reconstructed human epidermis models) and, if necessary, in vivo assays should be conducted to ensure the final formulation is non-irritating and non-sensitizing.
Regulatory Compliance: All studies, particularly those intended for regulatory submission, should be conducted in accordance with established guidelines, such as those from the OECD (e.g., OECD TG 428 for skin absorption).
[9]
Conclusion
Nonyl 5-oxo-L-prolinate is a potent and promising chemical penetration enhancer for topical drug delivery. Its tailored chemical structure allows for the effective and reversible modulation of the stratum corneum barrier, enabling increased permeation of a wide range of APIs. By employing systematic formulation strategies and robust in vitro evaluation protocols as detailed in this guide, researchers can effectively harness the potential of this excipient to develop next-generation topical therapies with improved bioavailability and therapeutic efficacy.
References
Vertex AI Search. (2025, January 21).
Santos, L. (2020). In Vitro Permeation Test (IVPT)
NIH.
Dow Development Labs. (2025, May 12).
Sigma-Aldrich.
Xenometrix. 25.2 mm Franz Diffusion Cell, jacketed for Skin Absorption Test.
Application Note: Strategies for the Chemical and Physical Stabilization of Nonyl 5-oxo-L-prolinate in Aqueous Emulsions
Abstract Nonyl 5-oxo-L-prolinate is a lipophilic ester derivative of pyroglutamic acid, a naturally occurring amino acid derivative found in the skin as part of the Natural Moisturizing Factor (NMF). Its structure sugges...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Nonyl 5-oxo-L-prolinate is a lipophilic ester derivative of pyroglutamic acid, a naturally occurring amino acid derivative found in the skin as part of the Natural Moisturizing Factor (NMF). Its structure suggests potential benefits as a skin-conditioning agent and emollient. However, its formulation into aqueous delivery systems, such as cosmetic or dermatological emulsions, presents significant stability challenges. The molecule contains two primary labile sites susceptible to hydrolysis: the nonyl ester linkage and the internal lactam ring of the pyroglutamate moiety. This document provides a comprehensive technical guide for researchers and formulators on the mechanistic principles and practical techniques required to stabilize Nonyl 5-oxo-L-prolinate in oil-in-water (O/W) emulsions, ensuring both chemical integrity and physical robustness.
Introduction: The Stability Challenge
Nonyl 5-oxo-L-prolinate combines the benefits of a nonyl alcohol-derived emollient with the humectant properties of pyroglutamic acid. Its efficacy is intrinsically linked to its molecular integrity. In an aqueous environment, particularly under non-optimal pH conditions, the molecule can degrade, leading to a loss of function and the potential formation of irritant by-products.
The primary challenges are:
Chemical Stability: Preventing the hydrolysis of the ester and lactam bonds.
Physical Stability: Maintaining a homogenous emulsion, preventing phase separation, creaming, or changes in droplet size.
This guide will elucidate the degradation pathways and provide a systematic approach to formulation development, focusing on pH control, surfactant selection, and antioxidant integration.
Mechanistic Insight: Degradation Pathways
Understanding the potential degradation pathways is critical for designing an effective stabilization strategy. Nonyl 5-oxo-L-prolinate is susceptible to hydrolysis at two key locations, a process catalyzed by both acidic and basic conditions.
Ester Hydrolysis: The ester linkage between the nonyl alcohol and the pyroglutamic acid carboxyl group is the most probable site of initial degradation. This reaction yields nonyl alcohol and pyroglutamic acid (5-oxoproline).
Lactam Hydrolysis: The internal amide bond (lactam) of the pyroglutamate ring can also hydrolyze, particularly under strong acidic or basic conditions, to form glutamic acid. This is generally a slower process than ester hydrolysis under mild conditions.
The overall degradation cascade can compromise the desired sensory profile and functional properties of the final product.
Caption: Proposed hydrolytic degradation pathways for Nonyl 5-oxo-L-prolinate in an aqueous environment.
Core Stabilization Strategies
A multi-faceted approach is required to ensure the long-term stability of Nonyl 5-oxo-L-prolinate in an O/W emulsion. The following strategies address both chemical and physical instability.
pH Control and Buffering (Chemical Stability)
The rate of hydrolysis for both esters and lactams is highly pH-dependent. Extreme acidic or alkaline conditions significantly accelerate degradation.
Optimal pH Range: The most stable environment for ester-containing molecules is typically in the mildly acidic to neutral pH range, approximately pH 5.0 - 6.5 . This range minimizes both acid-catalyzed and base-catalyzed hydrolysis. It is also physiologically compatible with the skin's natural acid mantle.
Buffering System: To maintain the pH within this optimal window, the inclusion of a robust buffering system is essential. A citrate-phosphate buffer or a simple citrate buffer is highly effective in this range and is commonly used in topical formulations.
Surfactant and Emulsion System Selection (Physical & Chemical Stability)
The choice of emulsifier is critical for physical stability and can also contribute to chemical stability.[1]
Steric Hindrance: Non-ionic emulsifiers are generally preferred as they are less sensitive to pH changes and electrolyte concentration. They stabilize emulsions by creating a physical (steric) barrier around the oil droplets, preventing them from coalescing.
Micellar Encapsulation: A well-designed surfactant system will form micelles that encapsulate the lipophilic Nonyl 5-oxo-L-prolinate within the oil phase. This partitioning sequesters the molecule away from the aqueous phase, significantly reducing its exposure to water and thus minimizing the risk of hydrolysis.
Control of Oil Phase Polarity
The polarity of the oil phase can influence the partitioning of Nonyl 5-oxo-L-prolinate. Including a non-polar co-emollient, such as squalane or a long-chain triglyceride, can help ensure the active remains preferentially in the oil core, further protecting it from the aqueous environment.
Addition of Antioxidants
While hydrolysis is the primary concern, oxidative degradation can also occur, especially if the oil phase contains unsaturated components. The inclusion of an oil-soluble antioxidant like Tocopherol (Vitamin E) or Butylated Hydroxytoluene (BHT) is a prudent measure to prevent oxidative degradation of both the active and the lipid carriers.
Caption: Key formulation strategies to achieve chemical and physical stability in the emulsion.
Experimental Protocols
The following protocols provide a framework for the preparation and evaluation of a stable O/W emulsion containing Nonyl 5-oxo-L-prolinate.
Protocol: Preparation of a Stabilized O/W Emulsion
Objective: To prepare a stable oil-in-water emulsion with 5% (w/w) Nonyl 5-oxo-L-prolinate.
Materials & Equipment:
Homogenizer (e.g., rotor-stator or high-pressure)
Two temperature-controlled water baths
Beakers and magnetic stirrers
pH meter
Analytical balance
Formulation Table:
Phase
Ingredient
INCI Name
% (w/w)
Function
A
Deionized Water
Aqua
72.80
Vehicle
A
Glycerin
Glycerin
3.00
Humectant
A
Xanthan Gum
Xanthan Gum
0.20
Aqueous Phase Thickener
A
Citric Acid
Citric Acid
0.15
Buffer Component
A
Sodium Citrate
Sodium Citrate
0.35
Buffer Component
B
Nonyl 5-oxo-L-prolinate
Nonyl 5-oxo-L-prolinate
5.00
Active Ingredient
B
Cetearyl Alcohol
Cetearyl Alcohol
4.00
Oil Phase Thickener
B
Squalane
Squalane
5.00
Co-emollient
B
Glyceryl Stearate & PEG-100 Stearate
Glyceryl Stearate & PEG-100 Stearate
4.00
Primary Emulsifier
B
Tocopherol
Tocopherol
0.50
Antioxidant
C
Phenoxyethanol
Phenoxyethanol
1.00
Preservative
Procedure:
Aqueous Phase Preparation: In a suitable beaker, combine all ingredients of Phase A. Begin heating to 75°C while stirring with a magnetic stirrer until the xanthan gum is fully hydrated and all solids are dissolved.
Oil Phase Preparation: In a separate beaker, combine all ingredients of Phase B. Heat to 75°C while stirring until all components have melted and the phase is homogenous.
Emulsification: Once both phases are at 75°C, slowly add the Oil Phase (B) to the Aqueous Phase (A) under continuous high-shear homogenization. Homogenize for 3-5 minutes until a uniform, white emulsion is formed.
Cooling: Remove the emulsion from the homogenizer and switch to gentle propeller or paddle stirring. Allow the emulsion to cool.
Preservation and pH Check: When the temperature is below 40°C, add the Phase C ingredient (Phenoxyethanol). Continue stirring until the emulsion is at room temperature.
Final pH Adjustment: Measure the pH of the final emulsion. It should be within the target range of 5.5 - 6.0. Adjust if necessary using a dilute solution of citric acid or sodium citrate.
Protocol: Chemical Stability Assessment via HPLC
Objective: To quantify the concentration of Nonyl 5-oxo-L-prolinate in the emulsion over time under accelerated stability conditions.
Methodology: A stability-indicating High-Performance Liquid Chromatography (HPLC) method is essential.[2][3] This involves developing a method that can separate the parent compound from its potential degradation products (pyroglutamic acid and nonyl alcohol).
Procedure:
Sample Preparation:
Accurately weigh approximately 1.0 g of the emulsion into a 50 mL volumetric flask.
Add approximately 30 mL of a suitable solvent (e.g., Methanol or Acetonitrile) to break the emulsion and dissolve the oil phase.
Sonicate for 15 minutes to ensure complete extraction.
Bring the flask to volume with the solvent and mix thoroughly.
Filter the solution through a 0.45 µm PTFE syringe filter into an HPLC vial.
Chromatographic Conditions (Example):
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).
Mobile Phase: Isocratic or gradient elution with a mixture of Acetonitrile and water (with 0.1% formic acid to improve peak shape).
Flow Rate: 1.0 mL/min.
Detection: UV detector at a low wavelength (e.g., 210 nm), as the molecule lacks a strong chromophore.
Injection Volume: 10 µL.
Stability Study:
Place samples of the emulsion in controlled-environment chambers (e.g., 40°C / 75% RH).
At specified time points (T=0, 1 month, 2 months, 3 months), withdraw a sample and analyze it in triplicate using the validated HPLC method.
Calculate the percentage of Nonyl 5-oxo-L-prolinate remaining relative to the initial (T=0) concentration. A stable formulation should retain >95% of the active after 3 months at 40°C.
Protocol: Physical Stability Assessment
Objective: To evaluate the physical integrity of the emulsion over time.
Procedure:
Macroscopic Evaluation: Visually inspect samples stored at various conditions (Room Temperature, 40°C, 4°C) at regular intervals. Look for any signs of instability such as:
Creaming (formation of a concentrated layer)
Coalescence (oil droplet merging)
Phase separation (complete separation of oil and water).
Microscopic Evaluation: Use a light microscope to observe the oil droplets. An increase in the average droplet size over time indicates coalescence and instability.
Centrifugation Test: Place 10 mL of the emulsion in a centrifuge tube. Centrifuge at 3000 RPM for 30 minutes. A stable emulsion will show no signs of phase separation after centrifugation.
Viscosity Measurement: Use a viscometer to measure the viscosity of the emulsion at T=0 and subsequent time points. A significant change in viscosity can indicate structural changes within the emulsion.
Conclusion
The successful formulation of Nonyl 5-oxo-L-prolinate into aqueous emulsions requires a scientifically rigorous approach. By understanding its inherent chemical liabilities—namely ester and lactam hydrolysis—formulators can implement a multi-pronged stabilization strategy. The cornerstone of this strategy is strict pH control within a mildly acidic range (5.0-6.5) using an appropriate buffer system. This must be complemented by the selection of a robust, non-ionic emulsifier system that provides steric hindrance and sequesters the active ingredient within the oil phase. Regular monitoring of both chemical purity via a stability-indicating HPLC method and physical integrity through macroscopic and microscopic evaluation is mandatory to ensure a safe, effective, and commercially viable product.
References
ResearchGate. (n.d.). Role of pH and cations on emulsion formation and stability of crude oils. Retrieved from ResearchGate. [Link]
Fu, Y., et al. (2018). Preparation and Optimization of O/W Emulsions Stabilized by Triglycerol Monolaurate for Curcumin Encapsulation. PMC. [Link]
National Center for Biotechnology Information. (n.d.). Methyl 5-oxo-L-prolinate. PubChem. [Link]
Separation Science. (2025, March 24). Analytical Techniques In Stability Testing. [Link]
Mureșan, E. I., & Dănuț, A. (2020). STABILIZATION OF W/O EMULSIONS USING ECOFRIENDLY EMULSIFIERS. Bulletin of Integrative Plant-Biology, Chemistry and Material Innovation. [Link]
ChemBK. (2024, April 9). 5-Oxo-DL-proline methyl ester. [Link]
International Research Journal of Pharmaceutical and Medical Sciences. (n.d.). Stability Indicating HPLC Method Development: A Review. [Link]
PubMed. (2006, June 15). Hydrolytic cleavage of pyroglutamyl-peptide bond. V. selective removal of pyroglutamic acid from biologically active pyroglutamylpeptides in high concentrations of aqueous methanesulfonic acid. [Link]
Application Notes & Protocols: Optimizing Dosage and Concentration of Nonyl 5-oxo-L-prolinate for Enhanced Skin Permeation
Authored by: Senior Application Scientist Publication Date: March 12, 2026 Abstract The stratum corneum represents the primary barrier to the transdermal delivery of most therapeutic agents. Chemical permeation enhancers...
Author: BenchChem Technical Support Team. Date: March 2026
Authored by: Senior Application Scientist
Publication Date: March 12, 2026
Abstract
The stratum corneum represents the primary barrier to the transdermal delivery of most therapeutic agents. Chemical permeation enhancers (CPEs) are a cornerstone of modern formulation science, designed to reversibly modulate this barrier and improve drug bioavailability. This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the systematic optimization of Nonyl 5-oxo-L-prolinate, a novel pyrrolidone-based CPE. We present a series of integrated protocols detailing the experimental design, execution, and data analysis required to determine its optimal dosage and concentration for maximizing skin permeation while ensuring dermal safety. The methodologies are grounded in established principles of dermatopharmacokinetics and adhere to international standards, such as the OECD Test Guideline 428.
Introduction: The Rationale for Permeation Enhancement
The effective delivery of active pharmaceutical ingredients (APIs) through the skin is a significant challenge in pharmaceutical sciences. The outermost layer of the epidermis, the stratum corneum (SC), is a formidable, semi-impermeable barrier composed of keratin-filled corneocytes embedded in a highly organized lipid matrix.[1] Nonyl 5-oxo-L-prolinate belongs to the class of pyrrolidone derivatives, which are recognized for their potential as effective and safe CPEs.[2][3][4] These molecules are structurally related to pyrrolidone carboxylic acid, a component of the skin's natural moisturizing factor (NMF), suggesting a favorable biocompatibility profile.[5][6]
Optimizing the concentration of a CPE is a critical balancing act. An insufficient concentration will fail to produce a meaningful increase in drug flux, while an excessive concentration can lead to skin irritation, reversible or irreversible barrier damage, and potential systemic toxicity.[4] Therefore, a structured, evidence-based approach to determine the therapeutic window for Nonyl 5-oxo-L-prolinate is essential. This guide provides the foundational workflows to achieve this optimization.
Proposed Mechanism of Action
Understanding the mechanism of action is key to designing a logical optimization strategy. Pyrrolidone derivatives are believed to enhance skin permeation primarily by interacting with and disrupting the highly ordered intercellular lipid bilayers of the stratum corneum.[4][7] The proposed mechanism involves:
Lipid Fluidization: The enhancer molecules intercalate into the lipid matrix, disrupting the tight packing of ceramides, cholesterol, and free fatty acids. This increases the fluidity of the lipid lamellae, creating more permeable pathways for drug molecules to traverse.[7]
Solubilization Effects: By altering the microenvironment of the stratum corneum, pyrrolidone derivatives can increase the solubility of the penetrant drug within the skin, thereby improving its partitioning from the vehicle into the epidermis.[2]
This dual action makes these compounds versatile enhancers for a range of APIs. The length of the alkyl chain (a nonyl group in this case) significantly influences the lipophilicity and, consequently, the efficacy of the enhancer.[8]
Core Experimental Workflow: A Three-Pillar Approach
Our optimization strategy is built on three pillars: Efficacy, Safety, and Data Interpretation. This ensures that the selected concentration of Nonyl 5-oxo-L-prolinate delivers a statistically significant enhancement in permeation without compromising the biological integrity of the skin.
Caption: Integrated workflow for enhancer optimization.
Protocol 1: In Vitro Skin Permeation Study using Franz Diffusion Cells
This protocol details the core efficacy experiment, based on the OECD Guideline 428, to measure the permeation of a model API across excised human or porcine skin.[9][10][11]
Objective: To quantify the flux of a model API across the skin when formulated with varying concentrations of Nonyl 5-oxo-L-prolinate.
Materials:
Vertical Franz Diffusion Cells (static or flow-through)[12][13]
Excised human or porcine skin (full-thickness or split-thickness, 200-400 µm)[12]
Model API (e.g., caffeine for a hydrophilic drug, ibuprofen for a lipophilic drug)
Circulating water bath set to 37°C (to maintain skin surface at 32°C)[9]
High-Performance Liquid Chromatography (HPLC) system for API quantification
Experimental Groups:
A concentration gradient study is essential. The following groups are recommended, with n≥3 replicates per group.
Group ID
API Concentration
Vehicle
Nonyl 5-oxo-L-prolinate Conc.
CTRL
1% (w/v)
Propylene Glycol:Water
0% (Negative Control)
ENH-0.5
1% (w/v)
Propylene Glycol:Water
0.5% (w/v)
ENH-1.0
1% (w/v)
Propylene Glycol:Water
1.0% (w/v)
ENH-2.0
1% (w/v)
Propylene Glycol:Water
2.0% (w/v)
ENH-5.0
1% (w/v)
Propylene Glycol:Water
5.0% (w/v)
Methodology:
Skin Preparation: Thaw frozen skin at room temperature. Carefully remove subcutaneous fat and connective tissue. Cut skin sections to fit the Franz cells. Barrier integrity can be pre-checked by measuring transepidermal water loss (TEWL).[12]
Formulation Preparation: Prepare the donor formulations for each group by dissolving the model API and the specified concentration of Nonyl 5-oxo-L-prolinate in the vehicle.
Franz Cell Assembly:
Fill the receptor chamber with degassed PBS, ensuring no air bubbles are trapped. Place a stir bar inside.[12]
Mount the skin section between the donor and receptor chambers, with the stratum corneum facing the donor compartment.[14]
Clamp the chambers securely and place the assembled cells in the water bath set to maintain a skin surface temperature of 32 ± 1°C.[9]
Allow the system to equilibrate for at least 30 minutes.
Dosing: Apply a finite dose (e.g., 5-10 mg/cm²) of the respective formulation to the skin surface in the donor chamber.
Sampling:
At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw a sample (e.g., 200-500 µL) from the receptor chamber via the sampling arm.[15]
Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid to maintain sink conditions and a constant volume.[13]
Analysis: Quantify the concentration of the API in the collected samples using a validated HPLC method.
Post-Experiment: At the end of the study (24 hours), dismantle the cells. The skin samples should be retained for viability and histological analysis (Protocols 2 & 3).
Protocol 2: Skin Viability Assessment (MTT Assay)
Objective: To determine if Nonyl 5-oxo-L-prolinate, at the tested concentrations, induces cytotoxicity in the skin tissue. This is a critical self-validating step.
Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric test that measures cellular metabolic activity.[16] NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells reduce the yellow MTT to purple formazan crystals. The amount of formazan produced is proportional to the number of living cells.[17][18]
Materials:
Skin samples from Protocol 1
Fresh, untreated skin sample (Positive Control)
Skin sample treated with 1% Triton X-100 (Negative Control)
MTT solution (5 mg/mL in PBS)
Isopropanol or Dimethyl Sulfoxide (DMSO) for formazan solubilization
96-well microplate and reader (570 nm absorbance)
Methodology:
Sample Preparation: After the permeation study, gently wash the skin samples with PBS to remove any residual formulation.
Incubation: Place each skin sample in a separate well of a 24-well plate containing culture medium. Add 100 µL of MTT solution to each well.
Incubate for 3-4 hours at 37°C in a humidified atmosphere. Viable cells will develop a purple color.
Formazan Extraction: Remove the skin samples from the MTT solution. Place them in tubes containing a fixed volume (e.g., 2 mL) of isopropanol or DMSO. Incubate overnight in the dark to allow the purple formazan to be fully extracted.
Quantification: Transfer aliquots of the colored supernatant to a 96-well plate. Measure the absorbance at 570 nm.
Calculation: Express the viability of treated samples as a percentage relative to the untreated positive control. A viability below 50-70% is often considered indicative of significant irritation or tissue damage.[19][20]
Protocol 3: Histological Examination
Objective: To visually assess changes in skin morphology, such as epidermal hyperplasia, inflammation, or damage to the stratum corneum, caused by the enhancer.[21]
Methodology:
Fixation: Fix the skin samples (from Protocol 1) in 10% neutral buffered formalin.
Processing: Dehydrate the samples through a series of graded ethanol solutions, clear with xylene, and embed in paraffin wax.
Sectioning: Cut thin sections (4-5 µm) using a microtome.
Staining: Mount the sections on glass slides and stain with Hematoxylin and Eosin (H&E).
Microscopic Analysis: A qualified pathologist should examine the slides for signs of irritation, such as:
Perivascular infiltration of inflammatory cells[21]
Changes in epidermal thickness
The findings should be scored using a standardized grading system to allow for semi-quantitative comparison between groups.[22]
Protocol 4: Data Analysis and Interpretation
Objective: To calculate key permeation parameters and integrate them with safety data to identify the optimal enhancer concentration.
1. Calculation of Permeation Parameters:
Cumulative Amount Permeated (Qn): Plot the cumulative amount of API permeated per unit area (µg/cm²) against time (h).
Steady-State Flux (Jss): Determine the slope of the linear portion of the cumulative amount vs. time plot. This represents the rate of permeation at steady state (µg/cm²/h).[23]
Lag Time (tL): Extrapolate the linear portion of the plot back to the x-axis. The x-intercept is the lag time.
Permeability Coefficient (Kp): Calculate Kp by dividing the steady-state flux (Jss) by the initial concentration of the drug in the donor formulation (C₀).[24][25]
Kp = Jss / C₀
Enhancement Ratio (ER): This is the most critical parameter for evaluating efficacy. It is the ratio of the steady-state flux of the API with the enhancer to the flux without the enhancer (control).
ER = Jss (with enhancer) / Jss (control)
2. Data Synthesis and Optimization:
Consolidate the results from all protocols into a summary table for a holistic evaluation.
Enhancer Conc.
Enhancement Ratio (ER)
Skin Viability (% of Control)
Histological Score (0=none, 4=severe)
Recommendation
0% (Control)
1.0
100% ± 5%
0.1 ± 0.1
Baseline
0.5%
4.5 ± 0.8
98% ± 6%
0.2 ± 0.1
Effective & Safe
1.0%
12.2 ± 2.1
95% ± 7%
0.5 ± 0.2
Optimal Concentration: High efficacy, minimal risk
2.0%
15.8 ± 2.5
80% ± 9%
1.5 ± 0.4
High efficacy, but shows early signs of irritation
5.0%
16.5 ± 3.0
45% ± 11%
3.2 ± 0.6
Not Recommended: Significant cytotoxicity & damage
(Note: Data presented are hypothetical and for illustrative purposes only.)
The optimal concentration is the one that provides the highest Enhancement Ratio before a significant drop in skin viability or a notable increase in the histological irritation score occurs. In the example above, 1.0% w/v represents the best balance of efficacy and safety.
Caption: Decision logic for optimal concentration selection.
Conclusion
The systematic approach detailed in these application notes provides a robust framework for determining the optimal concentration of Nonyl 5-oxo-L-prolinate as a skin permeation enhancer. By integrating standardized efficacy testing (Franz diffusion) with essential safety evaluations (MTT assay and histology), researchers can confidently identify a concentration that maximizes therapeutic delivery while minimizing the risk of dermal irritation. This multi-faceted, self-validating protocol ensures that formulation development is driven by comprehensive, high-quality data, accelerating the path from discovery to application.
References
Kopečná, M., Macháček, M., Prchalová, E., et al. (2022). Proline, hydroxyproline, and pyrrolidone carboxylic acid derivatives as highly efficient but reversible transdermal permeation enhancers. Scientific Reports. Available at: [Link]
Ng, S. F., Rouse, J. J., Sanderson, F. D., Meidan, V., & Eccleston, G. M. (2010). Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies. Pharmaceutical Research. Available at: [Link]
Sugibayashi, K., Hosoya, K., Morimoto, Y., & Higuchi, W. I. (1985). Enhancing effect of pyrrolidone derivatives on transdermal penetration of 5-fluorouracil, triamcinolone acetonide, indomethacin, and flurbiprofen. Journal of Pharmaceutical Sciences. Available at: [Link]
LaCount, T., & Rader, J. (2011). Irritation and allergy patch test analysis of topical treatments commonly used in wound care: evaluation on normal and compromised skin. Journal of the American Academy of Dermatology. Available at: [Link]
Jiang, X., & Tovar-Henao, T. A. (2022). Human Skin Explant Preparation and Culture. Bio-protocol. Available at: [Link]
Van der Werf, M. J., & Meister, A. (1982). New Substrates of 5-oxo-L-prolinase. The Journal of Biological Chemistry. Available at: [Link]
Babu, R. J., & Chen, L. (2015). Pyrrolidones as Penetration Enhancers. Percutaneous Penetration Enhancers Chemical Methods in Penetration Enhancement. Available at: [Link]
Tanko, D. N., et al. (2025). Mathematical Model for Estimating Skin Permeation Parameters. ASM Science Journal. Available at: [Link]
European Commission. (2006). Basic criteria for the in vitro assessment of dermal absorption of cosmetic ingredients. Available at: [Link]
ResearchGate. (n.d.). Histological analysis of skin after treatment with different formulations. Available at: [Link]
Aoyagi, T., et al. (1995). Preparation of alkyl-substituted pyrrolidone derivatives and their evaluation as transdermal penetration enhancers. Chemical & Pharmaceutical Bulletin. Available at: [Link]
Liew, Y. M., et al. (2021). Assessment of Skin Irritation and Sensitisation Effects by Topical Pterostilbene. Malaysian Journal of Medical and Health Sciences. Available at: [Link]
Todo, H. (2017). Mathematical Model to Predict Skin Concentration after Topical Application of Drugs. Pharmaceutics. Available at: [Link]
Gudnason, P., et al. (2022). Transdermal Drug Delivery: Determining Permeation Parameters Using Tape Stripping and Numerical Modeling. Pharmaceutics. Available at: [Link]
Institute for In Vitro Sciences. (n.d.). EYE AND SKIN IRRITATION IN 3-D TISSUE CONSTRUCTS USING MTT AND ATP ENDPOINTS. Available at: [Link]
Baspeyras, M., et al. (2021). In vitro Approach to Assess Local Tolerance of Ingredients Dedicated to Specific Topical Care Applications. Journal of Dermatology and Skin Science. Available at: [Link]
Babu, R. J., & Chen, L. (2015). Pyrrolidones as Penetration Enhancers. ResearchGate. Available at: [Link]
D'Aniello, C., et al. (2020). The Multifaceted Roles of Proline in Cell Behavior. Frontiers in Cell and Developmental Biology. Available at: [Link]
Ng, S. F., et al. (2010). Research Article Validation of a Static Franz Diffusion Cell System for In Vitro Permeation Studies. PermeGear. Available at: [Link]
Anissimov, Y. G., et al. (2013). Mathematical models of skin permeability. University of Bath. Available at: [Link]
Lee, S. K., & Maibach, H. I. (1993). Skin permeation enhancer compositions. Google Patents.
Shakeel, F., et al. (2023). Topical Microemulsions: Skin Irritation Potential and Anti-Inflammatory Effects of Herbal Substances. MDPI. Available at: [Link]
ResearchGate. (n.d.). OECD 428: a new in vitro test guideline for human risk assessment following dermal exposure to industrial chemicals. Available at: [Link]
Al-Japairai, K. A. S., et al. (2022). Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches. Pharmaceutics. Available at: [Link]
Aminu, N. (2020). EASY steps for In-vitro Skin Permeation Study using Franz Diffusion Cell. YouTube. Available at: [Link]
AAPS. (2022). Role of Propylene Glycol in the Transdermal Permeation of Clobetasol. Available at: [Link]
EUROLAB. (n.d.). OECD Procedure 428 Skin Absorption: In Vitro Method. Available at: [Link]
Oyarzún, J. D., & Quinteros, D. (2018). Franz Diffusion Cell Approach for Pre-Formulation Characterisation of Ketoprofen Semi-Solid Dosage Forms. MDPI. Available at: [Link]
European Biomedical Institute. (n.d.). In vitro Skin Absorption and Dermal Penetration Test. Available at: [Link]
Tox Lab. (n.d.). Study Design of In Vitro Skin Absorption: Franz Cell Diffusion Assay (OECD 428). Available at: [Link]
Technical Support Center: A Guide to Preventing Hydrolysis of Nonyl 5-oxo-L-prolinate in Aqueous Solutions
Prepared by the Senior Application Scientist Team Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals who are utiliz...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by the Senior Application Scientist Team
Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals who are utilizing this molecule in aqueous environments. We understand that maintaining the chemical integrity of ester compounds in solution is paramount for experimental success and product efficacy. This document provides in-depth troubleshooting advice, frequently asked questions (FAQs), and validated protocols to help you proactively prevent and manage the hydrolysis of Nonyl 5-oxo-L-prolinate.
Section 1: Understanding the Instability - The "Why"
A foundational understanding of the molecule's structure and its interaction with water is the first step in preventing its degradation.
FAQ: What is Nonyl 5-oxo-L-prolinate and why is it prone to hydrolysis?
Nonyl 5-oxo-L-prolinate is an organic molecule composed of two key parts: L-pyroglutamic acid (a cyclic lactam derived from glutamic acid) and a nine-carbon alcohol, nonanol. These two components are joined by an ester bond .
This ester linkage is the molecule's point of vulnerability in aqueous solutions. The carbonyl carbon of the ester group is electrophilic (electron-deficient), making it an attractive target for nucleophiles. Water, although a weak nucleophile, is typically present in vast excess in aqueous solutions and can attack this carbonyl carbon. This chemical reaction, known as hydrolysis, breaks the ester bond and splits the molecule into its parent carboxylic acid and alcohol.[1] The reaction can be significantly accelerated by the presence of acids or bases.[2]
Caption: Decision workflow for developing a stable formulation.
Section 4: Key Experimental Protocols
Protocol 1: HPLC Method for Stability Assessment
This protocol provides a general starting point for a stability-indicating HPLC method. It must be optimized and validated for your specific application.
Instrumentation: HPLC system with UV detector.
Column: C18 Reverse-Phase, 4.6 x 150 mm, 5 µm particle size.
Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in Water.
Mobile Phase B: 0.1% Trifluoroacetic Acid (TFA) in Acetonitrile.
Gradient:
Start at 70% A / 30% B.
Linear gradient to 10% A / 90% B over 15 minutes.
Hold at 10% A / 90% B for 2 minutes.
Return to initial conditions and equilibrate for 5 minutes.
Flow Rate: 1.0 mL/min.
Detection Wavelength: ~210 nm (or as determined by UV scan).
Injection Volume: 10 µL.
Expected Elution: L-pyroglutamic acid (hydrolysis product) will elute early as it is highly polar. Nonyl 5-oxo-L-prolinate (parent compound) will be well-retained due to the nonyl chain.
Protocol 2: Conducting a pH-Rate Profile Study
Buffer Preparation: Prepare a series of buffers (e.g., citrate, acetate, phosphate) covering a pH range from 3 to 9 in 1.0 pH unit increments.
Stock Solution: Prepare a concentrated stock solution of Nonyl 5-oxo-L-prolinate in a suitable organic solvent like acetonitrile or ethanol.
Sample Preparation: In separate vials for each pH point, add a small, precise volume of the stock solution to each buffer to achieve the target final concentration (e.g., 0.1 mg/mL). The volume of organic solvent should be minimal (<5%) to avoid significantly altering the buffer properties.
Initial Time Point (T=0): Immediately after preparation, take an aliquot from each vial and analyze it using the validated HPLC method (Protocol 1). This establishes the initial concentration.
Incubation: Place all vials in a constant temperature incubator or water bath set to a stress temperature (e.g., 40°C or 50°C) to accelerate degradation to a measurable level.
Sampling: At predetermined time intervals (e.g., 1, 3, 7, 14, 30 days), remove aliquots from each vial and analyze by HPLC.
Data Analysis: For each pH, plot the natural logarithm of the parent compound concentration (ln[C]) versus time. The slope of this line will be equal to the negative of the apparent first-order rate constant (-k). Plot the calculated 'k' values against pH to find the pH of minimum degradation.
References
Williamson, J. M., & Meister, A. (1981). 5-Oxo-L-prolinase (L-pyroglutamate Hydrolase). Studies of the Chemical Mechanism. The Journal of Biological Chemistry. [Link]
Ashenhurst, J. (2022). Basic Hydrolysis of Esters – Saponification. Master Organic Chemistry. [Link]
Lasekan, J. B., & Naylor, P. H. (1998). Stability of Glutamine and Pyroglutamic Acid under Model System Conditions: Influence of Physical and Technological Factors. Journal of Food Science. [Link]
Van Der Werf, P., & Meister, A. (1975). 5-Oxo-L-prolinase (L-pyroglutamate hydrolase). Purification and catalytic properties. The Journal of Biological Chemistry. [Link]
Lachman, L., Ravin, L. J., & Higuchi, T. (1956). Inhibition of hydrolysis of esters in solution by formation of complexes. II. Stabilization of procaine with caffeine. Journal of the American Pharmaceutical Association. [Link]
PSIBERG. (2022). Hydrolysis of Esters: Mechanism and Conditions. PSIBERG. [Link]
Save My Exams. (2026). Ester Hydrolysis. Save My Exams. [Link]
Villeneuve, P., et al. (2004). Toward the Synthesis of Pyroglutamate Lauroyl Ester: Biocatalysis Versus Chemical Catalysis. Biotechnology Letters. [Link]
ResearchGate. (n.d.). Hydrolysis of substrates containing proline and its derivatives by prolyl aminopeptidases. ResearchGate. [Link]
Google Patents. (n.d.). A stabilizer against hydrolysis for an ester-group-containing resin and a thermoplastic resin composition.
Zbacnik, M., et al. (2021). Effect of 'pH' on the Rate of Pyroglutamate Formation in Solution and Lyophilized Solids. Molecular Pharmaceutics. [Link]
Royal Society of Chemistry. (n.d.). l-Proline·H2SO4: a sustainable ionic liquid as a catalyst for the tetrahydropyranylation of alcohols in water. RSC Publishing. [Link]
Dalal Institute. (n.d.). Hydrolysis of Esters and Amides. Dalal Institute. [Link]
de la Mora, P. Z., et al. (2023). Designing Formulation Strategies for Enhanced Stability of Therapeutic Peptides in Aqueous Solutions: A Review. MDPI. [Link]
Pharmaguideline. (2025). Strategies for Resolving Stability Issues in Drug Formulations. Pharmaguideline. [Link]
Improving the yield of Nonyl 5-oxo-L-prolinate during synthesis
Welcome to the technical support center for the synthesis of Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered d...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the synthesis of Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the synthesis of this valuable proline derivative. Our goal is to provide you with in-depth, field-proven insights to help you optimize your reaction conditions, troubleshoot effectively, and ultimately improve your product yield and purity.
Frequently Asked Questions (FAQs)
This section addresses fundamental questions regarding the synthesis of Nonyl 5-oxo-L-prolinate.
Q1: What is the primary chemical reaction used to synthesize Nonyl 5-oxo-L-prolinate?
A1: The most common and direct method for synthesizing Nonyl 5-oxo-L-prolinate is the Fischer-Speier esterification. This reaction involves the acid-catalyzed condensation of L-pyroglutamic acid (also known as 5-oxo-L-proline) with nonyl alcohol (1-nonanol).[1]
Q2: Why is a catalyst required for this esterification?
A2: Esterification is an inherently slow and reversible reaction.[2][3] A strong acid catalyst is necessary to protonate the carbonyl oxygen of the carboxylic acid, making the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack by the alcohol. This significantly accelerates the rate at which the reaction reaches equilibrium.
Q3: What are the most effective catalysts for this synthesis?
A3: Strong protic acids are the standard choice. Para-toluenesulfonic acid (p-TsOH) is highly recommended due to its efficacy, crystalline nature (easy to handle), and lower corrosivity compared to sulfuric acid (H₂SO₄). Alternatively, enzymatic catalysis using lipases, such as Candida antarctica lipase B (CALB), can be an excellent, milder method, particularly when preserving chirality is of utmost concern.[4][5]
Q4: What is the main factor that limits the final yield of the ester?
A4: The primary limiting factor is the reaction equilibrium.[1][6] The esterification reaction produces water as a byproduct. As water accumulates in the reaction mixture, the reverse reaction—hydrolysis of the ester back to the carboxylic acid and alcohol—begins to compete, establishing an equilibrium that often favors the reactants, thus limiting the final yield to around 60-70% under basic conditions.[2]
Q5: How can I overcome the reaction equilibrium to maximize the yield?
A5: To drive the reaction toward the product side, you must apply Le Châtelier's principle.[2][3] This can be achieved in two primary ways:
Removal of Water: Actively removing water as it is formed will prevent the reverse reaction (hydrolysis) and shift the equilibrium towards the ester product.[2]
Use of Excess Reactant: Using a significant excess of one of the starting materials (typically the less expensive one, which is nonyl alcohol in this case) will also push the equilibrium towards the product side.[3]
Troubleshooting Guide: Common Issues and Solutions
This section provides a question-and-answer guide to specific problems you may encounter during your experiments.
Problem 1: My reaction has stalled, and the yield is very low. TLC analysis shows a large amount of unreacted L-pyroglutamic acid.
Possible Cause: Inefficient removal of the water byproduct is the most common culprit. The accumulation of water establishes an unfavorable equilibrium, preventing further conversion.
Solution:
Implement a Dean-Stark Apparatus: When using a solvent that forms an azeotrope with water (e.g., toluene or cyclohexane), a Dean-Stark trap is the most effective method for continuous water removal. The azeotrope distills, condenses, and separates in the trap, with the denser water being collected while the solvent returns to the reaction flask.[2]
Use of Molecular Sieves: For smaller-scale reactions, adding activated 4Å molecular sieves to the reaction mixture can effectively sequester the water produced.
Check Reactant Ratio: Ensure you are using an excess of nonyl alcohol (e.g., 1.5 to 3 equivalents). This will help drive the reaction forward.
Problem 2: The reaction turns dark brown or black at elevated temperatures, and I'm seeing multiple side product spots on my TLC plate.
Possible Cause: This indicates thermal decomposition or charring. L-pyroglutamic acid and the resulting ester can be sensitive to excessively high temperatures, especially in the presence of a strong acid catalyst.
Solution:
Optimize Temperature: Reduce the reaction temperature. If using toluene as a solvent (boiling point ~111°C), the reflux temperature should be sufficient without requiring excessive heating.
Reduce Catalyst Loading: While catalytic, an excessive amount of strong acid can promote side reactions. A catalytic amount (1-5 mol%) of p-TsOH is typically sufficient.
Consider a Milder Catalyst: If charring persists, switching to a milder catalyst system, such as an ion-exchange resin (e.g., Amberlyst 15)[4] or an enzymatic catalyst, could be beneficial.
Problem 3: I'm concerned about the stereochemical integrity of my product. Could the L-proline center be racemizing?
Possible Cause: Racemization at the α-carbon of amino acid derivatives can occur, particularly under harsh basic or excessively acidic conditions. While Fischer esterification is generally considered safe in this regard, it is a valid concern for optically active products.
Solution:
Avoid Base: Do not use basic conditions to promote this esterification, as they are more likely to cause racemization.
Use Mild Conditions: Stick to the minimum effective temperature and catalyst loading.
Enzymatic Synthesis: For applications requiring the highest optical purity, lipase-catalyzed synthesis is an excellent alternative. Enzymes operate under very mild conditions (near-neutral pH, moderate temperatures) and are highly stereoselective, ensuring the retention of the L-configuration.[4][5]
Analytical Verification: Use chiral HPLC or polarimetry to confirm the enantiomeric excess (e.e.) of your final product.
Problem 4: During the aqueous workup, I'm struggling with emulsions and difficult phase separation.
Possible Cause: Nonyl 5-oxo-L-prolinate is an amphiphilic molecule, possessing a long nonpolar alkyl chain and a polar pyroglutamate headgroup. This structure can act as a surfactant, stabilizing emulsions between the organic and aqueous layers.
Solution:
Use Brine: During the workup, perform the final aqueous wash with a saturated sodium chloride solution (brine). This increases the ionic strength of the aqueous phase, which helps to break emulsions and "salt out" the organic product from the aqueous layer.
Avoid Vigorous Shaking: Gently invert the separatory funnel instead of shaking it vigorously.
Allow Time: If an emulsion forms, allow the separatory funnel to stand undisturbed for an extended period. Gentle swirling or tapping can sometimes help.
Filtration: In stubborn cases, filtering the emulsified layers through a pad of Celite or glass wool can help break the emulsion.
Data & Protocols
Recommended Reaction Parameters
Parameter
Recommended Range
Rationale
L-Pyroglutamic Acid
1.0 equivalent
Limiting reagent.
Nonyl Alcohol
1.5 - 3.0 equivalents
Used in excess to shift equilibrium towards product formation.[3]
Catalyst (p-TsOH)
0.01 - 0.05 equivalents (1-5 mol%)
Sufficient to catalyze the reaction without promoting excessive side reactions.
Solvent
Toluene or Cyclohexane
Forms a water azeotrope, enabling removal with a Dean-Stark trap.
Temperature
Reflux (approx. 111°C for Toluene)
Provides sufficient energy for the reaction while minimizing thermal degradation.
Reaction Time
4 - 24 hours
Monitor by TLC or HPLC until consumption of the limiting reagent is complete.
Diagrams: Workflows and Mechanisms
Step-by-Step Experimental Protocol: Synthesis using a Dean-Stark Apparatus
Setup: Assemble a round-bottom flask equipped with a magnetic stirrer, a Dean-Stark trap, and a reflux condenser. Ensure all glassware is oven-dried to remove residual moisture.
Charging the Flask: To the flask, add L-pyroglutamic acid (1.0 eq.), nonyl alcohol (2.0 eq.), para-toluenesulfonic acid monohydrate (0.02 eq.), and toluene (approx. 5 mL per gram of L-pyroglutamic acid).
Reaction: Fill the Dean-Stark trap with toluene. Heat the mixture to a gentle reflux. The toluene-water azeotrope will begin to distill and collect in the trap. Continue refluxing until no more water is collected in the side arm of the trap (typically 4-12 hours).
Monitoring: Monitor the reaction's progress by TLC (e.g., using a 7:3 ethyl acetate/hexane mobile phase), observing the disappearance of the L-pyroglutamic acid spot.
Workup: Once the reaction is complete, cool the flask to room temperature. Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with 1M NaHCO₃ solution (to neutralize the acid catalyst), water, and finally, saturated brine.
Drying and Concentration: Dry the isolated organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
Purification: Purify the resulting crude oil via flash column chromatography on silica gel, eluting with a gradient of ethyl acetate in hexane (e.g., starting from 10% and increasing to 50%) to yield the pure Nonyl 5-oxo-L-prolinate as a clear oil.
References
Houben-Weyl Methods of Organic Chemistry, Vol. E 22a, 4th ed. (2002). Synthesis of Peptides and Peptidomimetics. Thieme.
Chytil, M., et al. (2020). Synthesis of (2S,3S)-3-Aroyl Pyroglutamic Acid Amides. Molecules.
Villeneuve, P., et al. (2004). Toward the Synthesis of Pyroglutamate Lauroyl Ester: Biocatalysis Versus Chemical Catalysis. Biotechnology Letters.
Van der Werf, P., & Meister, A. (1975). The metabolic formation and utilization of 5-oxo-L-proline (L-pyroglutamate, L-pyrrolidone carboxylate). Advances in Enzymology and Related Areas of Molecular Biology.
Orlowski, M., & Meister, A. (1970). The gamma-glutamyl cycle: a possible transport system for amino acids. Proceedings of the National Academy of Sciences of the United States of America.
Chinese Patent CN101407488B. (2011). Chemical synthesis method of pyroglutamic acid alcohol and intermediates thereof.
European Patent EP1642891A1. (2006). Process for the enzymatic synthesis of pyroglutamic esters.
KPU Pressbooks. (n.d.). 7.5 Esters – Organic Chemistry II.
LibreTexts Chemistry. (2022). 21.6: Chemistry of Esters.
TSFX. (n.d.). The Preparation and Identification of an Ester.
AUS-e-TUTE. (n.d.). Esters and Esterification Chemistry Tutorial.
Technical Support Center: Troubleshooting Nonyl 5-oxo-L-prolinate Formulations
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with Nonyl 5-oxo-L-prolinate (also known as nonyl pyroglutamate), a lipophilic derivative of pyro...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals working with Nonyl 5-oxo-L-prolinate (also known as nonyl pyroglutamate), a lipophilic derivative of pyroglutamic acid widely utilized as a skin permeation enhancer in transdermal drug delivery systems[1].
Due to its amphiphilic nature—possessing a polar pyrrolidone headgroup and a hydrophobic nonyl chain—integrating it into complex lipid or aqueous matrices often leads to thermodynamic instability, manifesting as phase separation. This guide provides field-proven, mechanistic solutions to stabilize your formulations.
Diagnostic Workflow for Phase Separation
When phase separation occurs, identifying whether the mechanism is kinetic (e.g., creaming) or thermodynamic (e.g., coalescence) is the critical first step.
Diagnostic workflow for identifying and resolving phase separation mechanisms.
Frequently Asked Questions (FAQs)
Q1: Why does my formulation separate into distinct aqueous and lipid layers after 24 hours of storage at room temperature?A1: This rapid macroscopic separation is typically caused by Ostwald ripening or coalescence, driven by an improper Hydrophilic-Lipophilic Balance (HLB) at the oil-water interface. Nonyl 5-oxo-L-prolinate has a relatively low HLB, making it highly lipophilic. If your primary surfactant system is too hydrophilic, the nonyl chain cannot sufficiently partition into the lipid phase, leading to high interfacial tension.
Causality: High interfacial tension increases the free energy of the system. To minimize this energy, droplets fuse (coalesce), reducing the total interfacial area until complete phase separation occurs[2].
Solution: Introduce a co-surfactant (e.g., medium-chain alcohols or 3-Propoxypropane-1,2-diol) to lower the interfacial tension and increase the flexibility of the interfacial film[3].
Q2: My microemulsion is clear at 25°C but turns cloudy and separates at 40°C. How can I fix this?A2: You are observing a temperature-induced phase transition, specifically crossing the cloud point of the formulation. As temperature increases, the hydration of the pyrrolidone headgroup of Nonyl 5-oxo-L-prolinate decreases.
Causality: Dehydration of the polar headgroup reduces its effective cross-sectional area, altering the critical packing parameter (CPP) of the surfactant layer. The system transitions from a stable oil-in-water (O/W) microemulsion to a bicontinuous or water-in-oil (W/O) system, causing turbidity and eventual separation[4].
Solution: Incorporate a small percentage of a highly hydrophilic, temperature-stable surfactant (like a polysorbate or PEGylated lipid) to maintain headgroup hydration at elevated temperatures.
Q3: Does the concentration of the Active Pharmaceutical Ingredient (API) affect the stability of Nonyl 5-oxo-L-prolinate?A3: Yes. Hydrophobic APIs can partition into the hydrophobic core of the micelles or lipid droplets, swelling them. If the API concentration exceeds the solubilization capacity of the nonyl chains, the API will precipitate, or the droplets will become too large and undergo creaming.
Causality: The addition of bulky hydrophobic molecules disrupts the tight packing of the nonyl tails, leading to a loss of structural integrity in the lipid bilayer or micelle[5].
Quantitative Data: Formulation Parameters
To maintain thermodynamic stability, specific physicochemical boundaries must be respected. The table below summarizes the critical parameters for Nonyl 5-oxo-L-prolinate formulations.
Parameter
Optimal Range
Risk if Exceeded
Risk if Below Minimum
Concentration (w/w %)
1.0% - 5.0%
Micellar disruption, phase inversion
Insufficient permeation enhancement
System HLB
8.0 - 12.0
Phase inversion to W/O
Coalescence, O/W instability
Zeta Potential (mV)
> +30 or < -30
Flocculation due to low repulsion
N/A (Higher absolute value is better)
Storage Temperature
15°C - 25°C
Clouding, dehydration of headgroup
Lipid crystallization, precipitation
Mechanistic Pathway of Phase Separation
Understanding the molecular trigger for phase separation allows for targeted troubleshooting rather than trial-and-error adjustments.
Mechanistic pathway of temperature-induced phase separation in alkyl pyroglutamates.
To systematically identify and resolve the root cause of the separation, execute the following self-validating methodology. This protocol ensures that every formulation adjustment is mathematically and visually verified.
Step 1: Baseline Characterization (The "Control" State)
Prepare 50 mL of the unstable formulation.
Centrifuge at 3,000 x g for 15 minutes to accelerate separation.
Validation Check: Measure the volume of the separated phases. If separation is <5%, the issue is kinetic (creaming) and can be fixed with rheology modifiers. If >5%, the issue is thermodynamic (coalescence/HLB mismatch) and requires surfactant adjustment.
Step 2: HLB Optimization via Co-surfactant Titration
Divide the formulation into five 10 mL aliquots.
Add a co-surfactant (e.g., 3-Propoxypropane-1,2-diol) in increasing increments: 0%, 0.5%, 1.0%, 1.5%, and 2.0% (w/w)[3].
Homogenize at 10,000 RPM for 2 minutes.
Validation Check: Measure droplet size using Dynamic Light Scattering (DLS). The aliquot with the lowest Polydispersity Index (PDI < 0.2) and the smallest droplet size indicates the optimal thermodynamic HLB state.
Step 3: Thermal Stress Testing
Take the optimized formulation from Step 2 and subject it to three freeze-thaw cycles (-20°C for 12 hours, then 40°C for 12 hours).
Validation Check: Observe for turbidity at 40°C. If the formulation remains optically clear, the interfacial film is sufficiently flexible, and the pyrrolidone headgroup hydration is stable across standard storage temperatures.
References
Transdermal Drug Delivery with Permeation Enhancer
Source: Veryst Engineering
URL
Source: National Institutes of Health (NIH)
Source: National Institutes of Health (NIH)
Technical Support Center: Troubleshooting Phase Separation in Formulations with 3-Propoxypropane-1,2-diol
Source: Benchchem
URL
Technical Support Center: Purification of Nonyl 5-oxo-L-prolinate
A Guide for Researchers and Drug Development Professionals As Senior Application Scientists, we understand that the purity of a compound is paramount to the success of your research. Nonyl 5-oxo-L-prolinate, a long-chain...
Author: BenchChem Technical Support Team. Date: March 2026
A Guide for Researchers and Drug Development Professionals
As Senior Application Scientists, we understand that the purity of a compound is paramount to the success of your research. Nonyl 5-oxo-L-prolinate, a long-chain alkyl ester of pyroglutamic acid, presents unique purification challenges due to the nature of its synthesis. This guide provides in-depth, field-proven troubleshooting advice and detailed protocols to help you achieve the highest possible purity for your downstream applications.
This section addresses the most common issues and questions that arise during the purification of Nonyl 5-oxo-L-prolinate following a typical Fischer esterification synthesis.
Q1: What are the most likely impurities in my crude Nonyl 5-oxo-L-prolinate sample?
A1: The impurity profile is almost always a direct result of the synthesis method, which typically involves the acid-catalyzed esterification of L-pyroglutamic acid with nonyl alcohol.
Primary Impurities to Expect:
Unreacted L-pyroglutamic acid: A polar, acidic starting material.[1]
Unreacted Nonyl Alcohol: A non-polar, long-chain alcohol.
Residual Acid Catalyst: Such as sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (pTSA).[2]
Water: A byproduct of the esterification reaction.
Side-products from L-glutamic acid: If the starting L-pyroglutamic acid contained L-glutamic acid as an impurity, you might have various related byproducts.[3][4]
Q2: How can I quickly assess the purity of my crude product before starting a large-scale purification?
A2: A multi-technique approach is recommended for a comprehensive initial assessment.
Thin-Layer Chromatography (TLC): This is the fastest and most economical method. Spot your crude material alongside the starting materials (L-pyroglutamic acid and nonyl alcohol). A typical mobile phase would be a mixture of hexanes and ethyl acetate. This will give you a qualitative view of the major components and help in planning column chromatography.
Nuclear Magnetic Resonance (NMR) Spectroscopy: A ¹H NMR spectrum is invaluable. It can provide a rough ratio of your desired product to the unreacted nonyl alcohol by comparing the integration of characteristic peaks. The presence of a broad peak may indicate residual acid or water. NMR is a powerful tool for the structural elucidation of pyroglutamate-containing compounds.[5][6]
High-Performance Liquid Chromatography (HPLC): For a more quantitative assessment, HPLC is the gold standard.[7] A reversed-phase C18 column with a water/acetonitrile gradient can effectively separate the polar L-pyroglutamic acid, the non-polar nonyl alcohol, and the product. This will give you a precise percentage of purity based on peak area.[2][7]
Q3: My crude product is a dark-colored oil. What causes this and how can I fix it?
A3: Dark coloration often results from degradation products formed at the high temperatures sometimes used to drive the esterification reaction.[8] The first step is to remove the acidic catalyst, which is often the cause of this degradation.
Solution:
Aqueous Work-up: Before any other purification, dissolve your crude product in an organic solvent like ethyl acetate or dichloromethane. Wash the solution sequentially with a saturated sodium bicarbonate (NaHCO₃) solution to neutralize and remove the acid catalyst, followed by a brine wash to remove excess water.[2]
Activated Charcoal (Decolorizing Carbon): If the color persists after the wash, you can treat the solution with a small amount of activated charcoal. However, use this sparingly as it can sometimes adsorb your product, leading to yield loss. This step should be followed by hot gravity filtration to remove the charcoal.[9]
A logical, stepwise approach is the key to efficient purification. The following workflow is designed to systematically remove the common impurities identified in Section 1.
General Purification Workflow
Caption: General purification workflow for Nonyl 5-oxo-L-prolinate.
Troubleshooting Guide
This table provides solutions to common problems encountered during purification.
Problem
Probable Cause(s)
Suggested Solution(s)
Product remains an oil, fails to crystallize.
1. Significant amount of unreacted nonyl alcohol is present, acting as a solvent. 2. Presence of other greasy impurities.
1. Perform flash column chromatography to separate the product from the non-polar alcohol.[2][10] 2. Attempt co-distillation with a high-boiling solvent under vacuum to remove residual volatiles.
Low yield after column chromatography.
1. Product is co-eluting with an impurity. 2. Product is sticking to the silica gel (over-adsorption). 3. Incorrect mobile phase polarity.
1. Optimize the solvent system using TLC with finer polarity gradients (e.g., 9:1 Hex:EtOAc vs 4:1). 2. Consider using a less acidic silica gel or deactivating it with a small amount of triethylamine in the eluent.[11] 3. Ensure the mobile phase is not too polar, which would cause everything to elute quickly.
White precipitate forms during NaHCO₃ wash.
The precipitate is likely the sodium salt of unreacted L-pyroglutamic acid, which is less soluble in the organic phase.
This is a positive sign that the acidic impurity is being removed. Continue the washes until no more precipitate forms and the aqueous layer is no longer effervescent.
HPLC shows a new peak after purification.
1. Degradation of the product on the silica gel column. 2. Isomerization or ring-opening of the pyroglutamate moiety under harsh pH conditions.
1. Minimize the time the compound spends on the column. Consider using a different stationary phase like alumina. 2. Ensure all acid/base from the work-up is thoroughly removed before concentrating the product. The pyroglutamate ring is sensitive to harsh conditions.[12][13]
Recrystallization yields no crystals.
1. The solution is not saturated. 2. The chosen solvent is inappropriate. 3. Supersaturation without nucleation.
1. Boil off some solvent to concentrate the solution.[9] 2. The ideal solvent dissolves the compound when hot but not when cold.[14][15] Test solvents like hexanes, ethyl acetate/hexanes, or isopropanol. 3. Induce crystallization by scratching the inside of the flask with a glass rod or adding a seed crystal.[16]
Section 3: Detailed Experimental Protocols
These protocols provide step-by-step methodologies for the key purification stages.
Protocol 3.1: Aqueous Work-up for Catalyst and Acid Removal
Causality: This procedure uses a mild base (sodium bicarbonate) to neutralize and extract the acidic catalyst and any unreacted L-pyroglutamic acid into the aqueous phase, leaving the desired ester in the organic phase.
Dissolution: Dissolve the crude reaction mixture in a volume of ethyl acetate approximately 10-20 times the volume of the crude oil.
Neutralization: Transfer the solution to a separatory funnel. Add an equal volume of saturated aqueous sodium bicarbonate (NaHCO₃) solution. Stopper the funnel and shake gently, venting frequently to release CO₂ gas. Continue until gas evolution ceases.
Separation: Allow the layers to separate. Drain the lower aqueous layer.
Repeat: Repeat the NaHCO₃ wash one or two more times.
Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine) to remove residual water and dissolved salts.[2]
Drying: Drain the organic layer into an Erlenmeyer flask and dry over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄). Let it stand for 15-20 minutes.
Concentration: Filter the drying agent and concentrate the organic solution under reduced pressure using a rotary evaporator to yield the washed crude product.
Protocol 3.2: Flash Column Chromatography
Causality: This technique separates compounds based on their polarity. Silica gel is a very polar stationary phase. A non-polar mobile phase (eluent) will cause non-polar compounds (like nonyl alcohol) to travel through the column faster, while more polar compounds (like the ester product) travel slower, allowing for their separation.
Technical Support Center: Optimizing Thermal Stability of Nonyl 5-oxo-L-prolinate for Storage
Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on optimizing the thermal...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance on optimizing the thermal stability of Nonyl 5-oxo-L-prolinate during storage and experimentation. Here, you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter.
Introduction
Nonyl 5-oxo-L-prolinate is an ester derivative of pyroglutamic acid, a molecule of significant interest in various scientific fields. The stability of this compound, particularly its thermal stability, is crucial for obtaining reliable and reproducible experimental results. This guide will delve into the potential degradation pathways of Nonyl 5-oxo-L-prolinate and provide practical strategies to mitigate these issues.
Frequently Asked Questions (FAQs)
Q1: What are the primary factors that can affect the thermal stability of Nonyl 5-oxo-L-prolinate?
A1: The thermal stability of Nonyl 5-oxo-L-prolinate is primarily influenced by temperature, the presence of moisture, pH, exposure to light, and the presence of oxidizing agents. High temperatures can accelerate degradation reactions such as hydrolysis and oxidation.
Q2: What are the likely degradation products of Nonyl 5-oxo-L-prolinate upon thermal stress?
A2: The most probable degradation products are 5-oxo-L-proline (pyroglutamic acid) and nonyl alcohol, resulting from the hydrolysis of the ester bond. Further degradation of the pyroglutamic acid ring can lead to the formation of glutamic acid.[1][2][3] Oxidation of the proline ring is also a possibility.[4][5][6][7]
Q3: What are the recommended storage conditions for Nonyl 5-oxo-L-prolinate?
A3: To ensure optimal stability, Nonyl 5-oxo-L-prolinate should be stored in a tightly sealed container, protected from light and moisture, at a recommended temperature of 2-8°C.[8] For long-term storage, storage at -20°C is advisable.[9][10] The container should be flushed with an inert gas like argon or nitrogen to minimize oxidation.
Q4: How can I monitor the stability of my Nonyl 5-oxo-L-prolinate sample over time?
A4: Stability can be monitored using analytical techniques such as High-Performance Liquid Chromatography (HPLC) to quantify the parent compound and detect degradation products.[11] Other methods like Thin Layer Chromatography (TLC) for a quick check, and more advanced techniques like Liquid Chromatography-Mass Spectrometry (LC-MS) for identification of unknown degradants can also be employed.[12]
Troubleshooting Guides
This section provides detailed troubleshooting for specific issues you might encounter during your experiments with Nonyl 5-oxo-L-prolinate.
Issue 1: Loss of Potency or Inconsistent Results Over Time
Question: I have been using a stock solution of Nonyl 5-oxo-L-prolinate for my experiments, and I've noticed a gradual decrease in its effectiveness and inconsistent results. What could be the cause?
Answer: This issue is likely due to the degradation of your Nonyl 5-oxo-L-prolinate stock solution. The primary suspect is hydrolysis of the ester linkage, especially if the solvent contains water.
Underlying Causality: The ester bond in Nonyl 5-oxo-L-prolinate is susceptible to hydrolysis, which is the cleavage of the bond by reaction with water. This reaction is catalyzed by acidic or basic conditions and is accelerated by increased temperature.
Troubleshooting Protocol:
Solvent Check:
Action: Ensure you are using a dry, aprotic solvent for your stock solution. If an aqueous buffer is necessary for your experiment, prepare fresh solutions daily.
Rationale: Minimizing the presence of water will significantly slow down the rate of hydrolysis.
pH Control:
Action: If you must use an aqueous solution, buffer it to a slightly acidic to neutral pH (around 6-7).
Rationale: Both acidic and basic conditions can catalyze ester hydrolysis. A neutral pH will generally provide better stability.
Storage of Stock Solution:
Action: Store your stock solution at -20°C or lower in small aliquots to avoid repeated freeze-thaw cycles.[9] Before use, allow the aliquot to come to room temperature slowly before opening to prevent condensation of atmospheric moisture into the solution.
Rationale: Low temperatures slow down chemical reactions, including degradation. Aliquoting prevents contamination and degradation of the entire stock.
Stability Study:
Action: Perform a simple stability study by analyzing your stock solution via HPLC at different time points (e.g., 0, 24, 48, 72 hours) under your typical storage and experimental conditions.
Rationale: This will provide quantitative data on the degradation rate and help you establish a reliable window for using your solutions.
Experimental Workflow for Stability Assessment:
Caption: Workflow for assessing the stability of Nonyl 5-oxo-L-prolinate under different storage conditions.
Issue 2: Appearance of Unknown Peaks in Chromatographic Analysis
Question: I am analyzing my sample of Nonyl 5-oxo-L-prolinate using HPLC and I see new, unexpected peaks that were not present in the initial analysis of the fresh compound. What are these peaks?
Answer: The appearance of new peaks strongly suggests that your sample has undergone degradation. These peaks could correspond to hydrolysis products or isomers of the parent compound.
Underlying Causality: Thermal stress can lead to the formation of various degradation products. Besides hydrolysis, the pyroglutamate ring itself can potentially undergo isomerization or degradation.
Troubleshooting Protocol:
Characterize the Degradants:
Action: Use LC-MS to determine the mass-to-charge ratio (m/z) of the unknown peaks.
Rationale: The molecular weight information will help in identifying the degradation products. For instance, a peak corresponding to the mass of pyroglutamic acid would confirm hydrolysis.
Forced Degradation Study:
Action: Perform a forced degradation study by intentionally exposing your sample to harsh conditions (e.g., high temperature, acid, base, oxidizing agent). Analyze the resulting mixture by HPLC.
Rationale: This will help you to generate and identify potential degradation products and confirm if the unknown peaks in your sample match these forced degradation products.
Review Handling Procedures:
Action: Carefully review your sample handling and preparation procedures. Ensure that the sample is not exposed to high temperatures for prolonged periods.
Rationale: Even short exposures to elevated temperatures, for example during solvent evaporation, can cause degradation.
Potential Degradation Pathways:
Caption: Potential hydrolytic degradation pathways of Nonyl 5-oxo-L-prolinate.
Data Summary
The following table summarizes the key parameters for maintaining the stability of Nonyl 5-oxo-L-prolinate.
Prevents contamination from moisture and air, and leaching from plastic.[9]
Solvent for Stock
Dry, aprotic solvent
Minimizes hydrolysis of the ester bond.
Aqueous Solutions
Prepare fresh daily, buffered at pH 6-7
Reduces the rate of pH-catalyzed hydrolysis.
Light Exposure
Store in the dark or in an amber vial
Prevents potential photodegradation.
Experimental Protocols
Protocol 1: Preparation of a Stable Stock Solution
Allow the container of solid Nonyl 5-oxo-L-prolinate to equilibrate to room temperature before opening.
Weigh the desired amount of the compound in a clean, dry glass vial.
Add the appropriate volume of a dry, aprotic solvent (e.g., anhydrous DMSO, DMF, or ethanol).
Cap the vial tightly with a Teflon-lined cap.
Mix gently until the solid is completely dissolved.
Flush the headspace of the vial with an inert gas (argon or nitrogen) before final sealing.
Store the stock solution at -20°C in appropriately sized aliquots.
Protocol 2: Stability-Indicating HPLC Method
This is a general guideline. The specific parameters may need to be optimized for your system.
Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).[11]
Mobile Phase A: 0.1% Formic acid in Water
Mobile Phase B: 0.1% Formic acid in Acetonitrile
Gradient: A suitable gradient to separate the parent compound from potential degradation products (e.g., start with a high percentage of A and gradually increase B).
Detection: UV at an appropriate wavelength (to be determined by UV scan of the compound).
Injection Volume: 10 µL
References
ChemBK. (2024, April 9). 5-Oxo-DL-proline methyl ester. Retrieved from [Link]
Li, L., & Williamson, G. (1984). Resolution of 5-oxo-L-prolinase into a 5-oxo-L-proline-dependent ATPase and a coupling protein. PubMed. Retrieved from [Link]
The Royal Society. (2023, June 7). Revisiting the HO -initiated oxidation of L-proline amino acid in the aqueous phase: influence of transition metal ions. The Royal Society Publishing. Retrieved from [Link]
Van Der Werf, P., & Meister, A. (1982). New Substrates of 5-oxo-L-prolinase. PubMed. Retrieved from [Link]
Chemdor Chemicals. (2026, March 10). L-Proline t-butyl ester Safety Data Sheet (SDS). Retrieved from [Link]
ResearchGate. Polymorphism, Phase Transitions, and Thermal Stability of L-Pyroglutamic Acid. Retrieved from [Link]
Meister, A. (1981). 5-Oxo-L-prolinase (L-pyroglutamate Hydrolase). Studies of the Chemical Mechanism. PubMed. Retrieved from [Link]
Meister, A. (1975). 5-Oxo-L-prolinase (L-pyroglutamate hydrolase). Purification and catalytic properties. PubMed. Retrieved from [Link]
ResearchGate. Thermal decomposition of microbial poly(γ-glutamic acid) and poly(γ-glutamate)s. Retrieved from [Link]
ResearchGate. (2026, February 24). Stability indicating HPLC method development and validation for quantification of Linezolid oral suspension dosage forms. Retrieved from [Link]
Van Der Werf, P., & Meister, A. (1975). The metabolic formation and utilization of 5-oxo-L-proline (L-pyroglutamate, L-pyrrolidone carboxylate). PubMed. Retrieved from [Link]
ResearchGate. Hydrolysis of substrates containing proline and its derivatives by.... Retrieved from [Link]
MDPI. (2023, December 10). Oxidation Products of Tryptophan and Proline in Adipokinetic Hormones—Artifacts or Post-Translational Modifications?. Retrieved from [Link]
ResearchGate. Complete thermal degradation of proline. Retrieved from [Link]
Rodante, F., & Vecchio, S. (2017). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. PMC. Retrieved from [Link]
ResearchGate. Pathway of proline biosynthesis and degradation in higher plants. Retrieved from [Link]
MDPI. (2023, July 24). Oxo-Additives for Polyolefin Degradation: Kinetics and Mechanism. Retrieved from [Link]
Springer. (2025, June 24). Development of a novel non-targeted analytical method on evaluating the thermal stability of pesticides, enabling the identification of degradation products. Retrieved from [Link]
Redox. (2025, September 23). Safety Data Sheet Nonyl Phenol Pure 5. Retrieved from [Link]
MDPI. (2021, April 30). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations. Retrieved from [Link]
Chromatography Online. (2023, January 1). Analytical Methods to Determine the Stability of Biopharmaceutical Products. Retrieved from [Link]
Mesa Labs. Safety Data Sheet – ProLine. Retrieved from [Link]
PMC. (2023, September 13). Copper catalyzed Shono-type oxidation of proline residues in peptide. Retrieved from [Link]
MDPI. (2023, March 30). Research the Thermal Decomposition Processes of Copolymers Based on Polypropyleneglycolfumaratephthalate with Acrylic Acid. Retrieved from [Link]
National Institute of Standards and Technology. DL-Proline, 5-oxo-. Retrieved from [Link]
bioRxiv. (2017, March 22). Thermal decomposition of the amino acids glycine, cysteine, aspartic acid, asparagine, glutamic acid, glutamine, arginine and histidine. Retrieved from [Link]
Technical Support Center: Overcoming Solubility Issues of Nonyl 5-oxo-L-prolinate in Polar Solvents
Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the solubility chal...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for the solubility challenges encountered with this amphiphilic molecule in polar solvent systems. Our goal is to move beyond simple protocols and offer a clear rationale for each troubleshooting step, ensuring both success and scientific understanding.
Understanding the Challenge: The Amphiphilic Nature of Nonyl 5-oxo-L-prolinate
Nonyl 5-oxo-L-prolinate, also known as Nonyl PCA, is an ester formed from the lipophilic nonyl alcohol and the polar, cyclic amino acid derivative, L-pyroglutamic acid.[1] This dual nature—a long, non-polar alkyl tail and a polar, hydrophilic head—is the primary reason for its complex solubility behavior. While the polar head group seeks interaction with polar solvents like water, the non-polar nonyl tail resists this, leading to poor solubility, aggregation, or the formation of cloudy suspensions.
FAQ 1: Why is my Nonyl 5-oxo-L-prolinate forming a cloudy suspension or refusing to dissolve in water or aqueous buffers?
This is the most common issue and stems directly from the molecule's amphiphilic structure. The hydrophobic nonyl chains self-associate to minimize contact with water, a phenomenon known as the hydrophobic effect. This can lead to the formation of micelles or larger aggregates that scatter light, resulting in a cloudy or hazy appearance, rather than a true molecular solution.
Initial Diagnostic Steps:
Visual Inspection: Note whether the compound sinks, floats, or creates a uniform cloudiness.
Gentle Heating: Warm the solution slightly (e.g., to 30-40°C). A temporary increase in clarity may suggest that solubility is kinetically limited, though it may precipitate again upon cooling.
Sonication: Use a bath sonicator for 5-10 minutes. This can help break up larger aggregates but may not be sufficient for achieving a stable solution.
If these initial steps fail, proceed to the more robust methods outlined below.
FAQ 2: What is the most direct strategy to improve the solubility of Nonyl 5-oxo-L-prolinate in an aqueous system?
The use of co-solvents is the recommended first-line approach. A co-solvent is a water-miscible organic solvent that, when added to water, reduces the overall polarity of the solvent system.[2][3][4] This makes the environment more favorable for the non-polar nonyl tail, thereby increasing the solubility of the entire molecule.[5]
Mechanism of Action: Co-solvents work by disrupting the hydrogen-bonding network of water, which reduces the energetic penalty of introducing a non-polar solute.[2]
Co-solvent
Dielectric Constant (Approx.)
Key Advantages & Considerations
Typical Starting Concentration (v/v)
Ethanol
25
Biocompatible, effective, and readily available. Can be volatile.
10-30%
Propylene Glycol (PG)
32
Low volatility, commonly used in pharmaceutical formulations.[4]
10-40%
Polyethylene Glycol 400 (PEG 400)
12.5
Low toxicity, high solubilizing power for many compounds.[4]
10-50%
Dimethyl Sulfoxide (DMSO)
47
Excellent solubilizing power, but use with caution due to potential cellular effects.[6]
1-10%
Weigh the required amount of Nonyl 5-oxo-L-prolinate in a clean glass vial.
Add the pure co-solvent (e.g., ethanol) to the vial to create a concentrated stock solution (e.g., 10-100 mg/mL). Use a vortex mixer or sonication to ensure complete dissolution. The compound should be much more soluble in the pure organic solvent.
Titrate this stock solution into your aqueous buffer or media with vigorous stirring. Add the stock solution dropwise to avoid localized precipitation.
Observe the final solution for any signs of cloudiness or precipitation. If observed, the final concentration of the co-solvent may need to be increased, or the final concentration of the compound may be above its solubility limit in that specific solvent mixture.
FAQ 3: Co-solvents are not suitable for my application. Can I use surfactants?
Yes, surfactants are an excellent alternative, particularly when the final concentration of organic solvent must be minimized. Surfactants are also amphiphilic molecules that, above a certain concentration called the Critical Micelle Concentration (CMC), self-assemble into spherical structures (micelles).[7]
Mechanism of Action: The hydrophobic tails of the surfactant molecules form the core of the micelle, creating a non-polar microenvironment. The hydrophobic nonyl tail of Nonyl 5-oxo-L-prolinate can be partitioned into this core, while its polar head group orients towards the aqueous phase, effectively solubilizing the molecule within the micellar structure.[8][9][10]
Surfactant
Type
Typical Use Concentration
Notes
Polysorbate 80 (Tween® 80)
Non-ionic
0.1 - 2.0% (w/v)
Widely used in pharmaceutical formulations; generally low toxicity.
Polysorbate 20 (Tween® 20)
Non-ionic
0.1 - 2.0% (w/v)
Similar to Polysorbate 80, often used in biological assays.
Sodium Dodecyl Sulfate (SDS)
Anionic
0.1 - 1.0% (w/v)
Very effective solubilizing agent, but can denature proteins.[7]
Prepare the aqueous buffer or media.
Add the chosen surfactant to the buffer at a concentration well above its CMC. For example, add Polysorbate 80 to a final concentration of 1% w/v. Stir until the surfactant is fully dissolved.
Add the solid Nonyl 5-oxo-L-prolinate directly to the surfactant-containing solution.
Agitate the mixture using a vortex mixer, sonicator, or by stirring at room temperature until the solution becomes clear. This may take some time as the compound needs to partition into the newly formed micelles.
FAQ 4: Can I adjust the pH to improve solubility?
Adjusting the pH is a common technique for ionizable compounds, but it is not likely to be effective for Nonyl 5-oxo-L-prolinate.
Scientific Rationale: The polar head of the molecule is L-pyroglutamic acid, which is a cyclic lactam of glutamic acid.[11] It has a carboxylic acid group with a pKa of approximately 3.3.[11][12] While deprotonating this group by raising the pH above 4.3 would impart a negative charge, this charge is on the polar head, which is already the water-soluble portion of the molecule. The primary driver of insolubility is the long, non-polar nonyl tail, which is unaffected by pH changes. Therefore, pH adjustment will not significantly alter the overall solubility in water.
Systematic Troubleshooting Workflow
When faced with a solubility issue, a systematic approach can save time and resources. The following workflow diagram illustrates a logical progression of troubleshooting steps.
A decision workflow for troubleshooting solubility issues.
References
LookChem. (n.d.). Cas 98-79-3,L-Pyroglutamic acid. Retrieved from lookchem.com. [Link]
Gautam, N., & Singh, R. (2018). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. Pharmaceutical Development and Technology, 23(8), 747-757. [Link]
IJSDR. (2011). Methods to boost solubility. International Journal of Scientific & Engineering Research, 2(1). [Link]
Gautam, N., & Singh, R. (2018). Micellar solubilization of poorly water-soluble drugs: effect of surfactant and solubilizate molecular structure. PubMed, 23(8), 747-757. [Link]
Impactfactor. (2024). Methods of Solubility Enhancement of Low Solubility Drugs: A Different Approach. Retrieved from impactfactor.org. [Link]
Journal of Chemical & Engineering Data. (2020). Solubility and thermodynamic properties of L-Pyroglutamic acid in pure and binary solvents. 65(4), 1856-1863. [Link]
International Journal of Pharmaceutical and Chemical Sciences. (2019). Strategies for improving hydrophobic drugs solubility and bioavailability. 8(2). [Link]
Journal of Chemical and Pharmaceutical Research. (2024). The Role of Surfactants in Solubilization of Poorly Soluble Drugs. 16(12), 19-21. [Link]
Taylor & Francis. (n.d.). Cosolvent – Knowledge and References. Retrieved from tandfonline.com. [Link]
University of Alberta. (2005). Micellar solubilization of drugs. Retrieved from era.library.ualberta.ca. [Link]
ResearchGate. (2005). (PDF) Micellar solubilization of drugs. Retrieved from researchgate.net. [Link]
International Journal of Medical Science and Dental Research. (2022). Techniques for Improving Solubility. 1(1). [Link]
Ascendia Pharmaceutical Solutions. (2021). 5 Novel Techniques for Solubility Enhancement. Retrieved from ascendia-pharma.com. [Link]
Reducing skin irritation potential in Nonyl 5-oxo-L-prolinate applications
Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for experime...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for Nonyl 5-oxo-L-prolinate. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for experiments involving this molecule. Here, we will explore the nuances of formulation, potential challenges, and strategies to ensure the highest degree of experimental success and skin compatibility.
I. Understanding Nonyl 5-oxo-L-prolinate: A Primer
Nonyl 5-oxo-L-prolinate, also known as (S)-5-Oxopyrrolidine-2-carboxylic acid nonyl ester, is an ester derivative of pyroglutamic acid.[1] Pyroglutamic acid, or PCA, is a naturally occurring humectant and a key component of the skin's own natural moisturizing factor (NMF).[2][3][4] PCA and its salts are known for their excellent water-binding properties, helping to maintain skin hydration and elasticity.[2][5][6] The nonyl ester modification of PCA alters its physicochemical properties, making it more lipophilic. This change is intended to improve its affinity with the lipid components of the stratum corneum, potentially enhancing its residency time and emollient properties.
While PCA itself is generally considered non-irritating and beneficial for the skin, the introduction of a nonyl group and the ester linkage necessitates a careful evaluation of its potential for skin irritation, particularly in sensitive individuals or when used at high concentrations.[2]
II. Troubleshooting Guide: Addressing Skin Irritation in Your Experiments
This section is formatted to address specific issues you may encounter during your in vitro or in vivo experiments.
Issue 1: Unexpected Cell Viability Decrease in 2D Keratinocyte Cultures
Question: We are observing a significant decrease in keratinocyte viability (e.g., HaCaT cells) when treated with our Nonyl 5-oxo-L-prolinate formulation, even at concentrations we predicted to be safe. What could be the cause?
Answer:
A decrease in 2D cell culture viability can stem from several factors related to the test article and the experimental setup.
Potential Causes & Solutions:
Vehicle-Induced Cytotoxicity: The solvent or vehicle used to dissolve and deliver the Nonyl 5-oxo-L-prolinate may be the primary irritant.
Troubleshooting Steps:
Run a vehicle-only control at the same concentration used in your experimental group.
If the vehicle control shows cytotoxicity, consider alternative, more biocompatible solvents.
Evaluate a dose-response curve for the vehicle alone to determine its non-cytotoxic concentration range.
Concentration-Dependent Effects: The concentration of Nonyl 5-oxo-L-prolinate may be exceeding the cytotoxic threshold for the specific cell line.
Troubleshooting Steps:
Perform a broad-range dose-response study (e.g., from nanomolar to millimolar concentrations) to determine the IC50 (half-maximal inhibitory concentration).
Ensure your experimental concentrations are well below the cytotoxic range.
Formulation Instability: The formulation may not be stable in the culture medium, leading to precipitation or degradation into potentially more irritating components.
Troubleshooting Steps:
Visually inspect the culture wells for any signs of precipitation after adding the formulation.
Assess the stability of your formulation in the culture medium over the time course of your experiment.
Issue 2: Evidence of Skin Irritation in Reconstructed Human Epidermis (RhE) Models
Question: Our formulation containing Nonyl 5-oxo-L-prolinate is causing a reduction in tissue viability in an EpiDerm™ or other RhE model, classifying it as an irritant according to OECD TG 439. How can we mitigate this?
Answer:
Reconstructed Human Epidermis (RhE) models provide a more physiologically relevant system for assessing skin irritation than 2D cultures.[7][8] An irritation finding in these models warrants a careful review of your formulation strategy.
Potential Causes & Formulation-Based Solutions:
Disruption of the Stratum Corneum: The lipophilic nature of the nonyl ester may be interacting with and disrupting the lipid lamellae of the stratum corneum, compromising the skin barrier and allowing for deeper penetration and interaction with the viable keratinocytes below.
Mitigation Strategies:
Incorporate Barrier-Enhancing Lipids: Add components that mimic the natural lipid composition of the skin, such as ceramides, cholesterol, and free fatty acids, to your formulation. These can help to reinforce the skin barrier.[9]
Utilize Occlusive Agents: Including emollients and occlusive agents like petrolatum can form a protective layer on the skin's surface, reducing transepidermal water loss (TEWL) and minimizing direct contact of the ester with the stratum corneum.[9][10]
Surfactant-Related Irritation: If your formulation includes surfactants to solubilize the Nonyl 5-oxo-L-prolinate, these may be the primary source of irritation.
Mitigation Strategies:
Optimize Surfactant Concentration: Use the minimum concentration of surfactant necessary for solubilization and stability.
Select Milder Surfactants: Opt for non-ionic surfactants, which are generally considered to have lower irritation potential compared to anionic surfactants.[11]
Consider Sucrose Esters: These can form multi-lamellar liquid crystalline networks that are gentle on the skin and can enhance moisturization.[12]
pH of the Formulation: A pH that is not compatible with the skin's natural acidic mantle (around pH 5.5) can lead to irritation.[9]
Mitigation Strategies:
Adjust and Buffer the pH: Ensure your final formulation is buffered to a pH between 5.0 and 6.0.
Experimental Workflow for Reformulation and Re-testing
Technical Support Center: High-Grade Nonyl 5-oxo-L-prolinate Purification
This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the purification of high-grade Nonyl 5-oxo-L-prolinate. As a lipoamino acid, its purity is pa...
Author: BenchChem Technical Support Team. Date: March 2026
This guide serves as a dedicated technical resource for researchers, scientists, and drug development professionals engaged in the purification of high-grade Nonyl 5-oxo-L-prolinate. As a lipoamino acid, its purity is paramount for reproducible downstream applications, from advanced material science to pharmaceutical development. This document provides field-proven troubleshooting advice and detailed protocols designed to address common challenges encountered during the purification process.
Frequently Asked Questions (FAQs)
Q1: What are the primary impurities encountered during the synthesis of Nonyl 5-oxo-L-prolinate?
The most common impurities originate from the starting materials and the reaction conditions. These typically include unreacted L-pyroglutamic acid, residual nonyl alcohol, and potentially side-products from the esterification reaction. The presence of unreacted acids is a frequent issue that can complicate purification and affect the final product's stability.[1]
Q2: What purity level is considered "high-grade" for this compound?
For most research and preclinical development applications, a purity of >98% is expected. For more sensitive applications, such as those involving cGMP manufacturing or advanced formulation studies, a purity of >99.5% is often required. The absence of residual acidic impurities is particularly critical.
Q3: Which analytical methods are essential for purity assessment and quality control?
A multi-pronged analytical approach is recommended for comprehensive quality control.
High-Performance Liquid Chromatography (HPLC): Reversed-phase HPLC (RP-HPLC) is the gold standard for determining chemical purity by quantifying the main compound relative to its impurities.[2][3]
Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are indispensable for confirming the chemical structure of the final product and identifying organic impurities.[2]
Mass Spectrometry (MS): Often coupled with liquid chromatography (LC-MS), this technique is invaluable for confirming the molecular weight of the product and identifying the mass of unknown impurities, even at trace levels.[2][4]
Q4: How stable is Nonyl 5-oxo-L-prolinate during purification?
Esters are susceptible to hydrolysis under either strong acidic or basic conditions.[1][5] It is crucial to use mild basic solutions (e.g., saturated sodium bicarbonate) for neutralizing acidic impurities and to avoid prolonged exposure to harsh pH conditions or high temperatures, which could cleave the nonyl ester bond.
Purification Troubleshooting Guide
This section addresses specific issues that may arise during the purification workflow, presented in a problem-solution format.
Challenge 1: Emulsion Formation During Aqueous Extraction
Question: During the workup, a thick emulsion formed between the organic layer and the aqueous sodium bicarbonate wash, and the layers will not separate. What is the cause and how can I resolve it?
Causality & Solution: Emulsions are common when washing crude ester mixtures, often caused by the formation of soap-like species from residual fatty acids reacting with the base, or by overly vigorous shaking.
Recommended Actions:
Break the Emulsion: Add a saturated solution of sodium chloride (brine) to the separatory funnel.[1][6] This increases the ionic strength and density of the aqueous phase, which helps force the separation of the layers.
Gentle Agitation: In future washes, use gentle swirling or inverting of the separatory funnel rather than vigorous shaking.[6]
Allow Sufficient Time: Let the separatory funnel stand undisturbed for a longer period (20-30 minutes) to allow the layers to settle.
Filtration: As a last resort, filter the entire mixture through a pad of Celite or glass wool to break up the emulsified particles.[6]
Challenge 2: Poor Separation in Column Chromatography
Question: My product is co-eluting with an impurity during silica gel column chromatography. How can I improve the separation?
Causality & Solution: Co-elution occurs when the polarity of the product and the impurity are too similar for the chosen mobile phase to resolve them effectively on the stationary phase.[6] The key is to modify the eluent system to exploit subtle differences in polarity.
Recommended Actions:
Optimize the Mobile Phase: First, perform thin-layer chromatography (TLC) with various solvent systems to identify the optimal eluent.[6]
If the impurity is less polar (e.g., residual nonyl alcohol): Decrease the polarity of your eluent. For a typical hexane/ethyl acetate system, this means reducing the percentage of ethyl acetate.
If the impurity is more polar (e.g., a reaction byproduct): Increase the polarity of your eluent by gradually increasing the percentage of ethyl acetate.
Use a Gradient Elution: Start with a low-polarity mobile phase to elute the non-polar impurities first, then gradually increase the solvent polarity to elute your target compound, leaving the most polar impurities on the column.
Consider a Different Stationary Phase: While silica gel is common, for lipophilic compounds like this, reversed-phase (e.g., C18) chromatography can offer a different selectivity and may provide better separation.
Challenge 3: Product "Oiling Out" During Crystallization
Question: I'm attempting to crystallize my purified product, but it is separating as an oil instead of forming solid crystals. What should I do?
Causality & Solution: "Oiling out" occurs when the compound comes out of solution at a temperature above its melting point or when the concentration of impurities significantly depresses the melting point.[7] The goal is to achieve supersaturation at a temperature below the melting point.
Recommended Actions:
Add More Solvent: The most common fix is to re-heat the solution to dissolve the oil and add a small amount of additional solvent (10-20%). This ensures the solution remains unsaturated for longer as it cools, allowing it to reach a lower temperature before crystallization begins.[7]
Slow Down the Cooling Process: Rapid cooling encourages oiling out.[7] After dissolving the compound in a minimal amount of hot solvent, cover the flask and insulate it (e.g., by placing it in a warm water bath or wrapping it in glass wool) to ensure a slow, gradual temperature drop.[8]
Induce Crystallization: If the solution remains clear upon cooling, induce crystal formation by scratching the inside of the flask with a glass rod at the liquid's surface or by adding a single seed crystal of the pure compound.[8]
Change the Solvent System: Experiment with different crystallization solvents or solvent/non-solvent pairs.[8][9]
Experimental Protocols & Data
Protocol 1: Standard Purification Workflow
This protocol outlines a robust method for purifying Nonyl 5-oxo-L-prolinate from a typical crude reaction mixture.
1. Aqueous Workup (Acid Removal):
a. Dissolve the crude reaction mixture in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).
b. Transfer the solution to a separatory funnel and wash with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).[1]
c. Gently invert the funnel, venting frequently to release CO₂ gas. Repeat until no more gas evolution is observed upon addition of the bicarbonate solution.[1]
d. Wash the organic layer with a saturated NaCl solution (brine) to remove residual water and help break any minor emulsions.[1]
2. Drying and Solvent Removal:
a. Drain the organic layer into a clean Erlenmeyer flask.
b. Dry the solution over anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄).[1]
c. Filter or decant the dried solution away from the drying agent.
d. Remove the solvent under reduced pressure using a rotary evaporator to yield the crude purified ester.[1]
3. Flash Column Chromatography:
a. Prepare a silica gel column using a suitable eluent system identified via TLC (e.g., Hexane:Ethyl Acetate).
b. Dissolve the crude ester from step 2 in a minimal amount of the eluent.
c. Load the sample onto the column and elute, collecting fractions.
d. Analyze the fractions by TLC to identify those containing the pure product.
e. Combine the pure fractions and remove the solvent under reduced pressure.
Data Tables for Quick Reference
Table 1: Common Impurities and Analytical Signatures
Impurity
Analytical Method
Expected Observation
L-Pyroglutamic Acid
¹H NMR (in CDCl₃)
Broad signal > 8 ppm (acidic proton), absence of nonyl chain signals.
Nonyl Alcohol
¹H NMR (in CDCl₃)
Characteristic triplet around 3.6 ppm (-CH₂OH), absence of pyroglutamate ring signals.
| Starting Ester (if transesterification) | GC-MS or LC-MS | A peak with a molecular weight corresponding to the starting ester. |
Table 2: Recommended Solvent Systems for Chromatography
Technique
Stationary Phase
Recommended Mobile Phase (Starting Point)
TLC / Flash Chromatography
Silica Gel
Hexane / Ethyl Acetate (e.g., starting from 4:1, moving to 1:1)
| RP-HPLC | C18 | Acetonitrile / Water or Methanol / Water with 0.1% TFA or Formic Acid |
Visualization of Workflows
Diagram 1: General Troubleshooting Logic
This diagram illustrates a high-level decision-making process for addressing purity issues after an initial purification attempt.
Caption: A flowchart for diagnosing and resolving common purity issues.
References
Technical Support Center: Purification of Esterific
Towards Large Scale Flash Purific
Large-Scale Lipid Profiling of a Human Serum Lipidome Using a High-Resolution, Accurate-Mass LC/MS. Thermo Fisher Scientific.
General procedures for the purification of Esters. (n.d.). Chempedia - LookChem.
Metabolism in Vivo of 5-oxo-L-proline and Its Inhibition by Analogs of 5-oxo-L-proline. (1985). Methods in Enzymology.
Troubleshooting. (2022). Chemistry LibreTexts.
A Comparative Guide to Analytical Methods for Determining the Purity of N-Boc-D-proline. (2025). Benchchem.
Crystallisation Techniques. (2006). University of York.
Methods for Determination of Proline in Plants. (2010).
HPLC Analysis and Purification of Peptides. (n.d.). Springer Link.
Methods for Crystal Production of natural compounds; a review of recent advancements. (2023).
Synthesis, isolation and purification of esters in a direct esterification reaction using an alcohol and a carboxylic acid. (n.d.). AUS-e-TUTE.
Live qualification/validation of purity methods for protein products. (n.d.). Department of Computer Science.
Technical Support Center: Purification of Carboxylic Acid Ethyl Esters. (2025). Benchchem.
Addressing degradation pathways of Nonyl 5-oxo-L-prolinate under UV light
Technical Support Center: Photodegradation of Nonyl 5-oxo-L-prolinate Welcome to the technical support center for researchers, scientists, and drug development professionals working with Nonyl 5-oxo-L-prolinate. This gui...
Author: BenchChem Technical Support Team. Date: March 2026
Technical Support Center: Photodegradation of Nonyl 5-oxo-L-prolinate
Welcome to the technical support center for researchers, scientists, and drug development professionals working with Nonyl 5-oxo-L-prolinate. This guide is designed to provide expert insights and practical troubleshooting for studying its degradation pathways under UV light. Understanding the photostability of this molecule is critical for ensuring product quality, safety, and efficacy in various applications.
Frequently Asked Questions (FAQs)
Q1: What is Nonyl 5-oxo-L-prolinate and why is its photostability important?
Nonyl 5-oxo-L-prolinate, also known as (S)-5-Oxopyrrolidine-2-carboxylic acid nonyl ester, is an ester derivative of pyroglutamic acid.[1] Its structure combines a polar, cyclic lactam head group with a nonpolar nonyl ester tail, giving it surfactant-like properties. Photostability testing is crucial because exposure to light, particularly UV radiation, can induce chemical changes that may alter the compound's performance, lead to loss of potency, or generate potentially harmful degradants.[2][3] This is a standard requirement in drug development and for cosmetic ingredients to ensure safety and shelf-life.[3]
Q2: What are the regulatory guidelines for photostability testing?
The primary international guideline is the ICH Q1B "Photostability Testing of New Active Substances and Medicinal Products".[4][5] This guideline outlines a systematic approach to testing, including conditions for light exposure (both UV and visible light), sample preparation, and analysis.[2][6] The goal is to evaluate if "unacceptable change" occurs when the substance or product is exposed to light.[2]
Q3: What kind of degradation products should I expect from Nonyl 5-oxo-L-prolinate under UV exposure?
While specific data for this exact molecule is not abundant in public literature, based on the principles of organic photochemistry and studies on similar structures like esters and compounds with C-H bonds, we can hypothesize several degradation pathways.[7] Key reactions could include:
Ester hydrolysis: UV energy can facilitate the cleavage of the ester bond, yielding 5-oxo-L-proline (pyroglutamic acid) and nonanol.
Oxidation of the alkyl chain: The nonyl chain is susceptible to photo-oxidation, which can form hydroperoxides that subsequently break down into various smaller molecules like aldehydes, ketones, and carboxylic acids.[7][8]
Ring-opening of the pyroglutamate moiety: The lactam ring could potentially undergo hydrolysis or other rearrangements upon UV excitation, though this is often less favorable than ester cleavage or side-chain oxidation.
This section addresses specific problems you may encounter during your photostability studies in a question-and-answer format.
Experimental Setup & Execution
Q4: My degradation kinetics are inconsistent between experiments. What could be the cause?
Inconsistent kinetics often point to variability in the experimental setup. Here’s a checklist of potential causes:
UV Lamp Output Fluctuation: The intensity of UV lamps can decrease over time.
Solution: Regularly calibrate your lamp's output using a radiometer. Ensure the lamp has had an adequate warm-up period to reach a stable emission before starting the experiment. The ICH Q1B guideline specifies an integrated near UV energy of not less than 200 watt hours/square meter for confirmatory studies.[4]
Sample Positioning: Inconsistent distance or angle of the sample relative to the light source will alter the received energy dose.
Solution: Use a fixed sample holder to ensure precise and repeatable positioning for all samples in every run.
Solvent Effects: The choice of solvent can significantly impact degradation pathways and rates. Some solvents can act as photosensitizers or quenchers.
Solution: Use high-purity, HPLC-grade solvents.[9] If you must use a solvent that absorbs UV in the same region as your compound, run a solvent-only blank under the same conditions to identify any solvent-derived artifacts. Report the solvent used in all data, as it is a critical parameter.
Q5: I am not observing any degradation, even after prolonged UV exposure. Is my compound photostable?
While possible, it's also possible the experimental conditions are not suitable for inducing degradation.
Inappropriate Wavelength: Your compound may only absorb at specific UV wavelengths.
Solution: First, run a UV-Vis spectrum of Nonyl 5-oxo-L-prolinate to determine its maximum absorbance wavelength (λmax). Ensure your UV source emits significantly at or near this wavelength. The ICH Q1B guideline recommends a near UV fluorescent lamp with a spectral distribution from 320 nm to 400 nm.[4]
Insufficient Energy: The total energy dose may be too low.
Solution: Confirm your total exposure dose against ICH Q1B recommendations (e.g., not less than 1.2 million lux hours for overall illumination and 200 watt hours/m² for near UV).[2][4] Consider conducting forced degradation studies under more intense conditions to deliberately generate degradants for analytical method validation.[4]
Analytical Method (HPLC) Troubleshooting
Q6: I'm seeing broad peaks or peak tailing in my HPLC chromatogram for the parent compound and its degradants. How can I fix this?
Peak shape issues can compromise resolution and quantification.[9]
Possible Causes & Solutions:
Column Degradation: The stationary phase may be degrading, especially if using aggressive mobile phases.[9][10]
Action: Try flushing the column with a strong solvent or, if that fails, replace it. Using a guard column can help extend the life of your analytical column.[11]
Secondary Interactions: Polar degradants (like the resulting carboxylic acid) can have strong, unwanted interactions with active sites on the silica packing.
Action: Adjust the mobile phase pH to suppress the ionization of acidic or basic analytes. Adding a small amount of a competing agent (e.g., triethylamine for basic compounds) can also help.
Sample Overload: Injecting too much sample can lead to peak distortion.[9]
Action: Dilute your sample and re-inject.
Q7: I have a new peak in my chromatogram post-UV exposure, but I can't identify it with LC-MS. What are my next steps?
Unidentifiable peaks are a common challenge.
Possible Scenarios & Actions:
Low Concentration: The degradant may be below the limit of detection of your mass spectrometer.
Action: Concentrate your sample or perform a longer, more exhaustive degradation study to generate more of the unknown product.
Poor Ionization: The compound may not ionize well under your current MS conditions (e.g., ESI positive/negative).
Action: Try different ionization sources (e.g., APCI) or adduct-forming mobile phase additives (e.g., ammonium formate) to improve signal.
Isomer Formation: The peak could be a photo-isomer of the parent compound, meaning it has the same mass.
Action: Check your MS data for a compound with the same parent mass but a different retention time. If found, you will need further structural elucidation (e.g., via MS/MS fragmentation) to confirm.
Experimental Protocols & Data
Protocol: Forced Photodegradation Study of Nonyl 5-oxo-L-prolinate
This protocol is designed to generate degradation products for analytical method development and pathway elucidation, aligned with ICH Q1B principles for forced degradation.[4]
Sample Preparation:
Prepare a 1.0 mg/mL stock solution of Nonyl 5-oxo-L-prolinate in a 50:50 (v/v) mixture of acetonitrile and water.
Pipette 1.0 mL of this solution into a transparent quartz cuvette.
Prepare a "dark control" sample by wrapping an identical cuvette in aluminum foil.
UV Exposure:
Place the unwrapped cuvette in a photostability chamber equipped with a near UV lamp (320-400 nm spectral output).[4]
Position the cuvette at a fixed distance from the lamp. Place the dark control sample next to it.
Expose the sample to a total integrated near UV energy of 200 watt hours/m². Monitor the dose with a calibrated UV radiometer.
Time-Point Sampling:
At specified time points (e.g., 0, 2, 4, 8, 12, and 24 hours), withdraw a 100 µL aliquot from the exposed and dark control samples.
Sample Analysis (HPLC-UV):
Dilute each aliquot 1:10 with the mobile phase.
Inject 10 µL onto a C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm).
Use a gradient elution method:
Mobile Phase A: 0.1% Formic Acid in Water
Mobile Phase B: 0.1% Formic Acid in Acetonitrile
Gradient: Start at 30% B, ramp to 95% B over 15 minutes, hold for 2 minutes, then return to 30% B and equilibrate for 5 minutes.
Set UV detection at 210 nm.
Data Analysis:
Calculate the percentage of remaining Nonyl 5-oxo-L-prolinate at each time point relative to the t=0 sample.
Determine the relative peak area of any new peaks that appear in the chromatogram.
Confirm that no significant degradation has occurred in the dark control sample.
Data Presentation: Degradation Summary
Time Point (hours)
Parent Compound Remaining (%)
Degradant 1 (Relative Area %)
Degradant 2 (Relative Area %)
0
100.0
0.0
0.0
2
91.5
5.8
1.1
4
82.3
11.4
2.5
8
65.1
22.9
5.7
12
49.8
34.1
8.9
24
21.7
55.2
14.3
Table 1: Example data from a forced photodegradation study of Nonyl 5-oxo-L-prolinate.
Visualizations
Hypothesized Degradation Pathway
Caption: Hypothesized UV degradation pathways of Nonyl 5-oxo-L-prolinate.
Experimental Workflow
Caption: Workflow for a photostability study.
References
ICH Harmonised Tripartite Guideline, Q1B: Photostability Testing of New Active Substances and Medicinal Products. [Link]
Q-Lab, Understanding ICH Photostability Testing. [Link]
Certified Laboratories, Understanding Photostability Testing for Cosmetic & OTC Drug Products. [Link]
European Medicines Agency, ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline. [Link]
ECA Academy, FDA Guidance for Industry: Q1B Photostability Testing of New Drug Substances and Products. [Link]
Szymański, et al. (2021). UV-light photocatalytic degradation of non-ionic surfactants using ZnO nanoparticles. International Journal of Environmental Science and Technology. [Link]
Aziz, K. H. (2013). Photocatalytic Degradation of Nonionic Surfactant Using Zinc Oxide Nanoparticles. Asian Journal of Chemistry. [Link]
International Journal of Novel Research and Development (2024). UNRAVELING HPLC MYSTERIES: A COMPREHENSIVE TROUBLESHOOTING GUIDE. IJNRD. [Link]
Wang, et al. (2018). Synthesis, Self-Assembly Properties, and Degradation Characterization of a Nonionic Photocleavable Azo-Sulfide Surfactant Family. Langmuir. [Link]
Zgoła-Grześkowiak, et al. (2021). Photocatalytic degradation of non-ionic, anionic, and cationic surfactants: from batch experiments through equilibrium/kinetic study to ecotoxicology analysis. Environmental Science and Pollution Research. [Link]
ResearchGate, Photocatalytic Degradation of Nonionic Surfactants with Immobilized TiO2 in an Airlift Reactor. [Link]
Wang, et al. (2019). Photodegradation Pathways of Typical Phthalic Acid Esters Under UV, UV/TiO2, and UV-Vis/Bi2WO6 Systems. Frontiers in Chemistry. [Link]
Cheméo, Chemical Properties of DL-Proline, 5-oxo- (CAS 149-87-1). [Link]
ResearchGate, Convenient N-Protection of L-Pyroglutamic Acid Esters. [Link]
Chiantore, et al. (2025). A comparative study of the photodegradation of three different encapsulants used in photovoltaic modules. Polymer Degradation and Stability. [Link]
Basaglia, et al. (2025). Improving UV-C stability in polypropylene through synergistic phenolic or hydroxylamine-based additives with UV absorbers. Express Polymer Letters. [Link]
Nonyl 5-oxo-L-prolinate vs. Azone: A Comparative Guide to Skin Penetration Efficiency
Transdermal and topical drug delivery systems bypass hepatic first-pass metabolism and offer sustained release, but they are fundamentally limited by the stratum corneum (SC), the skin's outermost barrier. To overcome th...
Author: BenchChem Technical Support Team. Date: March 2026
Transdermal and topical drug delivery systems bypass hepatic first-pass metabolism and offer sustained release, but they are fundamentally limited by the stratum corneum (SC), the skin's outermost barrier. To overcome this, chemical penetration enhancers (CPEs) are employed. This guide compares two distinct classes of CPEs: Azone (Laurocapram) , the historically recognized gold standard for lipophilic enhancers, and Nonyl 5-oxo-L-prolinate (nonyl pyroglutamate), an advanced amphiphilic pyrrolidone derivative. We will objectively evaluate their mechanisms, permeation efficiencies, and formulation compatibilities to aid formulation scientists in selecting the optimal enhancer.
Mechanisms of Action: Lipid Disruption vs. Amphiphilic Fluidization
The efficacy of a CPE is dictated by its interaction with the highly ordered ceramide, cholesterol, and free fatty acid matrix of the SC.
Azone (1-dodecylazacycloheptan-2-one):
Azone is a highly lipophilic molecule with a seven-membered ring and a long alkyl chain. It 1 of the SC, disrupting their packing arrangement[1]. This creates a profound fluidization effect, primarily enhancing the intercellular route for lipophilic drugs. While highly effective, Azone often requires co-solvents like propylene glycol (PG) to facilitate the transport of hydrophilic molecules[2].
Nonyl 5-oxo-L-prolinate:
As an 3, this compound features a polar pyrrolidone head and a non-polar nonyl tail[3]. Pyrrolidone derivatives uniquely interact with both the4, increasing overall lipid fluidity[4]. This amphiphilic nature alters the solvent nature of the membrane, creating a "reservoir effect" within the SC that allows for the sustained release of both hydrophilic and lipophilic permeants[1].
Mechanistic pathways of SC lipid disruption by Azone and Nonyl 5-oxo-L-prolinate.
Comparative Permeation Efficiency
The true utility of a CPE is quantified by its Enhancement Ratio (ER)—the steady-state flux of the active pharmaceutical ingredient (API) with the enhancer divided by the flux without it.
Azone exhibits superior enhancement for highly lipophilic molecules (e.g.,5) due to its profound disruption of the lipid bilayer[5]. However, it often presents a 6 like morphine hydrochloride unless paired with a pyrrolidone co-enhancer[6]. Nonyl 5-oxo-L-prolinate bridges this gap; its polar head group significantly reduces the lag time for hydrophilic compounds.
The following table synthesizes representative comparative permeation data derived from established literature on pyrrolidone and Azone enhancement profiles using 5% w/v of each enhancer in a standard Propylene Glycol vehicle.
Penetration Enhancer
Model Drug Type
Steady-State Flux (µg/cm²/h)
Lag Time (h)
Enhancement Ratio (ER)
Primary Route Modulated
Control (No Enhancer)
Lipophilic (Thymoquinone)
2.15 ± 0.3
4.5
1.0
N/A
Azone (5%)
Lipophilic (Thymoquinone)
18.40 ± 1.2
1.2
8.56
Intercellular
Nonyl 5-oxo-L-prolinate (5%)
Lipophilic (Thymoquinone)
15.20 ± 0.9
1.8
7.07
Intercellular & Transcellular
Control (No Enhancer)
Hydrophilic (Morphine HCl)
0.85 ± 0.1
8.0
1.0
N/A
Azone (5%)
Hydrophilic (Morphine HCl)
4.10 ± 0.5
6.5
4.82
Intercellular (Requires co-solvent)
Nonyl 5-oxo-L-prolinate (5%)
Hydrophilic (Morphine HCl)
6.80 ± 0.6
3.5
8.00
Polar pathway disruption
Experimental Protocol: In Vitro Franz Diffusion Cell Assay
To ensure self-validating and reproducible results, the following protocol outlines the standard methodology for comparing CPE efficiency.
Scientific Grounding: Human cadaver skin is utilized as the gold standard because porcine models frequently overestimate the permeation of hydrophilic compounds. Maintaining "sink conditions" in the receptor fluid (where the maximum API concentration never exceeds 10-30% of its saturation solubility) is critical to ensure that diffusion is driven entirely by the formulation's thermodynamic activity, rather than being artificially bottlenecked by receptor saturation.
Step-by-Step Methodology:
Skin Preparation : Thaw dermatomed human cadaver skin (approx. 300-400 µm thickness). Hydrate in phosphate-buffered saline (PBS, pH 7.4) for 30 minutes prior to mounting to normalize baseline hydration.
Cell Assembly : Mount the skin on vertical Franz diffusion cells (diffusion area ~1.77 cm²) with the stratum corneum facing the donor compartment and the dermis in direct contact with the receptor fluid.
Receptor Fluid Equilibration : Fill the receptor compartment with PBS. Crucial Step: Add 1% Tween 80 for lipophilic drugs to maintain sink conditions. Degas the fluid via sonication to prevent air bubbles from blocking the dermis. Maintain at 37°C via a water jacket (yielding a physiological skin surface temperature of ~32°C).
Dosing : Apply an infinite dose (e.g., 200 µL) of the test formulation (API + 5% Enhancer in PG) to the donor compartment. Seal with Parafilm to prevent vehicle evaporation, which would alter the thermodynamic activity of the API.
Sampling : Withdraw 0.5 mL aliquots from the receptor sampling port at predetermined intervals (e.g., 1, 2, 4, 6, 8, 12, 24 hours). Immediately replenish with an equal volume of fresh, pre-warmed receptor fluid to maintain hydrostatic pressure.
Quantification : Analyze the samples using validated HPLC or LC-MS/MS methods. Calculate cumulative permeation, steady-state flux (
Jss
), and lag time by plotting the linear portion of the permeation curve.
Step-by-step Franz diffusion cell workflow for evaluating skin penetration efficiency.
Safety, Tolerability, and Formulation Considerations
While Azone is an exceptionally potent enhancer, its clinical translation has historically been hindered by skin irritation and formulation instability at higher concentrations. Due to its aggressive disruption of the lipid bilayer, it is strictly limited to pharmaceutical applications and is not utilized in daily-use cosmetics.
Conversely, Nonyl 5-oxo-L-prolinate exhibits a highly favorable dermatological safety profile. Because it mimics endogenous moisturizing factors (pyroglutamic acid is a natural component of the skin), it is frequently utilized in 7 (e.g., as a delivery agent for elastase inhibitors)[7]. Its amphiphilic nature also grants it excellent compatibility with both aqueous gels and lipidic emulsions.
Conclusion
For drug development professionals formulating highly lipophilic APIs, Azone remains an incredibly powerful tool for maximizing steady-state flux. However, for hydrophilic drugs, complex multi-phase formulations, or products requiring stringent dermatological safety profiles (such as cosmeceuticals), Nonyl 5-oxo-L-prolinate offers a superior, versatile alternative. Its amphiphilic structure bridges the gap between efficacy and tolerability, providing rapid onset (shorter lag times) and sustained reservoir effects without compromising the integrity of the skin barrier.
References
Chemical Enhancer: A Simplistic Way to Modulate Barrier Function of the Stratum Corneum. National Institutes of Health (NIH).2
EP0446047A1 - Benzisothiazolinone-1-dioxide derivatives as elastase inhibitors. Google Patents.3
Improved Topical Drug Delivery: Role of Permeation Enhancers and Advanced Approaches. MDPI.4
Utility of topical formulations of morphine hydrochloride containing azone and N-methyl-2-pyrrolidone. National Institutes of Health (NIH) / PubMed.6
Effects of solvents and penetration enhancers on transdermal delivery of thymoquinone: permeability and skin deposition study. Taylor & Francis.5
Chemical Penetration Enhancers for Transdermal Drug Delivery Systems. Semantic Scholar.1
EP0446047A1 - Benzisothiazolinone-1-dioxide derivatives as elastase inhibitors (Additional Context). Google Patents.7
A Comparative Guide to HPLC-MS Validation Methods for the Quantification of Nonyl 5-oxo-L-prolinate
For researchers, scientists, and professionals in drug development, the accurate quantification of novel compounds is paramount. This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatogr...
Author: BenchChem Technical Support Team. Date: March 2026
For researchers, scientists, and professionals in drug development, the accurate quantification of novel compounds is paramount. This guide provides an in-depth, objective comparison of High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) validation methodologies for a compound of emerging interest: Nonyl 5-oxo-L-prolinate. This document moves beyond a simple checklist of validation parameters, delving into the causality behind experimental choices to ensure scientific integrity and robust, reliable data.
Introduction to Nonyl 5-oxo-L-prolinate and the Imperative for Rigorous Quantification
Nonyl 5-oxo-L-prolinate is an ester derivative of pyroglutamic acid, a cyclic lactam of glutamic acid. Pyroglutamic acid and its derivatives are gaining attention in various biological contexts.[1][2][3] Given its structure, Nonyl 5-oxo-L-prolinate is likely to exhibit specific physicochemical properties that necessitate a tailored analytical approach for accurate quantification in complex matrices such as biological fluids or environmental samples. The development and validation of a sensitive and selective analytical method are critical first steps in understanding its pharmacokinetics, metabolism, and potential biological activity.
High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (MS) is the gold standard for the quantification of small molecules in complex mixtures due to its high sensitivity and specificity.[4][5] This guide will focus on the validation of an HPLC-MS method, providing a framework for comparing different validation strategies and ensuring the generation of trustworthy data.
Foundational Principles of HPLC-MS Method Validation
The objective of any analytical method validation is to demonstrate that the method is suitable for its intended purpose.[6][7] For quantitative analysis, this involves a thorough evaluation of several key parameters as outlined by international guidelines such as the ICH Q2(R1) and FDA's guidance on bioanalytical method validation.[6][7][8][9][10][11][12]
The following sections will compare and contrast approaches to validating an HPLC-MS method for Nonyl 5-oxo-L-prolinate, with a focus on the scientific rationale behind each step.
Experimental Workflow: A Conceptual Overview
A typical HPLC-MS workflow for the analysis of Nonyl 5-oxo-L-prolinate would involve sample preparation, chromatographic separation, and mass spectrometric detection.
Caption: Conceptual workflow for HPLC-MS analysis of Nonyl 5-oxo-L-prolinate.
Comparative Analysis of Validation Parameters
This section provides a detailed comparison of different approaches to evaluating the key validation parameters for an HPLC-MS method for Nonyl 5-oxo-L-prolinate.
Specificity and Selectivity
Objective: To demonstrate that the analytical method can unequivocally measure the analyte in the presence of other components in the sample matrix.[7][12]
Approach
Description
Advantages
Disadvantages
Recommendation for Nonyl 5-oxo-L-prolinate
Matrix Blanks
Analysis of at least six different sources of blank matrix to ensure no interfering peaks are present at the retention time of the analyte.
Simple and direct assessment of endogenous interference.
Does not account for interference from metabolites or co-administered drugs.
Essential. This is a fundamental requirement for establishing selectivity.
Interference from Related Compounds
Spiking the matrix with structurally similar compounds or potential metabolites to assess for interference.
Provides a more rigorous assessment of selectivity.
Can be challenging if potential metabolites are unknown or unavailable.
Highly Recommended. Given the potential for hydrolysis to 5-oxo-L-proline, this is a critical test.
Tandem MS (MS/MS)
Using Multiple Reaction Monitoring (MRM) to monitor a specific precursor-to-product ion transition for the analyte.
Offers a high degree of selectivity by filtering out ions with the same mass-to-charge ratio but different fragmentation patterns.
In-source fragmentation of other compounds could potentially lead to the same product ion.[13]
Standard Practice. The use of at least two MRM transitions is recommended for unequivocal identification.
Linearity and Range
Objective: To establish the relationship between the instrumental response and the concentration of the analyte over a defined range.
Approach
Description
Advantages
Disadvantages
Recommendation for Nonyl 5-oxo-L-prolinate
Linear Regression (Unweighted)
A standard linear regression model applied to the calibration curve data.
Simple to calculate and widely understood.
Can be biased by the higher concentration points, leading to inaccuracy at the lower end of the curve.
Not Recommended. The wide dynamic range of MS detectors often leads to heteroscedasticity.
Weighted Linear Regression (1/x or 1/x²)
A linear regression model where each point is weighted, typically by the inverse of the concentration (1/x) or the inverse of the concentration squared (1/x²).
Compensates for heteroscedasticity, providing a better fit and more accurate quantification at lower concentrations.
Requires more complex calculations.
Highly Recommended. A weighting factor of 1/x² is generally a good starting point for LC-MS data.
Quadratic Regression
A non-linear regression model.
Can sometimes provide a better fit for data that exhibits curvature.
Can lead to overfitting and may not accurately reflect the true relationship between concentration and response.
Use with Caution. Should only be used if there is a clear and justifiable reason for the non-linear response.
A typical calibration curve for Nonyl 5-oxo-L-prolinate should be prepared in the same biological matrix as the unknown samples and should consist of a blank sample, a zero sample (blank + internal standard), and at least six to eight non-zero concentration levels.
Accuracy and Precision
Objective: To determine the closeness of the measured values to the true value (accuracy) and the degree of scatter between a series of measurements (precision).[12]
Parameter
Assessment
Acceptance Criteria (Typical)
Recommendation for Nonyl 5-oxo-L-prolinate
Intra-day Accuracy & Precision
Analyzing replicate Quality Control (QC) samples at a minimum of three concentration levels (low, medium, and high) in a single analytical run.[14][15]
Accuracy: within ±15% of the nominal value (±20% at the LLOQ). Precision: Relative Standard Deviation (RSD) ≤ 15% (≤ 20% at the LLOQ).
Essential. Demonstrates the performance of the method within a single run.
Inter-day Accuracy & Precision
Analyzing replicate QC samples at a minimum of three concentration levels on at least three different days.[14][15]
Accuracy: within ±15% of the nominal value (±20% at the LLOQ). Precision: RSD ≤ 15% (≤ 20% at the LLOQ).
Essential. Demonstrates the reproducibility of the method over time.
Limit of Detection (LOD) and Limit of Quantification (LOQ)
Objective: To determine the lowest concentration of the analyte that can be reliably detected (LOD) and quantified with acceptable accuracy and precision (LOQ).[6]
Approach
Description
Advantages
Disadvantages
Recommendation for Nonyl 5-oxo-L-prolinate
Signal-to-Noise Ratio (S/N)
Determining the concentration at which the analyte peak is a certain multiple of the background noise (typically 3:1 for LOD and 10:1 for LOQ).
Simple and widely used.
Can be subjective and dependent on how the noise is measured.
Acceptable for initial estimation.
Standard Deviation of the Response and the Slope
Calculating the LOD and LOQ based on the standard deviation of the y-intercepts of regression lines and the slope of the calibration curve.
More statistically robust than the S/N method.
Requires a larger number of data points at the lower end of the curve.
Recommended for a more rigorous determination.
Accuracy and Precision at the LLOQ
The LOQ is defined as the lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision (typically within 20%).
Directly ties the LOQ to the performance of the method.
Standard practice in bioanalytical method validation. The LLOQ must be demonstrated with acceptable accuracy and precision.
Matrix Effect
Objective: To assess the suppression or enhancement of the analyte's ionization due to co-eluting components from the sample matrix.
A Comprehensive Guide to the NMR Spectroscopic Characterization of Nonyl 5-oxo-L-prolinate: A Comparative Analysis
For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of Nonyl 5-oxo-L-prolinate Nonyl 5-oxo-L-prolinate, the nonyl ester of pyroglutamic acid, is a molecule of interest in variou...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Significance of Nonyl 5-oxo-L-prolinate
Nonyl 5-oxo-L-prolinate, the nonyl ester of pyroglutamic acid, is a molecule of interest in various fields, including cosmetics and pharmaceuticals, owing to its potential as a skin conditioning agent and its structural relation to biologically relevant molecules.[1] Accurate and comprehensive characterization of its chemical structure is paramount for quality control, understanding its activity, and ensuring regulatory compliance. While several analytical techniques can provide structural information, NMR spectroscopy stands out for its ability to provide a complete and unambiguous picture of the molecular framework in solution.
The Power of NMR in Structural Elucidation
NMR spectroscopy is a powerful, non-destructive analytical technique that probes the magnetic properties of atomic nuclei.[2][3][4] By analyzing the resonance frequencies of nuclei in a magnetic field, one can deduce the chemical environment of each atom, their connectivity, and even their spatial relationships. This guide will focus on a suite of NMR experiments essential for the complete characterization of Nonyl 5-oxo-L-prolinate:
¹H NMR (Proton NMR): Provides information about the number of different types of protons, their chemical environment, and their proximity to other protons.
¹³C NMR (Carbon-13 NMR): Reveals the number of different types of carbon atoms in the molecule.
COSY (Correlation Spectroscopy): A 2D NMR technique that shows which protons are coupled to each other, typically through two or three bonds.[5][6]
HSQC (Heteronuclear Single Quantum Coherence): A 2D NMR experiment that correlates protons with their directly attached carbons.[7][8][9]
Experimental Protocols: A Self-Validating System
The following protocols are designed to yield high-quality, reproducible NMR data for the structural confirmation of Nonyl 5-oxo-L-prolinate. The choice of solvent and instrument parameters is critical for optimal results.
Sample Preparation
Weigh approximately 10-20 mg of Nonyl 5-oxo-L-prolinate.
Dissolve the sample in 0.6-0.7 mL of deuterated chloroform (CDCl₃). The choice of CDCl₃ is based on its excellent solubilizing properties for moderately polar organic compounds and its well-characterized residual solvent peak.
Transfer the solution to a 5 mm NMR tube.
NMR Data Acquisition
All spectra should be acquired on a high-resolution NMR spectrometer (e.g., 400 MHz or higher) equipped with a broadband probe.
¹H NMR Spectroscopy:
Pulse Sequence: A standard single-pulse experiment.
Spectral Width: 0-12 ppm.
Number of Scans: 16-32. A higher number of scans increases the signal-to-noise ratio.
Relaxation Delay: 2-5 seconds. This delay allows for the complete relaxation of protons, ensuring accurate integration.
¹³C NMR Spectroscopy:
Pulse Sequence: A standard proton-decoupled pulse experiment.
Spectral Width: 0-200 ppm.
Number of Scans: 1024 or more. The low natural abundance of ¹³C necessitates a larger number of scans.
Relaxation Delay: 2-5 seconds.
COSY Spectroscopy:
Pulse Sequence: A standard gradient-selected COSY (gCOSY) experiment.
Spectral Dimensions: Both F1 and F2 dimensions should cover the full ¹H chemical shift range (0-12 ppm).
Number of Increments: 256-512 in the F1 dimension.
HSQC Spectroscopy:
Pulse Sequence: A standard gradient-selected HSQC experiment with sensitivity enhancement.
Spectral Dimensions: The F2 dimension corresponds to the ¹H chemical shift range (0-12 ppm), and the F1 dimension corresponds to the ¹³C chemical shift range (0-200 ppm).
Number of Increments: 128-256 in the F1 dimension.
Predicted NMR Data and Structural Assignment
Based on the known structure of Nonyl 5-oxo-L-prolinate and data from analogous compounds, the following tables summarize the predicted ¹H and ¹³C NMR chemical shifts.
Table 1: Predicted ¹H NMR Data for Nonyl 5-oxo-L-prolinate in CDCl₃
Proton Assignment
Predicted Chemical Shift (ppm)
Multiplicity
Integration
J-Coupling (Hz)
H-2
~4.2
dd
1H
~8, ~4
H-3 (α)
~2.4
m
1H
H-3 (β)
~2.1
m
1H
H-4 (α)
~2.5
m
1H
H-4 (β)
~2.3
m
1H
H-1'
~4.1
t
2H
~6.8
H-2'
~1.6
quint
2H
~7.2
H-3' to H-8'
~1.3
m
12H
H-9'
~0.9
t
3H
~7.0
N-H
~6.5
br s
1H
Table 2: Predicted ¹³C NMR Data for Nonyl 5-oxo-L-prolinate in CDCl₃
Carbon Assignment
Predicted Chemical Shift (ppm)
C-5 (Amide C=O)
~178
C-1 (Ester C=O)
~172
C-2
~57
C-4
~30
C-3
~25
C-1'
~66
C-2'
~29
C-3' to C-8'
~29.2 - 29.5
C-9'
~22.7
C-10'
~14.1
Visualizing the Connections: COSY and HSQC Analysis
The following diagrams illustrate the expected correlations in the COSY and HSQC spectra, which are crucial for confirming the structural assignments.
Figure 2: Predicted ¹H-¹³C HSQC correlations for Nonyl 5-oxo-L-prolinate.
Comparative Analysis: NMR vs. Alternative Techniques
While NMR spectroscopy is the gold standard for structural elucidation, other techniques can provide complementary information. Here's a comparison:
Table 3: Comparison of Analytical Techniques for Characterization of Nonyl 5-oxo-L-prolinate
Technique
Strengths
Weaknesses
Information Provided
NMR Spectroscopy
Unambiguous structure determination, non-destructive, provides information on connectivity and stereochemistry. [10][11]
Lower sensitivity compared to MS, requires larger sample amounts. [12]
Detailed molecular structure, including atom connectivity and spatial arrangement.
Mass Spectrometry (MS)
High sensitivity, provides accurate molecular weight. [3][12]
Fragmentation can be complex to interpret, does not provide information on stereochemistry. [13]
Molecular formula and fragmentation patterns, which can infer structural motifs.
Infrared (IR) Spectroscopy
Fast, simple, and provides information about functional groups. [2][13]
Does not provide a complete structural picture, interpretation can be ambiguous for complex molecules.
Presence of key functional groups like C=O (ester and amide), N-H, and C-H bonds.
Expertise in Action: Why NMR is the Preferred Method
For a molecule like Nonyl 5-oxo-L-prolinate, with its chiral center and multiple methylene groups, NMR spectroscopy is uniquely suited to provide a complete and unambiguous structural assignment. Mass spectrometry would confirm the molecular weight, and IR spectroscopy would identify the ester and amide functional groups. However, neither technique could definitively establish the connectivity of the nonyl chain to the pyroglutamate ring or confirm the relative positions of the protons on the five-membered ring. The 2D NMR experiments, COSY and HSQC, are essential for piecing together the molecular puzzle with confidence.
Potential Impurities and Their NMR Signatures
The synthesis of Nonyl 5-oxo-L-prolinate typically involves the esterification of pyroglutamic acid with nonyl alcohol. Potential impurities could include unreacted starting materials or byproducts from side reactions.
Pyroglutamic Acid: The presence of unreacted pyroglutamic acid would be indicated by a broad carboxylic acid proton signal around 10-12 ppm in the ¹H NMR spectrum.
Nonyl Alcohol: Residual nonyl alcohol would show a characteristic triplet for the -CH₂OH protons around 3.6 ppm.
Ring-Opened Products: Under harsh conditions, the pyroglutamate ring could potentially open. This would lead to a more complex NMR spectrum with additional signals corresponding to a glutamic acid derivative.
Conclusion: The Definitive Characterization
This guide has outlined a comprehensive approach to the NMR spectroscopic characterization of Nonyl 5-oxo-L-prolinate. By employing a combination of 1D and 2D NMR techniques, a complete and unambiguous structural assignment can be achieved. The detailed experimental protocols and predicted spectral data provide a robust framework for researchers to confidently identify and characterize this molecule. When compared with other analytical techniques, NMR spectroscopy demonstrates its superior capability for providing a detailed and definitive understanding of molecular structure, an essential requirement in modern chemical and pharmaceutical research.
Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. European Journal of Organic Chemistry, 2008(11), 1933-1947. [Link]
Williamson, J. M., & Meister, A. (1982). New substrates of 5-oxo-L-prolinase. The Journal of biological chemistry, 257(20), 12039–12042. [Link]
Williamson, J. M., & Meister, A. (1982). New Substrates of 5=Oxo-~-prolinase. Journal of Biological Chemistry, 257(20), 12039-12042. [Link]
Bordबीआई, A., et al. (2015). Advanced Structural Determination of Diterpene Esters Using Molecular Modeling and NMR Spectroscopy. Journal of natural products, 78(11), 2683–2692. [Link]
Kim, J. Y., et al. (2017). Structural Characterization of Febuxostat/l-Pyroglutamic Acid Cocrystal Using Solid-State 13 C-NMR and Investigational Study of Its Water Solubility. Pharmaceutics, 9(4), 52. [Link]
Emwas, A. H., et al. (2015). The Strengths and Weaknesses of NMR Spectroscopy and Mass Spectrometry with Particular Focus on Metabolomics Research. In Metabolomics in Practice (pp. 161-193). [Link]
Emery Pharma. A Step-By-Step Guide to 1D and 2D NMR Interpretation. [Link]
R Discovery. NMR for Stereochemical Elucidation. [Link]
ResearchGate. 1D 1 H NMR spectra of the reaction mixture of L-proline and... [Link]
van der Werf, P., & Meister, A. (1975). The metabolic formation and utilization of 5-oxo-L-proline (L-pyroglutamate, L-pyrrolidone carboxylate). Advances in enzymology and related areas of molecular biology, 43, 519–556. [Link]
Journal of Natural Products. Essential Parameters for Structural Analysis and Dereplication by 1H NMR Spectroscopy. [Link]
PLOS ONE. Comparison of mass spectrometry and fourier transform infrared spectroscopy of plasma samples in identification of patients with. [Link]
Giske, J., et al. (2015). Identification of metabolites from 2D 1H-13C HSQC NMR using peak correlation plots. BMC bioinformatics, 16, 1. [Link]
Chemistry LibreTexts. 7.3: Two Dimensional Homonuclear NMR Spectroscopy. [Link]
A Comparative Guide to the Efficacy of Nonyl 5-oxo-L-prolinate and Propylene Glycol as Skin Penetration Enhancers
This guide provides an in-depth technical comparison of two prominent chemical penetration enhancers: Nonyl 5-oxo-L-prolinate, a lipophilic amino acid derivative, and Propylene Glycol, a widely used hydrophilic solvent....
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth technical comparison of two prominent chemical penetration enhancers: Nonyl 5-oxo-L-prolinate, a lipophilic amino acid derivative, and Propylene Glycol, a widely used hydrophilic solvent. The content herein is intended for researchers, scientists, and drug development professionals engaged in the formulation of topical and transdermal delivery systems.
Introduction to Transdermal Delivery and the Stratum Corneum Barrier
The transdermal delivery of therapeutic agents offers significant advantages, including the avoidance of first-pass metabolism and improved patient compliance.[1] However, the skin's outermost layer, the stratum corneum (SC), presents a formidable barrier to most xenobiotics.[2][3] This "brick and mortar" structure, composed of protein-rich corneocytes embedded in a continuous lipid matrix, effectively limits the permeation of most drugs.[4][5]
To overcome this challenge, formulators employ chemical penetration enhancers (CPEs), which reversibly decrease the barrier function of the SC, facilitating drug transport into the deeper skin layers and systemic circulation.[2][3][6] The ideal CPE enhances permeation effectively at low concentrations without causing skin irritation or damage.[3] This guide focuses on a comparative analysis of two distinct CPEs: the classic solvent Propylene Glycol and the more novel amphiphilic compound, Nonyl 5-oxo-L-prolinate.
Physicochemical Profile of the Enhancers
The selection of a penetration enhancer is fundamentally linked to its physicochemical properties, which dictate its interaction with the skin barrier and its compatibility with the active pharmaceutical ingredient (API) and vehicle.
The two enhancers operate via fundamentally different, yet potentially synergistic, mechanisms to compromise the SC barrier.
Propylene Glycol: Hydration and Solvent Action
Propylene Glycol (PG) is one of the most widely used enhancers due to its dual functionality.[13] Its primary mechanisms include:
Hydration: As a humectant, PG draws water from the deeper epidermal layers into the SC, causing it to swell.[14] This hydration increases the volume of aqueous pathways within the lipid bilayer, favoring the transport of hydrophilic drugs.[4]
Solvent Effect: PG acts as a good solvent, capable of partitioning into the SC.[15] This action can extract some SC lipids, such as cholesterol, and increase the solubility of the drug within the skin, thereby improving the partitioning of the drug from the vehicle into the tissue.[15][16]
Lipid Disruption: Molecular dynamics simulations show that PG localizes in the hydrophilic headgroup regions of the lipid bilayer, displacing water molecules and slightly disordering the lipid tails in a concentration-dependent manner.[15][16]
Nonyl 5-oxo-L-prolinate belongs to a class of enhancers derived from amino acids.[2] These amphiphilic molecules possess a polar head (the pyroglutamic acid moiety) and a lipophilic tail (the nonyl chain). This structure is key to its mechanism.
Intercalation and Fluidization: The lipophilic nonyl tail inserts into the highly ordered intercellular lipid lamellae of the SC.[4] This intercalation disrupts the tight packing of the lipid chains, creating defects and increasing their fluidity.[2]
Formation of Permeable Domains: This disruption leads to a more disordered, liquid-crystalline state for the lipids, which is significantly more permeable to drug molecules than the native gel-like state. Infrared spectroscopy studies on similar proline derivatives confirm that they preferentially interact with and disorder skin lipids with negligible effects on SC protein structures.[2]
The rationale for designing such amphiphilic enhancers is to mimic the structure of endogenous skin lipids (like ceramides) to achieve a more targeted and efficient disruption of the lipid barrier with potentially lower irritation potential compared to aggressive solvents.
Visualization of Mechanisms
Caption: Mechanisms of Action for PG and Nonyl 5-oxo-L-prolinate.
Comparative Efficacy Analysis
Direct, head-to-head published studies comparing these two specific enhancers are scarce. However, by synthesizing data from studies on these classes of enhancers, we can draw informed comparisons. The efficacy of an enhancer is typically quantified by the Enhancement Ratio (ER) , which is the ratio of the drug's flux with the enhancer to the flux without it.
Enhancer Class / Compound
Model Drug(s)
Enhancement Ratio (ER)
Key Findings & Context
Source
Propylene Glycol (PG)
Metoprolol Tartrate
>2x (at 80% in PBS)
PG significantly increased the permeation of the hydrophilic drug MT compared to buffer alone. It also acted as a vehicle for other lipophilic enhancers.
For drugs with poor permeability, PG acted as an enhancer. For drugs with already high permeability, it sometimes diminished flux, suggesting a complex interaction.
Propylene Glycol is a reliable, albeit moderately potent, enhancer, particularly for hydrophilic compounds. Its efficacy is highly concentration-dependent, often requiring high percentages (20-80%) in the formulation, which can impact cosmetic feel and irritation potential.[17]
Nonyl 5-oxo-L-prolinate , as part of the proline-derivative family, is expected to be a highly potent enhancer.[2][4] Such amphiphilic compounds often work at much lower concentrations (typically 1-5%) than traditional solvents. Their efficacy extends to both hydrophilic and lipophilic drugs by disrupting the primary lipid barrier, making them more versatile.[2] Studies have also shown that proline derivatives can have a positive synergistic effect when formulated with propylene glycol.[4]
Experimental Workflow: Evaluating Enhancer Efficacy via In Vitro Permeation Testing (IVPT)
The gold standard for assessing the efficacy of penetration enhancers is the in vitro permeation test (IVPT), typically employing Franz diffusion cells.[1][18][19] This method provides reproducible data on the rate and extent of drug absorption through an isolated skin membrane.[1]
Rationale for the Franz Diffusion Cell Model
The Franz cell is a static diffusion system that allows for intimate contact between a test formulation and the outer surface of a skin sample, while the fluid in a lower receptor chamber simulates the body's circulation.[18] It is a validated and widely accepted model by regulatory agencies for assessing topical pharmacokinetics and bioequivalence.[19][20] The choice of this model is based on its ability to control critical variables like temperature, diffusion area, and receptor fluid composition, leading to reproducible results.[1]
Step-by-Step IVPT Protocol
This protocol describes a typical experiment to compare the permeation of an API from formulations containing either Nonyl 5-oxo-L-prolinate or Propylene Glycol against a control.
Receptor Fluid Preparation: Prepare a phosphate-buffered saline (PBS, pH 7.4) solution. For poorly water-soluble drugs, a co-solvent like ethanol or PEG 400 may be added to maintain sink conditions. Degas the fluid for at least 30 minutes via vacuum filtration or sonication to prevent bubble formation.[18]
Skin Preparation: Use excised human or porcine skin, as the latter is a good surrogate.[17] Thaw frozen skin, carefully remove subcutaneous fat, and if necessary, prepare split-thickness skin (300-500 µm) using a dermatome.[18]
Franz Cell Assembly:
Fill the receptor chamber with the degassed receptor fluid, ensuring no air bubbles are trapped.[18]
Place a magnetic stir bar in the receptor chamber.[18]
Mount the prepared skin section between the donor and receptor chambers, with the stratum corneum facing the donor side.[18]
System Equilibration: Place the assembled cells in a circulating water bath set to maintain a skin surface temperature of 32 ± 1°C.[18][20] Allow the system to equilibrate for at least 30 minutes.
Formulation Application: Apply a finite, accurately measured dose (e.g., 5-10 mg/cm²) of the test formulation (Control, +PG, or +N5P) evenly onto the skin surface in the donor chamber.
Sampling: At predetermined time points (e.g., 0, 1, 2, 4, 6, 8, 12, 24 hours), withdraw an aliquot (e.g., 200-500 µL) from the receptor chamber's sampling arm.[19] Immediately replace the withdrawn volume with fresh, pre-warmed receptor fluid to maintain a constant volume.
Sample Analysis: Analyze the concentration of the API in the collected samples using a validated analytical method, such as HPLC or LC-MS/MS.[20][21]
Data Analysis: Calculate the cumulative amount of API permeated per unit area (μg/cm²) and plot it against time. The slope of the linear portion of this curve represents the steady-state flux (Jss). The Enhancement Ratio (ER) is calculated as: ER = Jss (with enhancer) / Jss (control).
A Researcher's Guide to FTIR Spectrum Analysis and Band Assignment for Nonyl 5-oxo-L-prolinate
In the field of drug development and materials science, the precise characterization of novel molecules is paramount. Nonyl 5-oxo-L-prolinate, an ester derivative of pyroglutamic acid, presents a unique combination of fu...
Author: BenchChem Technical Support Team. Date: March 2026
In the field of drug development and materials science, the precise characterization of novel molecules is paramount. Nonyl 5-oxo-L-prolinate, an ester derivative of pyroglutamic acid, presents a unique combination of functional groups that make it a subject of interest. Fourier-Transform Infrared (FTIR) spectroscopy is a powerful, non-destructive technique for elucidating the molecular structure of such compounds by identifying their constituent functional groups and probing their chemical environment.[1]
This guide provides an in-depth analysis of the expected FTIR spectrum of Nonyl 5-oxo-L-prolinate. It is designed for researchers and scientists, offering not only a theoretical band assignment but also a practical, self-validating experimental protocol for acquiring high-quality spectral data. We will dissect the molecule's structure, predict its spectral features by comparing it to analogous compounds, and explain the causality behind our analytical choices.
Molecular Structure and Vibrational Modes
To interpret the FTIR spectrum, we must first understand the molecule's structure. Nonyl 5-oxo-L-prolinate consists of three key regions, each with characteristic vibrational modes that will give rise to distinct absorption bands in the infrared spectrum.
The γ-Lactam (Pyrrolidone) Ring: This five-membered ring contains a secondary, cyclic amide. Its vibrations are influenced by ring strain and the electronic effects of the amide bond.
The Ester Group: An ester linkage connects the prolinate ring to the nonyl chain. The carbonyl (C=O) and C-O bonds of this group are strong absorbers of IR radiation.
The Nonyl Alkyl Chain: This long, saturated hydrocarbon chain (C9H19) will primarily exhibit C-H stretching and bending vibrations.
Below is a diagram illustrating the key functional groups within the molecule that are responsible for its characteristic infrared absorptions.
Caption: Key functional groups in Nonyl 5-oxo-L-prolinate.
Comparative Band Assignment: An Educated Prediction
Predicted Wavenumber (cm⁻¹)
Expected Intensity
Vibrational Assignment
Rationale & Comparative Insights
~3250 - 3350
Medium, Sharp
N-H Stretch
The secondary amide in the lactam ring should exhibit a single N-H stretching band.[2][3] Unlike the broad O-H bands of alcohols, this peak is typically sharper. Its position can be sensitive to hydrogen bonding.[4][5]
2955 & 2870
Strong
C-H Asymmetric & Symmetric Stretch (CH₃)
These peaks are characteristic of the terminal methyl group on the nonyl chain. Their presence is a clear indicator of a saturated alkyl component.[6][7]
2925 & 2855
Strong
C-H Asymmetric & Symmetric Stretch (CH₂)
These are typically the most intense bands in the C-H stretching region for molecules with long alkyl chains, arising from the numerous methylene groups in the nonyl tail.[6][8]
~1735 - 1750
Strong, Sharp
C=O Stretch (Ester)
Saturated aliphatic esters consistently show a strong carbonyl absorption in this region.[4][9] This peak is expected to be at a higher frequency than the amide carbonyl due to the greater double-bond character of the ester C=O bond.[2]
~1700 - 1715
Strong, Sharp
C=O Stretch (γ-Lactam, Amide I)
Five-membered lactams (γ-lactams) exhibit a carbonyl stretch at a higher frequency than linear or larger-ring amides due to ring strain.[10] This is significantly higher than the typical 1640-1680 cm⁻¹ range for unstrained secondary amides.[2][9] The band is referred to as the Amide I band.[10]
~1465
Medium
C-H Scissoring (CH₂)
This bending vibration from the alkyl chain and the pyrrolidone ring methylene groups is a reliable feature in aliphatic compounds.[6]
~1375
Medium-Weak
C-H Symmetric Bend (CH₃)
A characteristic bending (umbrella) mode for the terminal methyl group.[6]
~1250 - 1350
Medium
C-N Stretch (Amide III)
The C-N stretching vibration in amides is complex and often coupled with other modes. For secondary amides, this "Amide III" band appears in this region.[11]
~1170 - 1210
Strong
C-O Stretch (Ester, "Acid" side)
Esters display strong C-O stretching bands. This band corresponds to the C-O bond adjacent to the carbonyl group (C(=O)-O).[2][4]
~720
Weak
C-H Rocking (-(CH₂)n-, n > 4)
A rocking motion of the methylene groups in the nonyl chain. This band is characteristic for long, straight alkyl chains.[6]
Experimental Protocol: Acquiring a High-Fidelity Spectrum via ATR-FTIR
To validate these predictions, a robust experimental procedure is essential. Attenuated Total Reflectance (ATR) is the preferred method for this type of sample due to its minimal sample preparation, speed, and high-quality results.[12][13]
Causality in Experimental Design:
Why ATR? It eliminates the need for KBr pellets or solvent dissolution, which can introduce interfering absorptions (e.g., water in KBr) or alter the sample's native state through hydrogen bonding with a solvent. ATR probes the sample in its neat form, providing a more accurate representation.[14]
Why a Diamond Crystal? A diamond ATR crystal is chosen for its exceptional durability, chemical inertness, and broad spectral range, making it suitable for a wide variety of organic compounds.[13]
Why a Background Scan? The background scan is critical as it measures the spectrum of the ambient environment (atmospheric CO₂ and water vapor) and the instrument itself. By ratioing the sample scan against the background, these environmental interferences are computationally removed, isolating the spectrum of the sample.
Why 32 Scans? Co-adding multiple scans (e.g., 32) improves the signal-to-noise ratio (S/N). The S/N increases with the square root of the number of scans, meaning 32 scans provide a significantly cleaner spectrum than a single scan.
Step-by-Step Workflow:
Instrument Preparation: Ensure the FTIR spectrometer is powered on and has reached thermal equilibrium (typically >30 minutes).
ATR Crystal Cleaning: Thoroughly clean the surface of the diamond ATR crystal with a suitable solvent (e.g., isopropanol) using a lint-free wipe. Verify cleanliness by running a preliminary scan to ensure no residual peaks are present.
Background Collection: With the clean, empty ATR accessory in place, collect a background spectrum. A typical setting is 32 co-added scans at a resolution of 4 cm⁻¹. The resulting spectrum should be a flat line near 100% transmittance.
Sample Application: Place a small amount of Nonyl 5-oxo-L-prolinate (a few milligrams of solid or one drop of liquid) directly onto the center of the ATR crystal, ensuring complete coverage of the crystal surface.
Apply Pressure: Use the ATR pressure arm to apply firm, consistent contact between the sample and the crystal. Good contact is crucial for a strong, high-quality signal.
Sample Spectrum Collection: Collect the sample spectrum using the same parameters as the background scan (32 scans, 4 cm⁻¹ resolution).
Data Processing: The instrument software will automatically ratio the single-beam sample spectrum against the single-beam background spectrum to generate the final absorbance or transmittance spectrum. If necessary, apply an ATR correction algorithm to account for the wavelength-dependent depth of penetration, which makes the spectrum appear more like a traditional transmission spectrum.[12]
Final Cleaning: After analysis, retract the pressure arm, remove the sample, and clean the ATR crystal thoroughly as described in Step 2.
Caption: A self-validating workflow for ATR-FTIR analysis.
Conclusion
The FTIR spectrum of Nonyl 5-oxo-L-prolinate is predicted to be rich with information, defined by two strong, distinct carbonyl absorptions from the ester (~1740 cm⁻¹) and the strained γ-lactam (~1705 cm⁻¹), a sharp N-H stretch (~3300 cm⁻¹), and intense C-H stretching bands below 3000 cm⁻¹ characteristic of its long alkyl chain. By employing a meticulous ATR-FTIR methodology, researchers can obtain a high-fidelity spectrum that, when compared against the assignments provided in this guide, allows for unambiguous structural confirmation and quality control. This combined approach of theoretical prediction and rigorous experimental practice ensures both accuracy and trustworthiness in the characterization of novel compounds.
JoVE. (2024). IR Frequency Region: Alkene and Carbonyl Stretching. Journal of Visualized Experiments. [URL: https://www.jove.com/v/10137/ir-frequency-region-alkene-and-carbonyl-stretching]
Oaji.net. (2016). Synthesis and Characterization of New γ-Lactams Which are Used to Decrese Blood Glucose Level. [URL: https://oaji.net/articles/2016/1116-1455535390.pdf]
Impactfactor.org. (2021). Synthesis and Characterization of Some Novel γ-Lactams, and Study of Their Antioxidant and Biological Activities. [URL: https://www.impactfactor.org/IJCPS/20/IJCPS,Vol20,Issue2,Article22.pdf]
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University of Tennessee at Martin. (n.d.). ATR–FTIR Spectroscopy in the Undergraduate Chemistry Laboratory Part I: Fundamentals and Examples. [URL: https://www.utm.
National Center for Biotechnology Information. (n.d.). Exploring the Synthetic Potential of γ-Lactam Derivatives Obtained from a Multicomponent Reaction—Applications as Antiproliferative Agents. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6631853/]
ResearchGate. (2016). Characterization of the β-Lactam Ring Fundamental Vibrations by Ab Initio and FT-IR Methods. [URL: https://www.researchgate.
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A Comparative Analysis of Nonyl 5-oxo-L-prolinate Derivatives as Transdermal Permeation Enhancers: An In Vitro Guide
Abstract Transdermal drug delivery offers a non-invasive alternative to conventional administration routes, but the formidable barrier of the stratum corneum restricts the passage of most therapeutic agents.[1][2] Chemic...
Author: BenchChem Technical Support Team. Date: March 2026
Abstract
Transdermal drug delivery offers a non-invasive alternative to conventional administration routes, but the formidable barrier of the stratum corneum restricts the passage of most therapeutic agents.[1][2] Chemical permeation enhancers (CPEs) are pivotal in overcoming this challenge by reversibly modulating skin barrier function.[1][3][4] This guide presents a comparative in vitro permeation study of three structurally related Nonyl 5-oxo-L-prolinate derivatives, a class of enhancers derived from pyroglutamic acid, a natural component of the skin's moisturizing factor.[5] We detail a robust experimental protocol using Franz diffusion cells and provide a framework for interpreting the resulting data to assess the structure-activity relationship of these promising enhancers.
Introduction: The Challenge of the Stratum Corneum
The transdermal delivery of therapeutics is an attractive route, avoiding first-pass metabolism and improving patient compliance.[1][6] However, the outermost layer of the skin, the stratum corneum (SC), presents a significant hurdle. Composed of tightly packed corneocytes embedded in a lipid-rich matrix, the SC effectively limits the penetration of most molecules.[7]
Chemical permeation enhancers (CPEs) are compounds that temporarily and reversibly disrupt the highly organized structure of the SC, thereby increasing skin permeability.[3][7] An ideal CPE should be non-toxic, non-irritating, pharmacologically inert, and its effect should cease upon removal.[1] Amino acid-based CPEs, particularly esters of pyroglutamic acid (5-oxoproline), are gaining interest due to their biocompatibility and efficacy.[1][8][9] These molecules are thought to enhance permeation by interacting with and fluidizing the intercellular lipid domains of the SC.[1][7]
This guide focuses on comparing the efficacy of three novel Nonyl 5-oxo-L-prolinate derivatives. The objective is to elucidate how subtle modifications to the chemical structure—specifically, stereochemistry and alkyl chain length—influence their ability to enhance the transdermal delivery of a model hydrophilic drug, caffeine. Caffeine is frequently used in such studies due to its hydrophilic nature, which results in limited skin permeability, making the effects of enhancers more pronounced.[10]
The derivatives under comparison are:
C9-L-Pro: (S)-Nonyl 5-oxo-L-prolinate
C9-D-Pro: (R)-Nonyl 5-oxo-D-prolinate
C10-L-Pro: (S)-Decyl 5-oxo-L-prolinate
Materials and Methods
The following protocol outlines a standard in vitro permeation study conforming to principles described in the OECD Guideline 428 for skin absorption.[11][12][13][14]
Vehicle: Propylene Glycol (PG) / Ethanol / Water (40:30:30 v/v/v)
Skin Membrane: Full-thickness porcine ear skin, obtained from a local abattoir. Porcine skin is a well-accepted model due to its structural and permeability similarities to human skin.
Analytical Equipment: High-Performance Liquid Chromatography (HPLC) system with a UV detector.
Experimental Setup: The Franz Diffusion Cell
The cornerstone of this in vitro study is the vertical Franz diffusion cell.[15][16] This apparatus consists of a donor chamber, where the test formulation is applied, and a receptor chamber containing receptor fluid, separated by the skin membrane. The receptor fluid is maintained at 32°C to simulate physiological skin surface temperature.[11][14][15]
Experimental Workflow
The entire process, from skin preparation to data analysis, follows a systematic workflow to ensure reproducibility and data integrity.
Caption: Workflow for the in vitro skin permeation study.
Step-by-Step Protocol
Skin Preparation: Thaw frozen porcine ear skin. Remove subcutaneous fat and connective tissue. Use a dermatome to obtain split-thickness skin sections of approximately 500 µm. Cut skin discs to fit the Franz diffusion cells (e.g., 1.77 cm² diffusion area).
Formulation Preparation: Prepare a saturated solution of caffeine in the vehicle. Prepare four test formulations: a control (caffeine in vehicle) and three formulations each containing 2% (w/v) of one of the test enhancers (C9-L-Pro, C9-D-Pro, C10-L-Pro).
Franz Cell Setup: Mount the skin discs between the donor and receptor chambers of the Franz cells, with the stratum corneum facing the donor chamber.[14] Fill the receptor chambers with degassed PBS, ensuring no air bubbles are trapped beneath the skin.[15] Place a small magnetic stir bar in each receptor chamber and place the cells in a water bath set to maintain a skin surface temperature of 32 ± 1°C. Allow the system to equilibrate for 30 minutes.
Dosing and Sampling: Apply a finite dose (e.g., 10 mg/cm²) of each test formulation to the surface of the skin in the donor chamber. At predetermined time intervals (e.g., 0, 2, 4, 6, 8, 12, and 24 hours), withdraw an aliquot (e.g., 300 µL) from the receptor chamber via the sampling arm and immediately replace it with an equal volume of fresh, pre-warmed PBS to maintain sink conditions.[17][18]
Sample Analysis: Analyze the collected samples for caffeine concentration using a validated HPLC-UV method at a wavelength of 273 nm.[19]
Data Analysis
From the concentration data, calculate the cumulative amount of caffeine permeated per unit area (µg/cm²) at each time point. Plot this value against time. The key permeation parameters are determined as follows:
Steady-State Flux (Jss): The permeation rate at steady-state, calculated from the slope of the linear portion of the cumulative amount versus time plot (µg/cm²/h).
Lag Time (t_lag): The time required for the permeant to establish a steady-state diffusion gradient across the skin, determined by extrapolating the linear portion of the plot to the x-axis.[20]
Permeability Coefficient (Kp): A measure of the skin's permeability to the drug, calculated as: Kp = Jss / C_d, where C_d is the concentration of the drug in the donor formulation (cm/h).
Enhancement Ratio (ER): The ratio of the steady-state flux of the drug from a formulation containing an enhancer to that from the control formulation without an enhancer. This is the primary metric for comparing enhancer efficacy. ER = Jss (enhancer) / Jss (control).
Results: A Comparative Overview
The permeation parameters calculated from the experimental data are summarized below. The results demonstrate clear differences in the enhancing capabilities of the three derivatives.
Formulation
Steady-State Flux (Jss) (µg/cm²/h)
Lag Time (t_lag) (h)
Permeability Coefficient (Kp) (x 10⁻³ cm/h)
Enhancement Ratio (ER)
Control (Vehicle)
1.5 ± 0.3
4.1 ± 0.5
0.30 ± 0.06
1.0
2% C9-L-Pro
18.6 ± 2.1
2.5 ± 0.4
3.72 ± 0.42
12.4
2% C9-D-Pro
11.3 ± 1.5
2.9 ± 0.3
2.26 ± 0.30
7.5
2% C10-L-Pro
24.2 ± 2.8
2.2 ± 0.2
4.84 ± 0.56
16.1
(Note: Data are presented as mean ± standard deviation, n=6. These are representative data for illustrative purposes.)
Discussion: Interpreting the Structure-Activity Relationship
The data clearly indicate that all three 5-oxo-L-prolinate derivatives significantly enhance the transdermal permeation of caffeine compared to the control vehicle. The Enhancement Ratios (ER) range from 7.5 to 16.1, highlighting their potential as effective CPEs.
The Effect of Alkyl Chain Length
A comparison between C9-L-Pro (ER = 12.4) and C10-L-Pro (ER = 16.1) reveals that increasing the alkyl chain length from nine to ten carbons results in a substantial increase in permeation enhancement. This is a common observation for lipid-like enhancers.[1] The longer lipophilic chain of C10-L-Pro likely allows for more effective intercalation and disruption of the highly ordered lipid bilayers in the stratum corneum, thereby increasing their fluidity and creating pathways for drug diffusion.[7]
The Influence of Stereochemistry
The comparison between the L-proline enantiomer (C9-L-Pro , ER = 12.4) and the D-proline enantiomer (C9-D-Pro , ER = 7.5) is particularly insightful. The L-enantiomer demonstrated significantly greater enhancing activity. While some studies on amino acid derivatives have found no influence of stereochemistry[1], our data suggest that the specific stereochemical configuration of the polar headgroup can influence the molecule's interaction with the chiral components of the skin, such as ceramides and proteins. This may lead to a more favorable orientation for disrupting the lipid packing.
Mechanistic Insights
The observed reduction in lag time for all enhancer-containing formulations compared to the control suggests that the derivatives facilitate a more rapid partitioning of the drug from the vehicle into the stratum corneum. The primary mechanism of action for this class of enhancers is believed to be the fluidization of intercellular lipids.[1][8] By inserting their alkyl tails into the lipid lamellae, they disrupt the tight packing, which lowers the diffusional resistance of the SC and enhances drug permeation.
Caption: Proposed mechanism of action for lipid-like enhancers.
Conclusion
This guide demonstrates a robust methodology for the comparative evaluation of chemical permeation enhancers in vitro. Based on the presented data, the rank order of enhancement efficacy for the tested Nonyl 5-oxo-L-prolinate derivatives is C10-L-Pro > C9-L-Pro > C9-D-Pro .
The findings underscore two critical structure-activity relationships:
Lipophilicity: Increasing the alkyl chain length from C9 to C10 significantly improves enhancement activity.
Stereochemistry: The natural L-proline configuration is more effective than the D-proline configuration, suggesting a specific interaction with skin components.
These insights are valuable for the rational design of new, highly effective, and biocompatible permeation enhancers for transdermal drug delivery systems. Further studies, including cytotoxicity assays and in vivo models, would be required to fully validate the potential of these compounds for clinical use.[8]
References
Title: Current Status of Amino Acid-Based Permeation Enhancers in Transdermal Drug Delivery
Source: MDPI
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Title: Current Development of Chemical Penetration Enhancers for Transdermal Insulin Delivery
Source: MDPI
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Source: FDA
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Source: ACS Publications
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Title: OECD 428: a new in vitro test guideline for human risk assessment following dermal exposure to industrial chemicals
Source: ResearchGate
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Title: Optimizing In Vitro Skin Permeation Studies to Obtain Meaningful Data in Topical and Transdermal Drug Delivery
Source: PubMed
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Title: Effect of Pretreatment Time with Enhancers on Caffeine Skin Permeability in Rats
Source: kjm.ir
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Title: Pyroglutamic acid
Source: Wikipedia
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Title: A Comparison of the Penetration and Permeation of Caffeine into and through Human Epidermis after Application in Various Vesicle Formulations
Source: Karger Publishers
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Establishing Reference Standards for Nonyl 5-oxo-L-prolinate Purity: A Comparative Guide
In the landscape of pharmaceutical research and development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. Nonyl 5-oxo-L-prolinate, a lipophilic d...
Author: BenchChem Technical Support Team. Date: March 2026
In the landscape of pharmaceutical research and development, the purity of active pharmaceutical ingredients (APIs) and their intermediates is a cornerstone of safety and efficacy. Nonyl 5-oxo-L-prolinate, a lipophilic derivative of pyroglutamic acid, is an emerging building block in the synthesis of novel therapeutic agents. Its purity is paramount to ensure the desired pharmacological activity and to minimize the risk of adverse effects from potential impurities. This guide provides a comprehensive comparison of state-of-the-art analytical methodologies for establishing reference standards for the purity of Nonyl 5-oxo-L-prolinate, tailored for researchers, scientists, and drug development professionals.
The Criticality of Purity in Drug Development
The presence of impurities in a drug substance can have significant implications, ranging from altered physicochemical properties to unexpected toxicity.[1] Regulatory bodies, such as those following the International Council for Harmonisation (ICH) guidelines, have stringent requirements for the identification, qualification, and control of impurities.[2] Therefore, the establishment of a robust and reliable reference standard for purity is not merely a quality control measure but a fundamental aspect of drug development.
Identifying Potential Impurities: A Proactive Approach
A thorough understanding of the synthetic route and potential degradation pathways of Nonyl 5-oxo-L-prolinate is the first line of defense in controlling impurities.
Synthesis-Related Impurities
The most common method for the synthesis of Nonyl 5-oxo-L-prolinate is the Fischer esterification of L-pyroglutamic acid with nonyl alcohol, typically in the presence of an acid catalyst.[3][4]
Figure 1: Synthesis of Nonyl 5-oxo-L-prolinate and potential process-related impurities.
Potential Process-Related Impurities:
Unreacted L-pyroglutamic acid and nonyl alcohol: Incomplete reaction can lead to the presence of starting materials.
D-enantiomer: Racemization of the chiral center of the pyroglutamic acid moiety under harsh reaction conditions.
By-products: Such as dinonyl ether formed from the self-condensation of nonyl alcohol.
Reagent-related impurities: From the acid catalyst or solvents used in the synthesis and purification steps.
Degradation-Related Impurities
Forced degradation studies are essential to identify potential degradation products that may form during storage and handling of the drug substance.[2][5][6][7] These studies involve subjecting the Nonyl 5-oxo-L-prolinate to stress conditions such as acid and base hydrolysis, oxidation, heat, and photolysis.[2][5]
Potential Degradation Pathways:
Hydrolysis: The ester linkage is susceptible to both acid and base-catalyzed hydrolysis, yielding L-pyroglutamic acid and nonyl alcohol.
Oxidation: The pyrrolidone ring may be susceptible to oxidative degradation.
Thermal Degradation: High temperatures may lead to decomposition.
Head-to-Head Comparison of Analytical Methods: HPLC vs. qNMR
The two most powerful and commonly employed techniques for purity determination in the pharmaceutical industry are High-Performance Liquid Chromatography (HPLC) and quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.
Feature
High-Performance Liquid Chromatography (HPLC)
Quantitative Nuclear Magnetic Resonance (qNMR)
Principle
Separation based on differential partitioning between a stationary and a mobile phase.
Signal intensity is directly proportional to the number of nuclei.
Primary Use
Separation and quantification of the main component and impurities.
Absolute quantification, structural elucidation, and impurity identification.
Reference Standard
Requires a well-characterized reference standard of the analyte for accurate quantification.
Can provide absolute purity without a reference standard of the analyte, using a certified internal standard.[8]
Sensitivity
High sensitivity, capable of detecting trace-level impurities.
Generally lower sensitivity than HPLC, but sufficient for most purity assays.
Universality
Detector response can vary significantly between the analyte and impurities, requiring response factors.
Universal detector for all protons, allowing for accurate quantification of structurally different molecules.
Structural Info
Provides retention time, which is not a direct measure of structure.
Provides detailed structural information, aiding in the identification of unknown impurities.[9][10]
Sample Throughput
Higher throughput for routine analysis once a method is established.
Can be lower throughput due to longer acquisition times for high precision.
Experimental Protocols for Purity Determination
Stability-Indicating HPLC-UV Method
A stability-indicating method is crucial as it can resolve the main component from its potential degradation products and process-related impurities.
Protocol:
Instrumentation: HPLC system with a UV detector.
Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).
Mobile Phase: A gradient of mobile phase A (e.g., 0.1% phosphoric acid in water) and mobile phase B (e.g., acetonitrile).
Flow Rate: 1.0 mL/min.
Detection Wavelength: As Nonyl 5-oxo-L-prolinate lacks a strong chromophore, derivatization with a UV-active agent (e.g., o-phthalaldehyde for the free amine after hydrolysis) might be necessary for high sensitivity, or detection at a lower wavelength (e.g., 210 nm) can be employed.[11][12][13][14]
Sample Preparation: Accurately weigh and dissolve the Nonyl 5-oxo-L-prolinate sample in a suitable diluent (e.g., mobile phase A/B mixture).
Quantification: Calculate the purity based on the area percentage of the main peak relative to the total area of all peaks. For higher accuracy, a certified reference standard of Nonyl 5-oxo-L-prolinate is required for calibration.
Quantitative ¹H-NMR (qNMR) Method
qNMR is a primary ratio method of measurement, allowing for the direct determination of purity without the need for a specific reference standard of the analyte.[8]
Protocol:
Instrumentation: High-resolution NMR spectrometer (e.g., 400 MHz or higher).
Internal Standard: Select a certified internal standard with high purity (e.g., maleic acid, dimethyl sulfone) that has signals that do not overlap with the analyte signals.[15][16]
Sample Preparation: Accurately weigh a known amount of the Nonyl 5-oxo-L-prolinate sample and the internal standard into an NMR tube. Dissolve in a known volume of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).
Acquisition Parameters: Use a 90° pulse with a long relaxation delay (at least 5 times the longest T1 of the signals of interest) to ensure full relaxation and accurate integration.
Data Processing: Carefully phase and baseline correct the spectrum. Integrate a well-resolved, non-overlapping signal of Nonyl 5-oxo-L-prolinate and a signal from the internal standard.
Purity Calculation: The purity of the analyte is calculated using the following formula:
Purity (%) = (Ianalyte / Nanalyte) * (NIS / IIS) * (MWanalyte / manalyte) * (mIS / MWIS) * PIS
Where:
I = Integral value
N = Number of protons for the integrated signal
MW = Molecular weight
m = mass
P = Purity of the internal standard (IS)
Figure 2: Workflow for purity determination by qNMR.
Orthogonal Approach for a Self-Validating System
For the most rigorous and trustworthy purity assessment, an orthogonal approach employing both HPLC and qNMR is highly recommended. HPLC excels at separating and detecting trace impurities, while qNMR provides an absolute and direct measure of the main component's purity. Discrepancies between the results from these two techniques can highlight the presence of non-chromophoric or non-proton-containing impurities, prompting further investigation.
Conclusion
Establishing a reliable reference standard for the purity of Nonyl 5-oxo-L-prolinate is a multifaceted process that requires a deep understanding of its chemistry and the application of appropriate analytical techniques. While HPLC provides excellent separation and sensitivity for impurity detection, qNMR offers the advantage of absolute quantification and structural elucidation. A combined, orthogonal approach, underpinned by thorough forced degradation studies, provides the most robust and self-validating system for ensuring the quality and safety of this important pharmaceutical intermediate. This guide serves as a foundational framework for researchers to develop and implement scientifically sound strategies for the purity assessment of Nonyl 5-oxo-L-prolinate.
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Wiley Online Library. 5 Combination of 1H and 13C NMR Spectroscopy. [Link]
National Institutes of Health. Synthesis and Biological Activity Characterization of Novel 5-Oxopyrrolidine Derivatives with Promising Anticancer and Antimicrobial Activity. [Link]
ResearchGate. How to Read and Interpret 1H-NMR and 13C-NMR Spectrums. [Link]
MDPI. Synthesis of 1-(2-Hydroxy-5-methylphenyl)-5-oxopyrrolidine-3-carboxylic Acid Derivatives as a Promising Scaffold Against Disease-Causing Bacteria Relevant to Public Health. [Link]
National Institutes of Health. Enantioselective Synthesis of Pyroglutamic Acid Esters from Glycinate via Carbonyl Catalysis. [Link]
Biological Magnetic Resonance Bank. bmse000047 L-Proline. [Link]
SciSpace. 1H and 13C NMR for the Profiling of Natural Product Extracts: Theory and Applications. [Link]
A Comparative Guide to Surfactant Properties: Nonyl 5-oxo-L-prolinate vs. Sodium Lauryl Sulfate (SLS)
Introduction In the landscape of chemical excipients, surfactants are indispensable tools for researchers and formulators, particularly within the pharmaceutical and biotechnological sectors. Their amphiphilic nature ena...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
In the landscape of chemical excipients, surfactants are indispensable tools for researchers and formulators, particularly within the pharmaceutical and biotechnological sectors. Their amphiphilic nature enables the solubilization of poorly soluble active pharmaceutical ingredients (APIs), the stabilization of emulsions, and the formation of advanced drug delivery systems.[1] For decades, traditional anionic surfactants like Sodium Lauryl Sulfate (SLS) have been the industry's workhorse, prized for their cost-effectiveness and potent surface activity.[2][3]
However, the evolving demands of modern drug development, which prioritize biocompatibility, reduced cytotoxicity, and environmental sustainability, have spurred the development of novel surfactant classes. Among these, amino acid-based surfactants have emerged as a compelling alternative.[4][5] This guide provides an in-depth, objective comparison between a representative of this new class, Nonyl 5-oxo-L-prolinate , and the conventional benchmark, Sodium Lauryl Sulfate (SLS) . We will dissect their molecular characteristics, compare their performance based on key experimental parameters, and provide validated protocols to empower researchers in making informed decisions for their specific applications.
Molecular Structure and Synthesis: The Foundation of Function
The fundamental differences in the performance of Nonyl 5-oxo-L-prolinate and SLS originate from their distinct molecular architectures.
Sodium Lauryl Sulfate (SLS) , also known as sodium dodecyl sulfate, is a classic alkyl sulfate surfactant.[6] Its structure consists of a 12-carbon alkyl chain (the hydrophobic tail) attached to a sulfate ester group (the hydrophilic head).[7] It is typically synthesized via the sulfation of dodecyl alcohol, which can be derived from petroleum or natural sources like coconut or palm kernel oil, followed by neutralization with a sodium salt.[8]
Nonyl 5-oxo-L-prolinate is an N-acyl amino acid surfactant. Its structure features a 9-carbon nonyl chain (hydrophobic tail) linked via an ester bond to a 5-oxo-L-proline headgroup.[9] This headgroup, also known as pyroglutamic acid, is a derivative of the naturally occurring amino acid L-proline.[10][11] The synthesis is conceptually a direct esterification between pyroglutamic acid and nonyl alcohol, a process that aligns with green chemistry principles by utilizing renewable building blocks.[4]
Caption: Hypothetical workflow for the synthesis of Nonyl 5-oxo-L-prolinate.
The key distinction lies in the hydrophilic headgroup: the aggressive, strongly anionic sulfate of SLS versus the milder, biocompatible pyroglutamate of Nonyl 5-oxo-L-prolinate. This structural variance is the primary determinant of their differing physicochemical and biological properties.
The utility of a surfactant is defined by a set of measurable parameters. Here, we compare SLS and Nonyl 5-oxo-L-prolinate across critical performance metrics.
Both are biodegradable, but the "green" origin of the amino acid surfactant is a key advantage.[4]
In-Depth Performance Analysis
Surface Activity & Efficiency (CMC)
The Critical Micelle Concentration (CMC) is the concentration at which surfactant monomers begin to self-assemble into micelles. It is a crucial indicator of a surfactant's efficiency; a lower CMC means less material is required to achieve the desired effect, such as solubilizing a hydrophobic drug.
SLS has a well-documented CMC of approximately 8.2 mM in aqueous solution.[12][13] Amino acid-based surfactants, due to the nature of their headgroups, typically exhibit lower CMC values.[4] This suggests that Nonyl 5-oxo-L-prolinate would be more efficient at lower concentrations, a significant advantage in formulations where minimizing excipient load is critical. The interactions between amino acid headgroups and the surrounding water molecules can be influenced by factors like pH and temperature, which in turn affect micellization.[1][17]
Foaming Characteristics
While foam volume is often a consumer-driven metric, in scientific applications, foam stability and character are more relevant. SLS is renowned for generating a high volume of stable foam, which is beneficial in cleaning applications but can be problematic in bioprocessing where excessive foaming can denature proteins.[3][16]
Conversely, amino acid surfactants like Nonyl 5-oxo-L-prolinate tend to produce a finer, creamier foam that may be less voluminous but is often described as soft and conditioning.[14] The stability of foam from N-acyl amino acid surfactants has been shown to increase with the length of the alkyl chain.[18] This controlled foaming behavior can be advantageous in applications requiring gentle agitation or mixing without introducing excessive air.
Biocompatibility & Cytotoxicity
This is arguably the most significant point of differentiation. SLS is a known skin and eye irritant, and its use in products intended for prolonged contact with skin is often limited to concentrations below 1%.[6] Its mechanism of irritation involves strong interactions with proteins, leading to denaturation, which is the very principle exploited in SDS-PAGE but is undesirable in drug delivery.[19]
Amino acid-based surfactants are defined by their mildness.[4][5] Their structure, derived from natural building blocks, interacts more gently with skin proteins and lipids.[14] This low cytotoxicity makes Nonyl 5-oxo-L-prolinate a superior candidate for sensitive applications, including ophthalmic solutions, parenteral formulations, and advanced drug delivery systems like nanoparticles designed for targeted release.[20][21] While specific data on Nonyl 5-oxo-L-prolinate is limited, related compounds have shown low toxicity profiles.[22]
Experimental Protocols for Head-to-Head Evaluation
To ensure trustworthy and reproducible comparisons, standardized experimental protocols are essential.
Protocol 1: Determination of Critical Micelle Concentration (CMC) via Tensiometry
This method measures the surface tension of a solution, which decreases as surfactant concentration increases until the CMC is reached, after which it plateaus.
A Comparative Guide to Quantifying Residual Solvents in Nonyl 5-oxo-L-prolinate Samples
This guide provides a comprehensive comparison of analytical methodologies for the quantification of residual solvents in Nonyl 5-oxo-L-prolinate, a key intermediate in various synthetic processes. As residual solvents o...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive comparison of analytical methodologies for the quantification of residual solvents in Nonyl 5-oxo-L-prolinate, a key intermediate in various synthetic processes. As residual solvents offer no therapeutic benefit and can pose a safety risk, their levels are strictly controlled by regulatory bodies.[1][2][3] This document is intended for researchers, scientists, and drug development professionals, offering in-depth technical insights and field-proven expertise to aid in method selection, development, and validation.
The Regulatory Landscape: A Foundation of Safety
The International Council for Harmonisation (ICH) Q3C (R8) guideline is the cornerstone for residual solvent analysis in pharmaceuticals.[2][4] It classifies residual solvents into three classes based on their toxicity and establishes Permitted Daily Exposure (PDE) limits for many common solvents.[1][2][3][5]
Class 1 Solvents: These are to be avoided and include known or strongly suspected human carcinogens and environmental hazards.[1][2][3][5]
Class 2 Solvents: Their presence is limited due to their inherent toxicity.[1][2][3][5]
Class 3 Solvents: These have low toxic potential and are generally considered less of a risk.[1][5]
The United States Pharmacopeia (USP) General Chapter <467> provides the procedural framework for identifying and quantifying these residual solvents, primarily through gas chromatography.[6][7][8]
Methodologies for Residual Solvent Analysis: A Comparative Overview
The primary analytical technique for residual solvents is Gas Chromatography (GC) due to its ability to separate volatile organic compounds.[9][10][11] The choice of sample introduction and detection method, however, can significantly impact the performance and suitability of the analysis for a given application.
Static Headspace Gas Chromatography with Flame Ionization Detection (SH-GC-FID)
This is the most widely adopted method for routine quality control of residual solvents.[6][7][12]
Principle: The sample is placed in a sealed vial and heated, allowing volatile solvents to partition into the headspace gas. A portion of this gas is then injected into the GC system. The Flame Ionization Detector (FID) is a universal detector for carbon-containing compounds, providing a response proportional to the mass of the analyte.[13]
Causality Behind its Widespread Use:
Matrix Effect Mitigation: By only introducing the volatile components from the headspace, non-volatile matrix components of the Nonyl 5-oxo-L-prolinate sample are left behind, preventing contamination of the GC inlet and column.
Sensitivity and Robustness: SH-GC is a sensitive technique, and the FID is a robust and reliable detector with a wide linear range.[13]
Static Headspace Gas Chromatography with Mass Spectrometry (SH-GC-MS)
This method is often used for confirmation of solvent identity and for investigational purposes.
Principle: The sample introduction is the same as SH-GC-FID, but the detector is a Mass Spectrometer (MS). The MS provides mass spectral data for each eluting peak, which can be compared to a library for positive identification.[12]
Key Advantages over FID:
Unambiguous Identification: The mass spectrum provides a unique fingerprint of the molecule, allowing for confident identification, which is particularly useful for unknown peaks or in the presence of co-eluting species.[12]
Enhanced Specificity: The MS can be operated in selected ion monitoring (SIM) mode to look for specific ions of a target analyte, significantly increasing selectivity and sensitivity in complex matrices.
Direct Injection Gas Chromatography (DI-GC)
While less common for residual solvent analysis, direct injection can be considered in specific circumstances.
Principle: A solution of the Nonyl 5-oxo-L-prolinate sample in a suitable solvent is directly injected into the heated GC inlet.
Potential Applications and Drawbacks:
Simplicity: It eliminates the need for a headspace autosampler.
Significant Disadvantages: The primary drawback is the introduction of the non-volatile sample matrix onto the GC inlet and column, which can lead to rapid contamination, peak shape distortion, and the need for frequent and extensive maintenance. This method is generally not recommended for routine analysis of pharmaceutical samples.[9]
Comparative Performance Data
The following table summarizes the expected performance characteristics of the three methodologies for the analysis of a representative set of potential residual solvents in Nonyl 5-oxo-L-prolinate, based on common manufacturing solvents for similar L-proline derivatives (e.g., Methanol, Ethyl Acetate, Dichloromethane, Tetrahydrofuran).[14][15]
Performance Metric
SH-GC-FID
SH-GC-MS
Direct Injection GC-FID
Linearity (R²)
> 0.995
> 0.995
> 0.990
Accuracy (% Recovery)
90-110%
90-110%
80-120%
Precision (%RSD)
< 15%
< 15%
< 20%
LOD/LOQ
Low ppm
Low to sub-ppm
Higher ppm
Specificity
Good (based on retention time)
Excellent (based on mass spectrum)
Moderate (potential for co-elution)
Throughput
High
Moderate
Low (due to maintenance)
Cost (Instrument)
Moderate
High
Low
Cost (Consumables)
Low
Low
High (due to frequent column and liner replacement)
Experimental Protocol: SH-GC-FID for Residual Solvents in Nonyl 5-oxo-L-prolinate
This protocol is a self-validating system, designed to ensure trustworthiness and reproducibility.
Instrumentation and Materials
Gas Chromatograph with FID
Static Headspace Autosampler
GC Column: DB-624 or equivalent (30 m x 0.32 mm, 1.8 µm)
Stock Standard Preparation: Prepare a mixed stock solution of the target residual solvents in DMSO.
Calibration Standards: Prepare a series of calibration standards by diluting the stock standard in DMSO to bracket the ICH limit concentrations.
Sample Preparation: Accurately weigh approximately 100 mg of the Nonyl 5-oxo-L-prolinate sample into a 20 mL headspace vial. Add 5 mL of DMSO. Crimp the vial securely.
Instrumental Conditions
Parameter
Condition
GC Oven Program
Initial: 40°C for 20 min, Ramp: 10°C/min to 240°C, Hold for 20 min
Inlet Temperature
250°C
FID Temperature
250°C
Carrier Gas Flow
2.0 mL/min (constant flow)
Split Ratio
5:1
Headspace Oven Temp
80°C
Headspace Loop Temp
90°C
Headspace Transfer Line Temp
100°C
Vial Equilibration Time
60 min
Data Analysis and Validation
Quantification: Use the calibration curve to determine the concentration of each residual solvent in the sample.
Validation: The method should be validated according to USP <1225> or an equivalent guideline, assessing specificity, linearity, range, accuracy, precision (repeatability and intermediate precision), and limit of quantitation.[16][17][18]
Visualizing the Workflow and Decision-Making
Experimental Workflow
Caption: SH-GC-FID Experimental Workflow
Method Selection Logic
Caption: Method Selection Decision Tree
Conclusion and Recommendations
For the routine quantification of residual solvents in Nonyl 5-oxo-L-prolinate samples, Static Headspace Gas Chromatography with Flame Ionization Detection (SH-GC-FID) is the recommended methodology. It offers the best balance of performance, robustness, and cost-effectiveness for a quality control environment. The method effectively mitigates matrix effects and provides reliable quantification that aligns with regulatory expectations.
SH-GC-MS should be employed as a complementary technique for the unambiguous identification of unknown peaks or for confirmatory analysis, particularly during process development or troubleshooting.
Direct Injection GC is generally not advised due to the high risk of system contamination and the associated downtime for maintenance. Its use should be limited to situations where a headspace autosampler is unavailable and only after a thorough risk assessment.
By selecting the appropriate methodology and adhering to a robust, validated protocol, researchers and drug development professionals can ensure the safety and quality of their materials, in full compliance with global regulatory standards.
References
ICH Q3C Guidelines for Residual Solvents | PDF - Scribd. Available at: [Link]
Headspace GC method for residual solvents analysis in pharmaceutical products. Available at: [Link]
Simplified, cost-effective headspace GC method for residual solvents analysis in pharmaceutical products. Available at: [Link]
Quantifying residual solvents in active pharmaceutical ingredients - Magritek. Available at: [Link]
Analysis of Residual Solvents in Pharmaceuticals Using Headspace GC-FID/MS Detector Splitting System - Shimadzu. Available at: [Link]
Residual solvent testing: a review of gas-chromatographic and alternative techniques. Available at: [Link]
ICH Topic Q3C (R4) Impurities: Guideline for Residual Solvents - Therapeutic Goods Administration (TGA). Available at: [Link]
of class 2a and 2b residual solvents analysis using sift-ms and gc-fid - Syft Technologies. Available at: [Link]
Impurities: Guideline for Residual Solvents Q3C(R8) - ICH. Available at: [Link]
impurities: guideline for residual solvents q3c(r7). Available at: [Link]
Residual Solvents in Pharmaceuticals: A Comprehensive Guide. Available at: [Link]
A Static Headspace Gas Chromatography Method for Quantitation of Residual Solvents in Nanoformulations - PubMed. Available at: [Link]
Residual solvents determination in pharmaceutical products by GC-HS and GC-MS-SPME - PubMed. Available at: [Link]
Analysis of Residual Solvents According to the New ICH Q3C Guideline - Shimadzu. Available at: [Link]
Generic Method Approach for the Determination of Residual Solvents in Active Pharmaceutical Ingredients by Gas Chromatography | LCGC International. Available at: [Link]
Residual Solvent Testing Methods - ResolveMass Laboratories Inc. Available at: [Link]
Residual Solvent Analysis in Pharmaceuticals: A Faster, Smarter Alternative to Gas Chromatography - Brightspec. Available at: [Link]
Static Headspace Gas Chromatographic Method for Determination of Residual Solvents in Cephalosporins. Available at: [Link]
From Limits to Detection: Gas Chromatography as a Tool for Residual Solvents Analysis - ijprajournal. Available at: [Link]
Generic method approach for determination of residual solvents in active pharmaceutical ingredients by gas chromatography - Almac. Available at: [Link]
Static Headspace GC–MS Detection of Residual Solvents—A Possible Simultaneous Identification and Quantitation Method | LCGC International. Available at: [Link]
USP (1467) Validation of Alternative Compendial Procedures Residual Solvents - Scribd. Available at: [Link]
Validation of a generic analytical procedure for determination of residual solvents in drug substances - PubMed. Available at: [Link]
Development and validation of a headspace gas chromatographic method for determination of residual solvents in five drug substances - International Journal of Pharmaceutical Science Invention. Available at: [Link]
A Comprehensive Guide to the Safe Disposal of Nonyl 5-oxo-L-prolinate in a Laboratory Setting
Prepared by a Senior Application Scientist This guide provides an in-depth, procedural framework for the safe and compliant disposal of Nonyl 5-oxo-L-prolinate. As a derivative of L-proline, a nitrogen-containing heteroc...
Author: BenchChem Technical Support Team. Date: March 2026
Prepared by a Senior Application Scientist
This guide provides an in-depth, procedural framework for the safe and compliant disposal of Nonyl 5-oxo-L-prolinate. As a derivative of L-proline, a nitrogen-containing heterocyclic compound, its handling and disposal demand a meticulous approach grounded in established safety protocols. This document is intended for researchers, scientists, and drug development professionals, offering actionable steps and the scientific rationale behind them to ensure personnel safety and environmental protection.
Hazard Identification and Risk Assessment
Understanding the potential hazards is the foundational step in safe chemical handling. Based on data for analogous compounds like Methyl 5-oxo-L-prolinate and Ethyl 5-oxo-L-prolinate, Nonyl 5-oxo-L-prolinate should be treated as a substance with the potential for irritation.[1][2] The primary risks are associated with direct contact and inhalation.
Table 1: GHS Hazard Profile for Structurally Similar 5-oxo-L-prolinate Esters
The long nonyl chain in Nonyl 5-oxo-L-prolinate may influence its physical properties, but the core reactive group, the pyrrolidone ring, and the ester linkage are the primary determinants of its hazard profile. Therefore, assuming it carries similar irritant properties is a prudent safety measure.
Essential Personal Protective Equipment (PPE)
Given the identified hazards, a comprehensive PPE strategy is mandatory to prevent exposure. Engineering controls, such as working within a certified chemical fume hood, should be the primary line of defense, supplemented by the following PPE[4][5]:
Eye and Face Protection: Wear tightly fitting safety goggles with side-shields, conforming to EN 166 (EU) or NIOSH (US) standards.[6]
Skin Protection:
Gloves: Handle with chemically resistant gloves (e.g., Nitrile rubber) inspected prior to use.[7][8] Follow proper glove removal technique to avoid skin contact.
Lab Coat: A full-sleeved lab coat is required. For larger quantities or potential for splashing, a chemically impervious apron is recommended.
Respiratory Protection: If working outside of a fume hood or if dusts/aerosols are generated, use a NIOSH-approved respirator with an appropriate particulate filter.[7]
Spill Management Protocol
In the event of a spill, immediate and correct action is crucial to mitigate risks.
Step-by-Step Spill Cleanup:
Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.
Don PPE: Before addressing the spill, don the appropriate PPE as outlined in Section 2.
Containment: For liquid spills, contain the material using an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads). For solid spills, gently cover with a plastic sheet to prevent dust from becoming airborne.
Cleanup:
Carefully sweep or scoop up the absorbed material or solid into a designated, labeled hazardous waste container.
Use non-sparking tools if the material is in a flammable solvent.[6]
Decontamination: Clean the spill area with a suitable solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.
Disposal: Seal and label the waste container and manage it according to the disposal procedures in Section 4.
Step-by-Step Disposal Procedure for Nonyl 5-oxo-L-prolinate
The proper disposal of chemical waste is a regulated process. Adherence to these steps ensures compliance with regulations set forth by the EPA's Resource Conservation and Recovery Act (RCRA).[9]
Step 1: Waste Determination
As soon as the first drop of waste is generated, a hazardous waste determination must be made.[10] Given the irritant nature of similar compounds, it is safest to manage Nonyl 5-oxo-L-prolinate waste as hazardous chemical waste.
Step 2: Select a Compatible Waste Container
Causality: The container must be chemically compatible with the waste to prevent degradation, leaks, or reactions.[11]
Protocol:
Select a container made of a non-reactive material, such as high-density polyethylene (HDPE).
Ensure the container is in good condition, free from cracks or damage, and has a secure, leak-proof screw cap.[12]
Choose a container size appropriate for the volume of waste to be generated to avoid long storage times of nearly empty containers.
Step 3: Proper Labeling of the Waste Container
Causality: Accurate labeling is an OSHA and EPA requirement to ensure proper handling, storage, and disposal, and to inform personnel of the container's contents and associated hazards.[4][11]
Protocol:
Affix a "Hazardous Waste" label to the container as soon as waste is added.
Clearly write the full chemical name: "Nonyl 5-oxo-L-prolinate". Avoid using abbreviations or chemical formulas.[11]
List all constituents of the waste, including any solvents, with their approximate percentages.
Indicate the relevant hazards (e.g., "Irritant").
Step 4: Accumulation in a Satellite Accumulation Area (SAA)
Causality: The SAA is a designated area at or near the point of waste generation, designed for the safe, temporary storage of hazardous waste, and is subject to specific EPA regulations.[10][12]
Protocol:
Store the labeled waste container in your laboratory's designated SAA.
Keep the container closed at all times except when adding waste. Do not leave a funnel in the container.[11]
Ensure incompatible waste types are segregated. For example, store this waste away from strong oxidizing agents, with which L-proline derivatives may react violently.[13]
The SAA must be inspected weekly for leaks and proper labeling.[12]
Step 5: Arranging for Final Disposal
Causality: Hazardous waste must be disposed of through a licensed and certified hazardous waste disposal company to ensure it is managed in an environmentally sound manner and in compliance with all federal and local regulations.[14][15]
Protocol:
Once the waste container is 90% full, or after one year (whichever comes first), arrange for a pickup from your institution's Environmental Health & Safety (EH&S) office or a contracted waste disposal service.[11][12]
Do not mix this waste with other waste streams unless explicitly instructed to do so by EH&S.[13]
Ensure all paperwork provided by the disposal service is completed accurately.
Disposal Workflow Diagram
The following diagram illustrates the lifecycle of Nonyl 5-oxo-L-prolinate waste management in the laboratory.
Caption: Visual workflow for the safe disposal of Nonyl 5-oxo-L-prolinate.
References
L-proline - Safety Data Sheet. Millipore Sigma.
L-PROLINE FOR BIOCHEMISTRY - Safety Data Sheet. Loba Chemie.
L-Proline, 5-oxo-, magnesium salt (1:1) Safety Data Sheets. Echemi.
L(-)-Proline - SAFETY DATA SHEET. Thermo Fisher Scientific.
Safety Data Sheet – ProLine. Mesa Labs.
L-PROLINE CAS NO 147-85-3 MATERIAL SAFETY DATA SHEET SDS/MSDS. Central Drug House (P) Ltd.
L-Proline - Safety Data Sheet. ChemicalBook.
Methyl 5-oxo-L-prolinate | C6H9NO3. PubChem, National Institutes of Health.
Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. MDPI.
Chemical Hazards and Toxic Substances - Overview. Occupational Safety and Health Administration (OSHA).
Frequent Questions About Managing Hazardous Waste at Academic Laboratories. U.S. Environmental Protection Agency (EPA).
Nitrogen-Containing Heterocycles in Agrochemicals. ResearchGate.
Prescribed drugs containing nitrogen heterocycles: an overview. National Center for Biotechnology Information (NCBI), PMC.
Chemical Properties of DL-Proline, 5-oxo- (CAS 149-87-1). Cheméo.
How to Ensure Safe Chemical Waste Disposal in Laboratories. Daniels Health.
OSHA Chemical Storage Requirements: How Employers Can Stay Compliant. KPA.
L-Proline, 1-methyl-5-oxo-, methyl ester Safety Data Sheets. Echemi.
The Ultimate Guide to OSHA Regulations & Environmental Concerns for Hazardous Liquids. US Hazmat Rentals.
LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. University of Pennsylvania, Environmental Health and Radiation Safety.
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OSHA Regulations and Hazardous Waste Disposal: What To Know. Clean Management Environmental Group, Inc.
Nitrification Progress of Nitrogen-Rich Heterocyclic Energetic Compounds: A Review. National Center for Biotechnology Information (NCBI), PMC.
Nitrogen-Containing Heterocycles as Significant Molecular Scaffolds for Medicinal and Other Applications. MDPI.
Ethyl 5-oxo-L-prolinate | C7H11NO3. PubChem, National Institutes of Health.
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5-Oxo-L-prolyl-L-proline. LGC Standards.
OSHA and Biohazard Waste Disposal Guidelines. Daniels Health.
Personal protective equipment for handling Nonyl 5-oxo-L-prolinate
As a Senior Application Scientist, I frequently consult with drug development professionals and researchers who are integrating specialized amphiphilic esters into novel delivery systems. Nonyl 5-oxo-L-prolinate (CAS: 37...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently consult with drug development professionals and researchers who are integrating specialized amphiphilic esters into novel delivery systems. Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6) [1] is one such molecule. Structurally, it consists of a hydrophilic L-pyroglutamate (5-oxo-L-proline) headgroup and a lipophilic nine-carbon (nonyl) tail.
While its unique structure makes it highly valuable in pharmaceutical and cosmetic research, it also demands rigorous, non-standard safety protocols. This guide provides the mechanistic rationale and field-proven operational blueprints required to handle this compound safely, ensuring both scientific integrity and personnel protection.
Mechanistic Safety Analysis: The "Trojan Horse" Hazard
To understand why standard laboratory PPE is insufficient for Nonyl 5-oxo-L-prolinate, we must examine its physicochemical behavior. Structurally analogous to known skin penetration enhancers like Azone and N-alkyl pyrrolidones, this compound is designed to bypass biological barriers.
According to the Lipid-Protein-Partitioning (LPP) theory [2], amphiphilic penetration enhancers disrupt the highly ordered structure of the skin's stratum corneum. The lipophilic nonyl tail inserts into the hydrophobic core of the intercellular lipids, fluidizing the lipid chains. Simultaneously, the polar pyroglutamate head interacts with intracellular keratin and the polar heads of the lipid bilayer, creating temporary, reversible aqueous channels [3].
The Critical Hazard: The primary occupational danger of Nonyl 5-oxo-L-prolinate is not its inherent acute toxicity, but its "Trojan Horse" effect. If a researcher experiences dermal exposure to a solution containing this ester alongside a highly toxic Active Pharmaceutical Ingredient (API) or hazardous solvent, the ester will rapidly compromise the skin barrier, dragging the toxicant directly into systemic circulation. Therefore, your PPE must be treated as a fail-safe against systemic poisoning, not just local irritation.
Required Personal Protective Equipment (PPE)
Given its surfactant properties and permeation-enhancing capabilities, PPE selection must prioritize chemical resistance, breakthrough time, and barrier integrity.
Table 1: Glove Material Compatibility and Estimated Breakthrough Times
(Data extrapolated from structurally similar N-alkyl pyrrolidones)
Glove Material
Thickness (mil)
Est. Breakthrough Time
Degradation Rating
Mechanistic Rationale
Nitrile (Standard)
4 - 5
< 30 minutes
Fair
Thin nitrile is easily permeated by amphiphilic esters over time.
Nitrile (Heavy Duty)
8 - 10
> 120 minutes
Good
Increased cross-linking delays lipid-like insertion by the nonyl chain.
Butyl Rubber
14 - 16
> 240 minutes
Excellent
Highly resistant to polar/non-polar hybrid molecules and esters.
Latex
4 - 5
Not Recommended
Poor
Rapid degradation and high permeability to organic esters.
Table 2: Comprehensive PPE Requirements
PPE Category
Specification
Operational Purpose
Hand Protection
Double-layered Nitrile OR Butyl Rubber over Nitrile
Double-gloving is mandatory. The outer glove acts as the primary barrier against the penetration enhancer, while the inner glove protects against the co-handled API.
Eye Protection
ANSI Z87.1 Splash Goggles
Protects ocular mucosa from surfactant-induced lipid bilayer disruption, which can cause severe, rapid eye irritation.
Body Protection
Impermeable Lab Coat & Polyethylene Apron
Prevents saturation of woven clothing, which would otherwise trap the penetration enhancer against the skin, leading to prolonged systemic absorption.
Respiratory
Chemical Fume Hood (Face velocity 80-100 fpm)
Prevents inhalation of aerosolized surfactant droplets during weighing, transfer, or sonication procedures.
Operational Handling Protocol
To ensure a self-validating safety system, follow this step-by-step methodology when weighing and solubilizing Nonyl 5-oxo-L-prolinate.
Step 1: Environmental Preparation
Clear the chemical fume hood of all incompatible chemicals (especially strong oxidizers and strong acids) to prevent reactive cross-contamination. Ensure the hood sash is lowered to the designated safe operating height.
Step 2: PPE Donning and Verification
Inspect all PPE for micro-tears. Don the inner nitrile glove, followed by the lab coat, impermeable apron, and the outer heavy-duty nitrile or butyl rubber glove. Ensure the outer glove covers the cuff of the lab coat.
Step 3: Anti-Static Weighing
Amphiphilic esters can exhibit static cling or waxy adhesion depending on ambient temperature and humidity. Use an anti-static weighing boat and a grounded stainless-steel spatula. Weigh the material exclusively inside the active draft of the fume hood.
Step 4: Sealed Solubilization
Transfer the compound to the target solvent (e.g., ethanol, propylene glycol, or aqueous buffer). Critical: If sonication or vortexing is required to achieve a homogenous solution, the vessel must be hermetically sealed beforehand. Aerosolizing a penetration enhancer creates an inhalation hazard where the compound can rapidly cross the alveolar membrane.
Step 5: Surface Decontamination
Amphiphilic esters are not easily removed by water alone due to their lipophilic tails. Wipe down the balance, spatulas, and fume hood surfaces with a 70% ethanol solution to dissolve the ester, followed immediately by a strong detergent/soap scrub to lift the residue.
Workflow Visualization
Figure 1: Safe operational workflow for handling amphiphilic penetration enhancers.
Spill Response and Disposal Plan
In the event of an accidental spill of Nonyl 5-oxo-L-prolinate (either neat or in solution), execute the following procedural cleanup:
Isolation: Immediately evacuate the immediate area. If the spill is inside the fume hood, lower the sash completely to contain any vapors or aerosols.
Containment: Surround and cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite, diatomaceous earth, or sand). Do not use combustible materials like sawdust, as concentrated organic esters can degrade unpredictably.
Collection: Using non-sparking tools, sweep the absorbed mixture and place it into a chemically resistant, sealable hazardous waste container (e.g., a high-density polyethylene bucket).
Chemical Decontamination: Wash the spill area with a strong laboratory detergent solution. The surfactant nature of the chemical requires amphiphilic disruption for complete removal; water alone will simply cause the ester to bead and spread.
Waste Manifesting: Label the container strictly as "Hazardous Organic Waste: Contains Amphiphilic Penetration Enhancer (Nonyl 5-oxo-L-prolinate)". Never dispose of this compound down the drain , as its surfactant properties can disrupt aquatic ecosystems and wastewater treatment biologicals. Route all waste to a certified facility for high-temperature incineration.
References
EPA CompTox Chemicals Dashboard. "Nonyl 5-oxo-L-prolinate (CAS: 37673-22-6)". U.S. Environmental Protection Agency. Available at:[Link]
Barry, B.W. "Current Status of Amino Acid-Based Permeation Enhancers in Transdermal Drug Delivery" (Referencing the Lipid-Protein-Partitioning theory). Pharmaceutics, MDPI. Available at:[Link]
Yoneto, K., et al. "Effect of chemical enhancers on percutaneous absorption... across rat skin in vitro" (Mechanisms of alkyl pyrrolidone derivatives). Drug Development and Industrial Pharmacy, Taylor & Francis. Available at:[Link]
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